N-Nitroso Ambroxol

Core Science & Biosynthesis

Synthesis of N-Nitroso Ambroxol Reference Standard: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of the N-Nitroso Ambroxol reference standard. N-Nitroso Ambroxol is a potential nitrosamine (B1359907) impurity in Ambroxol, a widely used mucolytic agent. Due to the classification of nitrosamines as probable human carcinogens, the synthesis and characterization of this impurity as a reference standard are critical for the development of sensitive analytical methods to monitor and control its presence in pharmaceutical products.

Chemical and Physical Data

A summary of the key chemical and physical properties of N-Nitroso Ambroxol is presented below. This data is essential for the identification and characterization of the synthesized reference standard.

Parameter	Value	Reference
Chemical Name	N-(2-amino-3,5-dibromobenzyl)-N-((1r,4r)-4-hydroxycyclohexyl)nitrous amide	[1][2]
Molecular Formula	C₁₃H₁₇Br₂N₃O₂	[3]
Molecular Weight	407.1 g/mol	[3]
Appearance	White powder	[1]
Melting Point	163.7-166.5°C	[1]
Storage Conditions	2–8°C, protected from light	[1]

Synthesis of N-Nitroso Ambroxol

The synthesis of N-Nitroso Ambroxol involves the N-nitrosation of the secondary amine group in the Ambroxol molecule. This reaction is typically achieved by treating Ambroxol with a nitrosating agent, most commonly nitrous acid, which is generated in situ from sodium nitrite (B80452) in an acidic medium.[4][5]

Experimental Protocol

Materials and Reagents:

• Ambroxol hydrochloride

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl) or Acetic Acid

• Dichloromethane (CH₂Cl₂) or other suitable organic solvent

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Deionized water

Procedure:

• Dissolution of Ambroxol: In a round-bottom flask, dissolve Ambroxol hydrochloride in a suitable solvent system. A mixture of water and a water-miscible organic solvent, or a biphasic system with an organic solvent like dichloromethane, can be used. Cool the solution to 0-5°C in an ice bath with constant stirring.

• Preparation of Nitrosating Agent: In a separate beaker, prepare an aqueous solution of sodium nitrite.

• Nitrosation Reaction: Slowly add the sodium nitrite solution dropwise to the cooled Ambroxol solution. Following the addition of sodium nitrite, slowly add a dilute acid (e.g., hydrochloric acid or acetic acid) to the reaction mixture. The acid facilitates the in-situ formation of nitrous acid (HNO₂), the active nitrosating species.[4] Maintain the temperature of the reaction mixture at 0-5°C throughout the addition.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting material (Ambroxol) is consumed.

• Work-up: Once the reaction is complete, quench the reaction by carefully adding a saturated solution of sodium bicarbonate to neutralize the excess acid. Extract the product into an organic solvent such as dichloromethane.

• Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate or magnesium sulfate, and filter. Concentrate the filtrate under reduced pressure to obtain the crude N-Nitroso Ambroxol.

• Isolation and Characterization: The crude product can be further purified by column chromatography or recrystallization to obtain the N-Nitroso Ambroxol reference standard of high purity. The structure and purity of the final product should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and HPLC.[6]

Analytical Characterization

A comprehensive characterization of the synthesized N-Nitroso Ambroxol is crucial to confirm its identity and purity as a reference standard. Commercial suppliers of N-Nitroso Ambroxol reference standards typically provide a certificate of analysis with the following data:

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound.

• Mass Spectrometry (MS): To confirm the molecular weight.

• Proton Nuclear Magnetic Resonance (¹H NMR): To elucidate the chemical structure.

• Infrared Spectroscopy (IR): To identify the functional groups present in the molecule.

Visualizing the Synthesis and Workflow

To better illustrate the synthesis process and the general workflow for impurity analysis, the following diagrams are provided.

Caption: Reaction scheme for the synthesis of N-Nitroso Ambroxol.

Caption: Experimental workflow for N-Nitroso Ambroxol synthesis.

References

• 1. N-Nitroso Ambroxol - [analyticachemie.in]
• 2. aquigenbiosciences.quora.com [aquigenbiosciences.quora.com]
• 3. synthinkchemicals.com [synthinkchemicals.com]
• 4. Video: 2° Amines to N-Nitrosamines: Reaction with NaNO2 [jove.com]
• 5. Ch22: Nitrosation of amines [chem.ucalgary.ca]
• 6. veeprho.com [veeprho.com]

N-Nitroso Ambroxol chemical properties and structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Ambroxol is a nitrosamine (B1359907) impurity that has garnered significant attention within the pharmaceutical industry. As a potential genotoxic and carcinogenic compound, its presence in the final drug product, even at trace levels, is a critical concern for patient safety and regulatory compliance.[1][2] This technical guide provides an in-depth overview of the chemical properties, structure, and potential biological implications of N-Nitroso Ambroxol, intended for professionals in research and drug development.

N-Nitroso Ambroxol is formed from the nitrosation of the secondary amine functional group present in the Ambroxol molecule.[2][3] Ambroxol is a widely used mucolytic agent for the treatment of respiratory disorders associated with excessive mucus.[3] The formation of N-Nitroso Ambroxol can occur during the synthesis of the active pharmaceutical ingredient (API), formulation of the drug product, or during storage under certain conditions, particularly in the presence of nitrosating agents like nitrites under acidic conditions.[2]

Chemical Properties and Structure

N-Nitroso Ambroxol is a white powder.[4] Its chemical structure and key properties are summarized below.

Table 1: Chemical and Physical Properties of N-Nitroso Ambroxol

Property	Value	Source(s)
IUPAC Name	N-(2-Amino-3,5-dibromobenzyl)-N-((1r,4r)-4-hydroxycyclohexyl)nitrous amide	[5]
Molecular Formula	C₁₃H₁₇Br₂N₃O₂	[6][7]
Molecular Weight	407.10 g/mol	[6]
Appearance	White powder	[4]
Melting Point	163.7-166.5 °C	[4]
Boiling Point	Not available
Solubility	Not available
CAS Number	Not available	[4][7]

Spectroscopic Data

The structural elucidation of N-Nitroso Ambroxol is confirmed through various spectroscopic techniques. While specific spectra for N-Nitroso Ambroxol are not publicly available, the expected characteristic data based on general knowledge of nitrosamines and the parent compound, Ambroxol, are described. Commercial suppliers of N-Nitroso Ambroxol as a reference standard typically provide a comprehensive certificate of analysis that includes HPLC, Mass Spectrometry (MS), ¹H-NMR, and IR data.[5][8]

• Mass Spectrometry (MS): The mass spectrum of N-Nitroso Ambroxol is expected to show a molecular ion peak corresponding to its molecular weight. Common fragmentation patterns for N-nitrosamines include the loss of the nitroso group (-NO, 30 Da) or a hydroxyl radical (-OH, 17 Da).[9][10][11][12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are crucial for confirming the structure. The presence of the N-nitroso group introduces a conformational restriction around the N-N bond, which can lead to the observation of geometric isomers (E/Z rotamers) and result in a more complex NMR spectrum than that of the parent amine.[13] For ¹⁵N NMR, the chemical shift for the nitroso group is expected in a specific region.[14]

• Infrared (IR) Spectroscopy: The IR spectrum of N-Nitroso Ambroxol would be expected to show characteristic absorption bands for the N-N=O group. The N=O stretching vibration typically appears in the region of 1430-1460 cm⁻¹. The N-N stretch is generally found between 1050 and 1150 cm⁻¹.[15][16] The spectrum would also retain characteristic peaks from the Ambroxol structure, such as those for the aromatic ring and the hydroxyl group.[17]

Experimental Protocols

Synthesis of N-Nitroso Ambroxol (General Protocol)

Materials:

• Ambroxol

• tert-Butyl nitrite (B80452) (TBN)

• Anhydrous, non-polar organic solvent (e.g., dichloromethane)

• Inert gas (e.g., nitrogen or argon)

Procedure:

• Dissolve Ambroxol in the anhydrous organic solvent in a round-bottom flask under an inert atmosphere.

• Cool the solution in an ice bath (0 °C).

• Slowly add a molar excess of tert-butyl nitrite to the stirred solution.

• Allow the reaction mixture to slowly warm to room temperature and continue stirring for several hours (the reaction progress can be monitored by thin-layer chromatography or HPLC).

• Upon completion, the reaction mixture is typically washed with water and brine.

• The organic layer is dried over an anhydrous drying agent (e.g., sodium sulfate), filtered, and the solvent is removed under reduced pressure.

• The crude product can be purified by column chromatography on silica (B1680970) gel to yield N-Nitroso Ambroxol.

Note: N-nitrosamines are potent carcinogens and should be handled with extreme caution in a well-ventilated fume hood using appropriate personal protective equipment.

Analytical Method for Detection

The detection and quantification of N-Nitroso Ambroxol in pharmaceutical products are typically performed using highly sensitive analytical techniques such as High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS), often tandem mass spectrometry (LC-MS/MS).[20]

Instrumentation:

• HPLC system with a suitable reversed-phase column (e.g., C18)

• Tandem mass spectrometer with an appropriate ionization source (e.g., electrospray ionization - ESI)

General Procedure:

• Sample Preparation: The drug substance or product is dissolved in a suitable solvent, and a series of dilutions are prepared to fall within the calibration range.

• Chromatographic Separation: The sample is injected into the HPLC system, and the components are separated on the column using a gradient elution method with a mobile phase typically consisting of a mixture of an aqueous buffer and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Mass Spectrometric Detection: The eluent from the HPLC is introduced into the mass spectrometer. N-Nitroso Ambroxol is detected by monitoring specific parent-to-daughter ion transitions in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity.

• Quantification: The concentration of N-Nitroso Ambroxol is determined by comparing the peak area of the sample to a calibration curve generated from certified reference standards.

Biological Activity and Signaling Pathways

N-nitroso compounds are a class of potent carcinogens.[21] Their biological activity is primarily attributed to their metabolic activation into reactive electrophilic species.[2]

General Mechanism of Genotoxicity of N-Nitroso Compounds

The genotoxicity of N-nitrosamines is a multi-step process that ultimately leads to DNA damage.

Caption: General metabolic activation and genotoxicity pathway of N-nitroso compounds.

This metabolic activation, often mediated by cytochrome P450 enzymes, generates highly reactive electrophiles.[2] These intermediates can then form covalent bonds with nucleophilic sites in DNA, creating DNA adducts.[22][23] The formation of these adducts can lead to miscoding during DNA replication, resulting in mutations.[21] If these mutations occur in critical genes, such as proto-oncogenes or tumor suppressor genes, they can initiate the process of carcinogenesis.

While this is the general mechanism for N-nitrosamines, the specific signaling pathways directly affected by N-Nitroso Ambroxol have not been extensively studied and reported in publicly available literature. However, studies on other nitrosamines have shown that their genotoxic effects can trigger various cellular stress responses, including pathways involved in DNA repair, cell cycle arrest, and apoptosis.[24]

Experimental and Analytical Workflows

The control of nitrosamine impurities in pharmaceuticals requires a robust workflow that encompasses risk assessment, analytical testing, and mitigation strategies.

Logical Workflow for Nitrosamine Impurity Analysis

The following diagram illustrates a typical workflow for the identification and control of nitrosamine impurities like N-Nitroso Ambroxol in a pharmaceutical product.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-Nitroso Ambroxol, Molecular Formula C13H17Br2N3O2, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 4. N-Nitroso Ambroxol - [analyticachemie.in]
• 5. veeprho.com [veeprho.com]
• 6. N-Nitroso Ambroxol | C13H17Br2N3O2 | CID 166638537 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Buy high quality N-Nitroso-Ambroxol from Molsyns Research. Molsyns Research is one of the leading manufacturer and exporter of N-Nitroso-Ambroxol [molsyns.com]
• 8. synthinkchemicals.com [synthinkchemicals.com]
• 9. osti.gov [osti.gov]
• 10. Mass spectrometry of N-nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Mass Spectrometry Based Fragmentation Patterns of Nitrosamine Compounds. | Semantic Scholar [semanticscholar.org]
• 13. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 14. researchgate.net [researchgate.net]
• 15. bcpw.bg.pw.edu.pl [bcpw.bg.pw.edu.pl]
• 16. updatepublishing.com [updatepublishing.com]
• 17. researchgate.net [researchgate.net]
• 18. An efficient synthesis of N-nitrosamines under solvent, metal and acid free conditions using tert-butyl nitrite - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]
• 20. aquigenbiosciences.quora.com [aquigenbiosciences.quora.com]
• 21. MECHANISMS OF NITROSAMINE–MEDIATED NEURODEGENERATION: POTENTIAL RELEVANCE TO SPORADIC ALZHEIMER’S DISEASE - PMC [pmc.ncbi.nlm.nih.gov]
• 22. DNA adducts by N-nitroso compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 23. DNA adduct formation from tobacco-specific N-nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. academic.oup.com [academic.oup.com]

genotoxicity and mutagenicity of N-Nitroso Ambroxol

An In-depth Technical Guide on the Genotoxicity and Mutagenicity of N-Nitroso Ambroxol

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Nitroso Ambroxol is a nitrosamine (B1359907) impurity that can potentially form during the synthesis or storage of Ambroxol, a widely used mucolytic agent.[1] Given that N-nitroso compounds are classified as probable human carcinogens, understanding the potential is of paramount importance for drug safety and regulatory compliance.[2] This technical guide provides a comprehensive overview of the predicted genotoxic and mutagenic profile of N-Nitroso Ambroxol, based on established knowledge of N-nitrosamine drug substance-related impurities (NDSRIs). It details the presumed metabolic activation pathways, mechanisms of DNA damage, and the standard battery of tests used for evaluation. This document summarizes experimental protocols and presents representative quantitative data from analogous compounds to forecast the expected toxicological profile of N-Nitroso Ambroxol.

Introduction: The Concern of Nitrosamine Impurities

N-nitrosamines are a class of chemical compounds characterized by a nitroso group bonded to an amine. Many compounds in this class are potent mutagens and carcinogens.[3] Their presence as impurities in pharmaceutical products has become a significant concern for regulatory agencies and manufacturers worldwide.[2] N-Nitroso Ambroxol is structurally identified as N-(2-amino-3,5-dibromobenzyl)-N-((1r,4r)-4-hydroxycyclohexyl)nitrous amide.[4] As an NDSRI, its potential for genotoxicity must be thoroughly evaluated, typically through a standard battery of in vitro tests.

Predicted Metabolic Activation and Mechanism of Genotoxicity

N-nitrosamines are typically pro-mutagens, requiring metabolic activation to exert their genotoxic effects.[5] This activation is primarily mediated by Cytochrome P450 (CYP) enzymes in the liver.[6]

The proposed metabolic activation pathway for N-Nitroso Ambroxol, analogous to other dialkyl N-nitrosamines, involves enzymatic α-hydroxylation. This process leads to the formation of an unstable intermediate that spontaneously decomposes to generate a highly reactive diazonium ion. This electrophilic species can then alkylate nucleophilic sites on DNA bases, forming DNA adducts.[5][6] The formation of these adducts, if not repaired, can lead to mutations during DNA replication and transcription, ultimately contributing to carcinogenesis.[7][8]

Figure 1: Predicted metabolic activation pathway of N-Nitroso Ambroxol.

Standard Genotoxicity Testing Strategy

A standard battery of in vitro genotoxicity tests is recommended by regulatory bodies like the OECD to assess the mutagenic potential of pharmaceutical impurities. The typical workflow for a substance like N-Nitroso Ambroxol would involve a bacterial reverse mutation assay, followed by mammalian cell assays if necessary.

Figure 2: Standard workflow for in vitro genotoxicity testing.

Experimental Protocols and Representative Data

As no specific studies on N-Nitroso Ambroxol are publicly available, the following sections detail the standard experimental protocols and present representative data from a structurally related NDSRI, N-nitroso-propranolol, to predict the likely outcomes for N-Nitroso Ambroxol.[9][10]

Bacterial Reverse Mutation Test (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical by measuring its ability to induce reverse mutations in histidine-dependent strains of Salmonella typhimurium. For N-nitrosamines, an "Enhanced Ames Test" is recommended.[11][12]

• Tester Strains: S. typhimurium strains TA98, TA100, and TA1535 are commonly used. For nitrosamines, E. coli WP2 uvrA (pKM101) is also recommended.[11]

• Metabolic Activation: Testing is conducted with and without an exogenous metabolic activation system (S9 mix). For N-nitrosamines, S9 fraction from the liver of hamsters pre-treated with enzyme inducers is often more effective than rat liver S9.[9][10]

• Method: The pre-incubation method is preferred over the plate incorporation method for nitrosamines. The test compound, bacterial culture, and S9 mix (or buffer) are pre-incubated before being mixed with molten top agar (B569324) and poured onto minimal glucose agar plates.[13]

• Dose Levels: A preliminary toxicity assay is performed to determine the appropriate concentration range. At least five different analyzable concentrations of the test substance are used.

• Data Analysis: A substance is considered mutagenic if it produces a concentration-related increase in the number of revertant colonies and/or a reproducible and statistically significant positive response for at least one concentration point.

Table 1: Representative Ames Test Results with Hamster Liver S9 Activation (Pre-incubation Method)

Test Substance Concentration (µ g/plate )	Mean Revertants ± SD (TA100)	Mean Revertants ± SD (TA1535)
Vehicle Control (DMSO)	125 ± 15	18 ± 4
10	135 ± 18	25 ± 6
25	190 ± 22	45 ± 8
50	280 ± 30	95 ± 12
100	450 ± 45	180 ± 20
200	620 ± 58	250 ± 25
Positive Control (NDEA)	1250 ± 110	850 ± 95

(Data is hypothetical and representative of expected positive results for an NDSRI like N-nitroso-propranolol)[9]

In Vitro Micronucleus Test

This test identifies substances that cause chromosomal damage by detecting the presence of micronuclei in the cytoplasm of interphase cells. Micronuclei are small nuclei that form from chromosome fragments or whole chromosomes that lag behind during anaphase of mitosis.

• Cell Lines: Human lymphoblastoid TK6 cells or Chinese Hamster Ovary (CHO) cells are commonly used.[14][15]

• Metabolic Activation: The assay is performed with and without S9 metabolic activation.

• Treatment: Cells are exposed to at least three concentrations of the test substance for a short duration (e.g., 3-4 hours) with S9, and for a longer duration (e.g., 24 hours) without S9.[14]

• Micronucleus Scoring: After treatment, cells are cultured to allow for cell division. In the cytokinesis-block method, cytochalasin B is added to identify cells that have completed one division. The frequency of micronucleated cells in binucleated cells is then scored.

• Data Analysis: A positive result is characterized by a statistically significant, dose-dependent increase in the frequency of micronucleated cells.

Table 2: Representative In Vitro Micronucleus Test Results in TK6 Cells with Hamster S9 Activation (4-hour treatment)

Test Substance Concentration (µM)	% Relative Cell Viability	% Micronucleated Cells (Mean ± SD)
Vehicle Control	100 ± 5	1.2 ± 0.3
10	95 ± 6	1.8 ± 0.4
25	88 ± 8	2.9 ± 0.6
50	75 ± 9	4.5 ± 0.8
100	60 ± 11	7.8 ± 1.1
Positive Control (NDEA, 100 µM)	65 ± 10	9.5 ± 1.3

(Data is hypothetical and representative of expected positive results for an NDSRI like N-nitroso-propranolol)[9]

In Vitro Chromosomal Aberration Test

This assay evaluates the potential of a test substance to induce structural chromosomal abnormalities in cultured mammalian cells.[16]

• Cell Lines: Human peripheral blood lymphocytes or established cell lines like CHO or CHL are used.[16][17]

• Metabolic Activation: The assay is conducted with and without S9 metabolic activation.

• Treatment: Cells are exposed to the test substance for a short period (3-4 hours) with and without S9, and for a continuous period (approx. 1.5 normal cell cycle lengths) without S9.[18]

• Analysis: Cells are treated with a metaphase-arresting agent (e.g., colcemid). Chromosomes are harvested, prepared on microscope slides, and analyzed for structural aberrations (e.g., breaks, gaps, exchanges).

• Data Analysis: A substance is considered clastogenic if it causes a statistically significant, dose-dependent increase in the number of cells with structural chromosomal aberrations.

Table 3: Representative In Vitro Chromosomal Aberration Test Results in CHO Cells with Hamster S9 Activation (4-hour treatment)

Test Substance Concentration (µg/mL)	% Cells with Aberrations (Excluding Gaps)
Vehicle Control	1.5
10	2.0
30	4.5
100	9.0
300	18.5
Positive Control (Cyclophosphamide)	25.0

(Data is hypothetical and representative of expected positive results for a genotoxic N-nitroso compound)

Conclusion and Risk Assessment Implications

While direct experimental data on the is not available, the established knowledge base for N-nitrosamine drug substance-related impurities strongly suggests a high potential for mutagenic activity. The compound is predicted to be a pro-mutagen, requiring metabolic activation by CYP450 enzymes to exert its genotoxic effects through DNA alkylation.

Based on data from analogous compounds, it is anticipated that N-Nitroso Ambroxol would yield positive results in an Enhanced Ames Test and in in vitro mammalian cell assays for micronucleus formation and chromosomal aberrations, particularly in the presence of a suitable metabolic activation system like hamster liver S9. A positive finding in this battery of tests would classify N-Nitroso Ambroxol as a mutagenic impurity, necessitating stringent control to limit patient exposure to acceptable levels as defined by regulatory guidelines such as ICH M7. This technical guide underscores the importance of a proactive and predictive approach to evaluating the potential risks associated with NDSRIs in pharmaceutical products.

References

• 1. N-Nitroso Ambroxol | Manasa Life Sciences [manasalifesciences.com]
• 2. An Enhanced Metabolization Protocol for In Vitro Genotoxicity Assessment of N‐Nitrosamines in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. veeprho.com [veeprho.com]
• 5. mdpi.com [mdpi.com]
• 6. Developing Structure-Activity Relationships for N-Nitrosamine Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MECHANISMS OF NITROSAMINE–MEDIATED NEURODEGENERATION: POTENTIAL RELEVANCE TO SPORADIC ALZHEIMER’S DISEASE - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. ema.europa.eu [ema.europa.eu]
• 12. One moment, please... [gentronix.co.uk]
• 13. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 14. criver.com [criver.com]
• 15. nucro-technics.com [nucro-technics.com]
• 16. criver.com [criver.com]
• 17. nucro-technics.com [nucro-technics.com]
• 18. catalog.labcorp.com [catalog.labcorp.com]

N-Nitroso Ambroxol: A Technical Guide to Stability and Degradation Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Ambroxol is a nitrosamine (B1359907) impurity of Ambroxol, a widely used mucolytic agent. Nitrosamine impurities are a class of compounds of significant concern due to their potential genotoxic and carcinogenic properties. The formation of N-Nitroso Ambroxol can occur during the synthesis of the active pharmaceutical ingredient (API), within the final drug product formulation, or as a degradation product, particularly under conditions that promote the nitrosation of the secondary amine moiety in the Ambroxol structure.[1] Understanding the stability profile and degradation pathways of this impurity is critical for risk assessment, control strategy development, and ensuring the safety and quality of pharmaceutical products containing Ambroxrol.

This technical guide provides a comprehensive overview of the stability and potential degradation pathways of N-Nitroso Ambroxol, based on established knowledge of nitrosamine chemistry and forced degradation studies of the parent drug, Ambroxol. It outlines detailed experimental protocols for stability testing and presents logical diagrams of potential degradation mechanisms.

Stability Profile of N-Nitroso Ambroxol

While specific quantitative stability data for N-Nitroso Ambroxol is not extensively available in public literature, its stability can be inferred from the general behavior of nitrosamines and the known degradation profile of Ambroxol. N-Nitroso Ambroxol is expected to be susceptible to degradation under various stress conditions, including acidic and oxidative environments, and upon exposure to heat and light. A material safety data sheet indicates that N-Nitroso Ambroxol is stable under normal storage conditions but is incompatible with strong oxidizing agents and may emit toxic fumes under fire conditions.

Forced degradation studies are essential to determine the intrinsic stability of the molecule and to identify potential degradation products. The conditions outlined below are based on ICH guidelines and published studies on Ambroxol.

Summary of Forced Degradation Conditions and Potential Observations

The following table summarizes the recommended stress conditions for investigating the stability of N-Nitroso Ambroxrol. The "Potential Observations" are hypothetical and based on the known lability of the N-nitroso bond and the degradation patterns of the parent Ambroxol molecule.

Stress Condition	Reagent/Parameters	Duration	Potential Observations
Acidic Hydrolysis	1N HCl	Up to 3 days (sampling at intervals)	Significant degradation is expected. The primary degradation pathway is likely to be denitrosation, cleaving the N-N bond to regenerate Ambroxol.
Alkaline Hydrolysis	0.1M NaOH	Up to 3 days (sampling at intervals)	Ambroxol has shown extensive degradation under alkaline conditions. N-Nitroso Ambroxol is also expected to be labile.
Oxidative Degradation	3% H₂O₂	Up to 8 hours (sampling at intervals)	Ambroxol is known to be susceptible to oxidation. N-Nitroso Ambroxol is expected to degrade, potentially through oxidation of the amine or other functional groups.
Thermal Degradation	55°C - 105°C	Up to 5 days (sampling at intervals)	Degradation is expected, potentially leading to complex reaction products. Studies on Ambroxol have shown the formation of impurities like trans-4-(6,8-dibromoquinazolin-3(4H)-yl)cyclohexanol at elevated temperatures.
Photolytic Degradation	UV light (254 nm) / Xenon lamp (ICH Q1B)	Implementation of ICH Q1B guidelines	Nitrosamines are known to be photolabile. Degradation is expected via photolytic cleavage of the N-NO bond.

Potential Degradation Pathways

The degradation of N-Nitroso Ambroxol is likely to proceed through several pathways, primarily involving the cleavage of the N-nitroso bond. The following diagrams illustrate the hypothesized degradation pathways under different stress conditions.

Hydrolytic Degradation (Acid-Catalyzed)

Under acidic conditions, the most probable degradation pathway is the denitrosation of the molecule, reverting it to the parent drug, Ambroxol, and releasing a nitrosating species.

Acid-Catalyzed Denitrosation of N-Nitroso Ambroxol.

Photolytic Degradation

Exposure to UV light can induce homolytic cleavage of the N-NO bond, generating a radical intermediate of Ambroxol and a nitric oxide radical. This pathway is common for nitrosamine compounds.

Photolytic Cleavage of N-Nitroso Ambroxol.

Experimental Protocols

The following protocols describe the methodologies for conducting forced degradation studies on N-Nitroso Ambroxol. These are based on standard pharmaceutical practices and published studies on Ambroxol.

General Sample Preparation

A stock solution of N-Nitroso Ambroxol should be prepared in a suitable solvent (e.g., methanol (B129727) or a mixture of acetonitrile (B52724) and water) at a known concentration (e.g., 1000 µg/mL). This stock solution is then used for the individual stress studies.

Analytical Methodology

A stability-indicating analytical method, typically High-Performance Liquid Chromatography (HPLC) with UV detection or, for higher sensitivity and specificity, Liquid Chromatography-Mass Spectrometry (LC-MS), is required. The method must be validated to demonstrate that it can separate N-Nitroso Ambroxol from its potential degradation products and from the parent drug, Ambroxol.

• Column: A C18 reverse-phase column is commonly used.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) or phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile or methanol) is often employed.

• Detection: UV detection at a suitable wavelength or mass spectrometric detection for identification of degradation products.

Forced Degradation Experimental Workflow

The following diagram outlines a typical workflow for a forced degradation study.

Workflow for Forced Degradation Studies.

Protocol Details:

• Acidic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1N HCl. Keep the mixture at room temperature. Withdraw samples at appropriate time points (e.g., 0, 2, 4, 8, 24, 72 hours), neutralize with an equivalent amount of 1N NaOH, dilute to a suitable concentration, and analyze.

• Alkaline Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1M NaOH. Keep the mixture at room temperature. Withdraw and neutralize samples with 0.1M HCl at the specified time points before analysis.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Store at room temperature, protected from light. Sample at various intervals (e.g., 0, 1, 2, 4, 8 hours) and analyze.

• Thermal Degradation: Place a solid sample of N-Nitroso Ambroxol in a controlled temperature oven (e.g., 80°C). Dissolve samples at different time points in the mobile phase for analysis. For solutions, incubate the stock solution at a high temperature (e.g., 60°C).

• Photostability: Expose the N-Nitroso Ambroxol solution and solid-state samples to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter, as per ICH Q1B guidelines. A control sample should be kept in the dark.

Conclusion

The stability of N-Nitroso Ambroxol is a critical parameter in ensuring the safety of Ambroxol-containing drug products. While specific degradation data for this impurity is limited, a robust understanding of its potential liabilities can be achieved through systematic forced degradation studies. The primary degradation pathways are anticipated to be denitrosation under acidic and photolytic conditions. The experimental protocols and workflows provided in this guide offer a comprehensive framework for researchers and drug development professionals to investigate the stability of N-Nitroso Ambroxol, identify its degradation products, and develop effective control strategies to mitigate patient risk. Further studies are warranted to generate quantitative data and confirm the proposed degradation pathways.

References

• 1. High efficiency photocatalytic degradation of Ambroxol over Mn doped TiO2: Experimental designs, identification of transformation products, mineralization and mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]

Toxicological Profile of N-Nitroso Ambroxol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Ambroxol is a nitrosamine (B1359907) impurity that can form in ambroxol, a widely used mucolytic agent.[1] Nitrosamines are classified as a "cohort of concern" due to their potential genotoxic and carcinogenic properties.[2][3] Consequently, the presence of N-Nitroso Ambroxol in pharmaceutical products is strictly monitored and controlled by regulatory agencies to ensure patient safety. This technical guide provides a comprehensive overview of the available toxicological data, relevant experimental protocols, and metabolic pathways associated with N-Nitroso Ambroxol.

Chemical and Physical Properties

Property	Value	Source
Chemical Name	N-(2-Amino-3,5-dibromobenzyl)-N-((1r,4r)-4-hydroxycyclohexyl)nitrous amide	Manasa Life Sciences
Molecular Formula	C13H17Br2N3O2	Manasa Life Sciences
Molecular Weight	407.11 g/mol	Manasa Life Sciences
CAS Number	Not Available	Manasa Life Sciences

Toxicological Data Summary

The primary toxicological concern for N-nitroso compounds is their potential for mutagenicity and carcinogenicity.[3] Regulatory assessment, therefore, focuses heavily on genotoxicity.

Endpoint	Result	Comments	Source
Acceptable Intake (AI)	1500 ng/day	Established by the European Medicines Agency (EMA) and the Health Sciences Authority (HSA) of Singapore. This limit is based on a negative bacterial reverse mutation test.	EMA, HSA
Genotoxicity (in vitro)	Negative in Bacterial Reverse Mutation Assay (Ames Test)	The negative result in this key assay for mutagenicity is the basis for the established Acceptable Intake.	EMA
Acute Toxicity (Oral, Dermal, Inhalation)	No Data Available	As per the Material Safety Data Sheet (MSDS), specific studies on acute toxicity have not been reported.	Cleanchem
Skin Corrosion/Irritation	No Data Available	MSDS indicates a lack of data for this endpoint.	Cleanchem
Serious Eye Damage/Irritation	No Data Available	MSDS indicates a lack of data for this endpoint.	Cleanchem
Germ Cell Mutagenicity	No Data Available	Beyond the bacterial reverse mutation assay, further specific data on germ cell mutagenicity is not publicly available.	Cleanchem
Carcinogenicity	No Data Available	While N-nitroso compounds as a class are considered potential carcinogens, specific long-term carcinogenicity studies on N-Nitroso Ambroxol are not publicly available. The focus of regulatory control is on limiting exposure based on mutagenicity data.	Cleanchem
Reproductive Toxicity	No Data Available	MSDS indicates a lack of data for this endpoint.	Cleanchem
STOT-Single Exposure	No Data Available	MSDS indicates a lack of data for this endpoint.	Cleanchem
STOT-Repeated Exposure	No Data Available	MSDS indicates a lack of data for this endpoint.	Cleanchem

Experimental Protocols

The cornerstone for the toxicological assessment of N-Nitroso Ambroxol, as indicated by the EMA, is the bacterial reverse mutation assay, also known as the Ames test. This assay is performed following guidelines such as OECD 471 and is a key component of the ICH M7 guideline for the assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals.[4][5][6]

Bacterial Reverse Mutation Assay (Ames Test) - OECD 471

Objective: To assess the potential of N-Nitroso Ambroxol to induce gene mutations in bacteria. A positive result indicates mutagenic potential.

Principle: The assay utilizes specific strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for an essential amino acid (e.g., histidine for Salmonella). These strains are unable to grow in a medium lacking this amino acid. The test substance is incubated with the bacterial strains, and if it is a mutagen, it will cause a reverse mutation (reversion) that restores the ability of the bacteria to synthesize the required amino acid, leading to the growth of visible colonies.

Methodology:

• Test Strains: A minimum of five strains are typically used, including four strains of S. typhimurium (TA98, TA100, TA1535, and TA1537 or TA97) and one strain of E. coli (WP2 uvrA) or S. typhimurium (TA102). This selection of strains allows for the detection of different types of mutations, such as frameshift and base-pair substitutions.

• Metabolic Activation: Since many N-nitroso compounds are not directly mutagenic and require metabolic activation to exert their genotoxic effects, the assay is conducted both with and without a metabolic activation system. The most common system is a post-mitochondrial fraction (S9 fraction) derived from the livers of rodents (e.g., rats or hamsters) pre-treated with an enzyme-inducing agent.

• Procedure (Plate Incorporation Method):

  • The test substance at various concentrations, the bacterial tester strain, and, if required, the S9 mix are combined in molten top agar (B569324).

  • This mixture is poured onto the surface of a minimal glucose agar plate.

  • The plates are incubated at 37°C for 48-72 hours.

  • Following incubation, the number of revertant colonies on each plate is counted.

• Data Analysis: The mutagenic potential is evaluated by comparing the number of revertant colonies in the test cultures to the number in the negative (solvent) control cultures. A substance is generally considered mutagenic if it produces a dose-dependent increase in the number of revertants and/or a reproducible and significant positive response in at least one tester strain.

Visualizations

Experimental Workflow: Bacterial Reverse Mutation Assay

Caption: Workflow for the Bacterial Reverse Mutation Assay (Ames Test).

Signaling Pathway: Metabolic Activation of N-Nitrosamines

Caption: Metabolic activation pathway of N-nitrosamines leading to genotoxicity.

Conclusion

The toxicological profile of N-Nitroso Ambroxol is primarily defined by its genotoxic potential, which is the main focus of regulatory bodies. The established Acceptable Intake of 1500 ng/day is based on a negative result in the bacterial reverse mutation assay, indicating that at this level, the risk of mutagenicity is considered negligible. While data on other toxicological endpoints are currently unavailable, the control of this impurity to the established AI is considered protective of public health. This technical guide provides researchers and drug development professionals with the core toxicological information and relevant methodologies for the assessment of N-Nitroso Ambroxol.

References

• 1. N-Nitroso Ambroxol | Manasa Life Sciences [manasalifesciences.com]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. Nitrosamines crisis in pharmaceuticals − Insights on toxicological implications, root causes and risk assessment: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ICH M7 for Nitrosamines: Steps for a Lifecycle Management - Zamann Pharma Support GmbH [zamann-pharma.com]
• 5. researchgate.net [researchgate.net]
• 6. nib.si [nib.si]

In Vitro Evaluation of N-Nitroso Ambroxol: A Technical Guide on Genotoxicity Assessment

For Researchers, Scientists, and Drug Development Professionals

Introduction to N-Nitroso Ambroxol (B1667023)

N-Nitroso Ambroxol is a nitrosamine (B1359907) impurity that can form in ambroxol, a widely used mucolytic agent for respiratory conditions.[1][2] Nitrosamines are classified as a "cohort of concern" due to their potential mutagenic and carcinogenic properties, making the detection and toxicological evaluation of impurities like N-Nitroso Ambroxol critical for pharmaceutical safety.[3] This compound, chemically described as N-(2-amino-3,5-dibromobenzyl)-N-((1r,4r)-4-hydroxycyclohexyl)nitrous amide, is formed by the nitrosation of the secondary amine group in the parent ambroxol molecule.[1] This reaction can occur during the synthesis of the active pharmaceutical ingredient (API), formulation, or storage, especially in the presence of nitrite (B80452) sources under acidic conditions.[1]

Chemical and Physical Properties

A summary of the key chemical and physical properties of N-Nitroso Ambroxol is presented in Table 1. This information is crucial for the design of analytical methods and the preparation of test solutions for in vitro studies.

Property	Value	Source
IUPAC Name	N-[(2-amino-3,5-dibromophenyl)methyl]-N-(4-hydroxycyclohexyl)nitrous amide	[4][]
Molecular Formula	C₁₃H₁₇Br₂N₃O₂	[1][4][]
Molecular Weight	407.11 g/mol	[1][4]
Appearance	Light Yellow Solid	[6]
Storage	2-8°C, protected from light	[6]

Regulatory Context and Toxicological Concerns

Regulatory agencies worldwide have established stringent guidelines for controlling nitrosamine impurities in pharmaceutical products. These compounds are often genotoxic, meaning they can damage DNA, which can lead to mutations and potentially cancer.[1] The primary concern for N-nitroso compounds is their ability to form DNA adducts after metabolic activation.

The European Medicines Agency (EMA) has established an acceptable intake (AI) limit for N-Nitroso Ambroxol based on toxicological assessments.

Compound	Acceptable Intake (AI) Limit	Basis for Limit
N-Nitroso Ambroxol	1500 ng/day	Based on a negative bacterial reverse mutation test.[7]

This established AI suggests that, at least in the Ames test, N-Nitroso Ambroxol was found to be non-mutagenic. However, a comprehensive in vitro evaluation typically involves a battery of tests to assess different genotoxic endpoints.

Experimental Protocols for In Vitro Genotoxicity Assessment

While specific in vitro studies on N-Nitroso Ambroxol are not publicly available, the assessment of nitrosamine drug substance-related impurities (NDSRIs) follows standardized protocols, primarily guided by the Organisation for Economic Co-operation and Development (OECD) Test Guidelines.[8] The following sections detail the methodologies for key assays used to evaluate the genotoxic potential of such compounds.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to evaluate a substance's potential to induce gene mutations.[9][10] It utilizes several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize a specific amino acid (e.g., histidine). The assay detects mutations that revert this deficiency, allowing the bacteria to grow in an amino acid-deficient medium. For nitrosamines, which often require metabolic activation to become mutagenic, the test is performed with and without an exogenous metabolic activation system (typically a liver S9 fraction).[9][11]

Detailed Protocol (based on OECD Guideline 471):

• Strain Selection: Use a range of bacterial strains to detect different types of mutations (e.g., base-pair substitution and frameshift). Recommended strains include S. typhimurium TA98, TA100, TA1535, and E. coli WP2 uvrA (pKM101).[9][10]

• Metabolic Activation: Prepare a metabolic activation mix containing liver S9 fraction (typically from Aroclor-1254-induced rats or hamsters), and necessary cofactors (e.g., NADP+, glucose-6-phosphate). Hamster liver S9 is often more effective for bioactivating nitrosamines.[12]

• Test Compound Preparation: Dissolve N-Nitroso Ambroxol in a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO) to create a series of concentrations for testing.

• Exposure Method (Pre-incubation):

  • Add the test compound solution, the bacterial culture, and the S9 mix (or a buffer for the non-activation condition) to a test tube.

  • Incubate this mixture at 37°C for a defined period (e.g., 20-30 minutes) to allow for metabolic activation and interaction with the bacterial DNA.[10]

• Plating: Mix the incubated solution with molten top agar (B569324) and pour it onto minimal glucose agar plates.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate. A substance is considered mutagenic if it produces a concentration-dependent increase in revertant colonies over the negative control.

In Vitro Mammalian Cell Micronucleus Test

This assay identifies substances that cause chromosomal damage.[12] It detects micronuclei, which are small, membrane-bound DNA fragments in the cytoplasm of interphase cells. These micronuclei originate from chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during cell division.[12] This test can detect both clastogenic (chromosome-breaking) and aneugenic (chromosome loss) effects.

Detailed Protocol (based on OECD Guideline 487):

• Cell Line Selection: Use a suitable mammalian cell line, such as human lymphoblastoid TK6 cells or Chinese Hamster Ovary (CHO) cells.[13]

• Metabolic Activation: As with the Ames test, conduct the assay with and without an S9 metabolic activation mix.

• Exposure:

  • Culture the cells to an appropriate density.

  • Treat the cells with various concentrations of N-Nitroso Ambroxol for a short duration (e.g., 3-6 hours) in the presence and absence of S9 mix.

  • For continuous treatment without S9, expose the cells for a longer period (e.g., equivalent to 1.5-2 normal cell cycle lengths).

• Recovery and Cytokinesis Block:

  • After exposure, wash the cells and culture them in fresh medium.

  • Add cytochalasin B to block cytokinesis, which results in binucleated cells. This allows for the identification of cells that have undergone one cell division after treatment.

• Harvesting and Staining: Harvest the cells, fix them, and stain them with a DNA-specific stain (e.g., Giemsa or a fluorescent dye like DAPI).

• Analysis: Using a microscope, score the frequency of micronuclei in at least 2000 binucleated cells per concentration. A significant, concentration-dependent increase in the number of micronucleated cells indicates a positive result.

Data Presentation: Representative Findings for NDSRIs

While specific quantitative data for N-Nitroso Ambroxol is not available in the public domain, Table 3 presents representative data for other NDSRIs from an in vitro micronucleus assay in human TK6 cells to illustrate the nature of the expected results.[13]

Table 3: Representative Micronucleus Induction Data for select NDSRIs in TK6 cells with S9 activation

NDSRI	Concentration (µM)	Fold Increase in Micronuclei (vs. Control)	Result
N-nitroso-nortriptyline	100	2.5	Positive
200	4.8
N-nitroso-fluoxetine	250	2.1	Positive
500	3.9
N-nitroso-diclofenac	500	1.2	Negative
1000	1.5

Disclaimer: This data is for illustrative purposes only and does not represent the actual effects of N-Nitroso Ambroxol.[13]

Visualizations: Workflows and Mechanisms

Diagrams created using Graphviz provide a clear visual representation of experimental processes and biological pathways.

Caption: Workflow for the In Vitro Micronucleus Assay.

Caption: Conceptual Pathway of Nitrosamine Genotoxicity.

References

• 1. N-Nitroso Ambroxol | Manasa Life Sciences [manasalifesciences.com]
• 2. N-Nitroso Ambroxol, Molecular Formula C13H17Br2N3O2, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 3. aquigenbiosciences.quora.com [aquigenbiosciences.quora.com]
• 4. N-Nitroso Ambroxol | C13H17Br2N3O2 | CID 166638537 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. ema.europa.eu [ema.europa.eu]
• 8. OECD Test Guidelines for Genetic Toxicology - ISS [iss.it]
• 9. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. N-nitrosamines: bacterial mutagenesis and in vitro metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. oecd.org [oecd.org]
• 13. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Acceptable Intake Limits of N-Nitroso Ambroxol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the regulatory landscape surrounding the nitrosamine (B1359907) impurity, N-Nitroso Ambroxol. It details the acceptable intake (AI) limits set by major regulatory bodies, the experimental protocols for risk assessment, and the overarching framework for controlling nitrosamine impurities in pharmaceutical products.

Introduction to Nitrosamine Impurities

Nitrosamines are a class of chemical compounds that are of significant concern to the pharmaceutical industry due to their classification as probable or possible human carcinogens.[1] Their discovery in various drug products has led to heightened regulatory scrutiny and the establishment of stringent controls to ensure patient safety. N-Nitroso Ambroxol is a nitrosamine drug substance-related impurity (NDSRI) that can form from the active pharmaceutical ingredient (API) Ambroxol.[2] As an NDSRI, its potential presence necessitates a thorough risk assessment and the establishment of an acceptable intake limit.

Regulatory Framework for Nitrosamine Impurities

The U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have both issued guidance for the pharmaceutical industry on the control of nitrosamine impurities in human drugs.[3][4] The core of this guidance is a three-step process:

• Risk Assessment: Manufacturers are required to perform a risk assessment for their drug products to identify the potential for nitrosamine formation or contamination.[5]

• Confirmatory Testing: If a risk is identified, confirmatory testing of the drug product must be conducted using sensitive and validated analytical methods.

• Mitigation: If nitrosamine impurities are detected above the acceptable intake limit, manufacturers must implement changes to their manufacturing process or supply chain to reduce the impurity to an acceptable level.

Acceptable Intake (AI) Limits for N-Nitroso Ambroxol

The acceptable intake (AI) limit represents a level of exposure to an impurity that poses a negligible risk of cancer over a lifetime. For N-Nitroso Ambroxol, there is specific guidance from the European Medicines Agency (EMA).

The EMA has established an Acceptable Intake (AI) limit of 1500 ng/day for N-Nitroso Ambroxol.[6][7] This limit is based on the impurity testing negative in a bacterial reverse mutation (Ames) assay, which suggests a lack of mutagenic potential under the test conditions.[7]

It is important to note that while the EMA has provided a specific limit based on experimental data, the FDA's approach for NDSRIs without compound-specific data is the Carcinogenic Potency Categorization Approach (CPCA). One publication has categorized N-Nitroso Ambroxol into CPCA Category 3, which would correspond to an AI limit of 400 ng/day.[8][9] This highlights the importance of generating compound-specific data, as a negative Ames test can lead to a less stringent and scientifically justified AI limit.

Data Presentation: Quantitative Limits for Nitrosamines

The following tables summarize the quantitative limits for nitrosamine impurities as established by regulatory authorities.

Table 1: FDA's Carcinogenic Potency Categorization Approach (CPCA) for NDSRIs

Potency Category	Recommended AI Limit (ng/day)	Rationale
1	26.5	Equal to the class-specific limit for the most potent nitrosamines, such as N-nitrosodiethylamine (NDEA).
2	100	Representative of potent nitrosamines like N-nitrosodimethylamine (NDMA).
3	400	For nitrosamines with lower carcinogenic potency due to deactivating structural features.
4	1500	For nitrosamines with significantly lower carcinogenic potency.
5	1500	Corresponds to the Threshold of Toxicological Concern (TTC) for non-mutagenic impurities.

Source: FDA Guidance on Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities[10][11]

Table 2: Established Acceptable Intake Limits for Common Nitrosamines

Nitrosamine Impurity	Abbreviation	FDA Recommended AI Limit (ng/day)
N-nitrosodimethylamine	NDMA	96
N-nitrosodiethylamine	NDEA	26.5
N-nitroso-N-methyl-4-aminobutanoic acid	NMBA	96
N-nitrosomethylphenylamine	NMPA	26.5
N-nitrosoisopropylethylamine	NIPEA	26.5
N-nitrosodiisopropylamine	NDIPA	26.5

Source: FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs

Experimental Protocols

The determination of an acceptable intake limit for a nitrosamine impurity relies on robust toxicological data. The primary assays used are the bacterial reverse mutation (Ames) test for mutagenicity and, if necessary, rodent carcinogenicity studies.

For N-nitrosamines, an "enhanced" Ames test protocol is recommended to overcome potential limitations of the standard assay.[12]

• Objective: To assess the mutagenic potential of the test substance by measuring its ability to induce reverse mutations in specific strains of Salmonella typhimurium and Escherichia coli.

• Test Strains: A minimum of five strains should be used, including S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101).[12]

• Method: The pre-incubation method is required, with a recommended pre-incubation time of 30 minutes.[12]

• Metabolic Activation: The assay must be conducted with and without a metabolic activation system. For nitrosamines, it is crucial to use post-mitochondrial fractions (S9) from the livers of rodents treated with enzyme inducers (e.g., a combination of phenobarbital (B1680315) and β-naphthoflavone). Both rat liver S9 and hamster liver S9 at a concentration of 30% are recommended.[12]

• Positive Controls: Appropriate positive controls for each strain, both with and without metabolic activation, must be included. For nitrosamines, compounds like NDMA are used as positive controls in the presence of S9.

• Data Analysis: A substance is considered mutagenic if it causes a concentration-related increase in the number of revertant colonies compared to the solvent control, and this increase is reproducible.

If a nitrosamine impurity is found to be mutagenic in the Ames test, a long-term rodent carcinogenicity study may be necessary to determine its carcinogenic potency (TD50 value), from which a compound-specific AI limit can be calculated. These studies are conducted in accordance with ICH S1 guidelines.[13][14]

• Objective: To assess the carcinogenic potential of a substance after long-term exposure in rodents.

• Species: Typically conducted in two rodent species, most commonly the rat and the mouse.[15]

• Dose Selection: The highest dose should be the maximum tolerated dose (MTD), which is determined in shorter-term toxicity studies (e.g., 90-day studies).[16]

• Duration: The standard duration is 24 months for rats and 18-24 months for mice.[15]

• Administration: The route of administration should be relevant to human exposure.

• Endpoints: The primary endpoints are the incidence, latency, and multiplicity of tumors in the treated groups compared to the control group.

• Data Analysis: Statistical analysis is performed to determine if there is a significant increase in tumor formation in the treated animals. The data is used to calculate the TD50 value, which is the dose that causes tumors in 50% of the animals.

Mandatory Visualizations

The following diagrams illustrate key workflows and concepts in the assessment of nitrosamine impurities.

Caption: Nitrosamine Risk Assessment and Control Workflow.

Caption: FDA's Carcinogenic Potency Categorization Approach (CPCA).

Conclusion

The control of nitrosamine impurities, including N-Nitroso Ambroxol, is a critical aspect of ensuring the safety and quality of pharmaceutical products. For N-Nitroso Ambroxol, the EMA has established a scientifically justified AI limit of 1500 ng/day based on negative mutagenicity data. This underscores the importance of conducting compound-specific toxicological assessments. Drug development professionals must remain vigilant in their risk assessment and mitigation strategies, adhering to the latest regulatory guidance to safeguard public health. The frameworks and experimental protocols outlined in this guide provide a robust foundation for these efforts.

References

• 1. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N-Nitroso Ambroxol | Manasa Life Sciences [manasalifesciences.com]
• 3. ICH M7(R2) Guideline on assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk | Therapeutic Goods Administration (TGA) [tga.gov.au]
• 4. Rodent Carcinogenicity Testing: Changes to ICH Guidance Proposed | RAPS [raps.org]
• 5. pharmavision.ves.ac.in [pharmavision.ves.ac.in]
• 6. aquigenbiosciences.quora.com [aquigenbiosciences.quora.com]
• 7. ema.europa.eu [ema.europa.eu]
• 8. dgra.de [dgra.de]
• 9. medicinesforeurope.com [medicinesforeurope.com]
• 10. Guidance for Industry | M7(R2) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals To Limit Potential Carcinogenic Risk | FDA [fda.gov]
• 11. ICH M7R2 Guidance on DNA-Reactive Impurities for Pharma [freyrsolutions.com]
• 12. ema.europa.eu [ema.europa.eu]
• 13. database.ich.org [database.ich.org]
• 14. downloads.regulations.gov [downloads.regulations.gov]
• 15. Improving Prediction of Carcinogenicity to Reduce, Refine, and Replace the Use of Experimental Animals - PMC [pmc.ncbi.nlm.nih.gov]
• 16. fda.gov [fda.gov]

Navigating Nitrosamine Impurities in Ambroxol: A Technical Guide for Drug Development Professionals

For Immediate Release

This technical guide provides a comprehensive overview of the current regulatory landscape, risk assessment strategies, and analytical methodologies for the control of nitrosamine (B1359907) impurities in ambroxol (B1667023), a widely used mucolytic agent. This document is intended for researchers, scientists, and drug development professionals to ensure the safety, quality, and regulatory compliance of ambroxol-containing drug products.

Introduction to Nitrosamine Impurities and Ambroxol

Nitrosamines are a class of chemical compounds that are classified as probable human carcinogens.[1] Their presence in pharmaceuticals is a significant concern for regulatory agencies worldwide, including the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA). These impurities can form during the synthesis of the active pharmaceutical ingredient (API), during the manufacturing of the finished drug product, or during storage.[2][3]

Ambroxol, a derivative of bromhexine, is a secondary amine, which makes its chemical structure susceptible to nitrosation, potentially forming N-nitroso-ambroxol. This underscores the importance of a thorough risk assessment and the implementation of appropriate control strategies throughout the product lifecycle.

Regulatory Framework and Acceptable Intake Limits

Global regulatory bodies have established stringent guidelines for the control of nitrosamine impurities in pharmaceutical products. A key aspect of these guidelines is the establishment of acceptable intake (AI) limits, which represent a daily exposure level that is considered to pose a negligible carcinogenic risk over a lifetime.

The European Medicines Agency (EMA) has set an acceptable intake (AI) limit for N-nitroso-ambroxol. This and other relevant quantitative data are summarized in the table below.

Impurity Name	Chemical Name	Acceptable Intake (AI) Limit (ng/day)	Regulatory Body
N-Nitroso-ambroxol	N-(2-amino-3,5-dibromobenzyl)-N-(trans-4-hydroxycyclohexyl)nitrous amide	1500	EMA

Table 1: Regulatory Limit for N-Nitroso-ambroxol

Risk Assessment for N-Nitroso-ambroxol Formation

A thorough risk assessment is a critical first step in controlling nitrosamine impurities. This involves a comprehensive evaluation of the API synthesis, drug product manufacturing process, and storage conditions to identify potential sources of nitrosating agents and secondary or tertiary amines that could lead to the formation of N-nitroso-ambroxol.

Potential Sources of Nitrosating Agents and Amines:

• API Synthesis:

  • Use of reagents, starting materials, or solvents contaminated with nitrites or other nitrosating agents.

  • Degradation of starting materials or intermediates containing nitro or amino groups.

• Drug Product Formulation:

  • Presence of nitrite (B80452) impurities in excipients.

  • Interaction between ambroxol and residual nitrosating agents from the API synthesis or excipients.

  • Degradation of ambroxol or excipients under certain pH and temperature conditions.

• Storage and Packaging:

  • Degradation of the drug product over its shelf life.

  • Leaching of nitrosating agents from packaging materials.

The following diagram illustrates a logical workflow for conducting a nitrosamine risk assessment for ambroxol.

A logical workflow for nitrosamine risk assessment.

The potential chemical pathway for the formation of N-nitroso-ambroxol from ambroxol in the presence of a nitrosating agent is depicted below.

Formation of N-Nitroso-ambroxol.

Analytical Methodologies for N-Nitroso-ambroxol

Sensitive and validated analytical methods are essential for the detection and quantification of nitrosamine impurities at trace levels.[4][5] The most commonly employed techniques are Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography with Mass Spectrometry (GC-MS).[4]

While a specific, publicly available validated method for the determination of N-nitroso-ambroxol in ambroxol drug substance or product is not readily found in the literature, a representative LC-MS/MS method can be developed and validated based on established principles for nitrosamine analysis.

Representative Experimental Protocol for LC-MS/MS Analysis

Note: This is a general protocol and must be fully validated for its intended use according to ICH guidelines.

1. Sample Preparation:

• Weigh and transfer a suitable amount of powdered ambroxol tablets or drug substance into a centrifuge tube.

• Add a suitable extraction solvent (e.g., methanol (B129727) or a mixture of methanol and water).

• Vortex or sonicate to ensure complete dissolution of the analyte.

• Centrifuge to precipitate excipients.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

2. Chromatographic Conditions:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable reversed-phase column (e.g., C18, 100 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile.

• Gradient Elution: A suitable gradient to separate N-nitroso-ambroxol from ambroxol and other potential impurities.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometric Conditions:

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM) Transitions: Specific precursor-to-product ion transitions for N-nitroso-ambroxol and a suitable internal standard should be determined and optimized.

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows to achieve maximum sensitivity.

4. Method Validation:

The method must be validated according to ICH Q2(R1) guidelines, including the following parameters:

• Specificity

• Limit of Detection (LOD) and Limit of Quantification (LOQ)

• Linearity

• Accuracy

• Precision (Repeatability and Intermediate Precision)

• Range

• Robustness

The following diagram illustrates a general workflow for the analytical testing of nitrosamine impurities.

A general workflow for analytical testing of nitrosamines.

Conclusion

The control of nitrosamine impurities is a critical aspect of ensuring the safety and quality of ambroxol drug products. A proactive approach that combines a thorough risk assessment, the implementation of robust manufacturing controls, and the use of sensitive and validated analytical methods is essential for regulatory compliance and patient safety. This technical guide provides a framework for drug development professionals to navigate the complexities of nitrosamine impurity control for ambroxol. Continuous monitoring of regulatory updates and scientific advancements in this area is crucial.

References

• 1. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. fda.gov [fda.gov]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]

N-Nitroso Ambroxol in Ambroxol Drug Products: A Technical Guide to Discovery, Analysis, and Mitigation

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The discovery of N-nitroso impurities in various pharmaceutical products has prompted a rigorous evaluation of drug manufacturing processes and product stability. N-Nitroso Ambroxol (B1667023), a potential genotoxic impurity, has been identified in ambroxol drug products. This technical guide provides an in-depth overview of the formation, analytical detection, and risk mitigation strategies for N-Nitroso Ambroxol. The guide details the chemical pathways leading to its formation and outlines a comprehensive workflow for its analysis and control, in line with global regulatory expectations.

Introduction to N-Nitroso Ambroxol

N-Nitroso Ambroxol is a nitrosamine (B1359907) impurity that can form in pharmaceutical products containing ambroxol.[1][2] Nitrosamines are a class of chemical compounds considered to be probable human carcinogens based on animal studies.[3] Their presence in medicines, even at trace levels, is a significant concern for patient safety and has led to stringent regulatory actions worldwide.[1][3]

Chemical Properties:

• IUPAC Name: N-(2-amino-3,5-dibromobenzyl)-N-((1r,4r)-4-hydroxycyclohexyl)nitrous amide[2][4]

• Molecular Formula: C13H17Br2N3O2[2]

• Molecular Weight: 407.11 g/mol [2]

The formation of N-Nitroso Ambroxol is primarily due to the reaction of the secondary amine functional group in the ambroxol molecule with a nitrosating agent.[2]

Formation Pathway of N-Nitroso Ambroxol

The formation of N-Nitroso Ambroxol can occur during the synthesis of the active pharmaceutical ingredient (API), the manufacturing of the finished drug product, or during storage.[2] The key chemical reaction involves a secondary amine (present in ambroxol) and a nitrosating agent, typically derived from nitrite (B80452) sources under acidic conditions.

Figure 1: Chemical Formation of N-Nitroso Ambroxol

Regulatory Landscape and Acceptable Intake Limits

Global regulatory agencies, including the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA), have established strict guidelines for the control of nitrosamine impurities in pharmaceutical products.[1][3] These guidelines necessitate a thorough risk assessment of all drug products for the potential presence of nitrosamines.

The EMA has set an acceptable intake (AI) limit for N-Nitroso Ambroxol to ensure patient safety.

Impurity	Regulatory Body	Acceptable Intake (AI) Limit
N-Nitroso Ambroxol	EMA	1500 ng/day[1]

Note: Specific quantitative data on the levels of N-Nitroso Ambroxol found in commercial ambroxol products are not widely available in the public domain as this information is typically proprietary to manufacturers and regulatory agencies.

Analytical Methodology for Detection and Quantification

The standard analytical technique for the detection and quantification of N-Nitroso Ambroxol at trace levels is Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). This method offers the required sensitivity and selectivity to identify and measure the impurity in the presence of the drug substance and other excipients.

Representative Experimental Protocol (LC-MS/MS)

The following is a model protocol for the determination of N-Nitroso Ambroxol in ambroxol drug products. This protocol is for illustrative purposes and must be validated for its intended use.

5.1.1 Sample Preparation

• Weigh and transfer a quantity of powdered tablets or an equivalent volume of syrup, corresponding to a specific amount of ambroxol hydrochloride, into a suitable volumetric flask.

• Add a diluent (e.g., methanol (B129727) or a mixture of methanol and water) and sonicate to dissolve the sample.

• Allow the solution to cool to room temperature and dilute to the mark with the diluent.

• Centrifuge an aliquot of the solution to remove any undissolved excipients.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

5.1.2 Chromatographic Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Optimized for separation of N-Nitroso Ambroxol from Ambroxol
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

5.1.3 Mass Spectrometric Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	To be determined for N-Nitroso Ambroxol (e.g., [M+H]+)
Product Ion (m/z)	To be determined for N-Nitroso Ambroxol
Collision Energy	Optimized for the specific precursor-product ion transition
Source Temperature	500 °C

Risk Assessment and Control Workflow

A systematic approach is required to assess and control the risk of N-Nitroso Ambroxol in ambroxol drug products. The workflow involves a multi-step process from risk identification to the implementation of control strategies.

References

• 1. aquigenbiosciences.quora.com [aquigenbiosciences.quora.com]
• 2. veeprho.com [veeprho.com]
• 3. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 4. CN103073439B - Synthesis method of ambroxol hydrochloride compound - Google Patents [patents.google.com]

N-Nitroso Ambroxol: A Review of Toxicological Data

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Ambroxol is a nitrosamine (B1359907) impurity that can form in pharmaceutical products containing Ambroxol, a widely used mucolytic agent.[1] Nitrosamines are a class of chemical compounds that are of significant concern to the pharmaceutical industry and regulatory bodies due to their potential carcinogenic and genotoxic properties.[2] The presence of these impurities in drug products is strictly monitored and controlled to ensure patient safety.[2][3] This technical guide provides a comprehensive review of the available toxicological literature on N-Nitroso Ambroxol, focusing on quantitative data, experimental methodologies, and relevant biological pathways.

N-Nitroso Ambroxol, chemically known as N-(2-amino-3,5-dibromobenzyl)-N-((1r,4r)-4-hydroxycyclohexyl)nitrous amide, can be formed during the synthesis of the active pharmaceutical ingredient (API), in the final drug product formulation, or as a degradation product, particularly under conditions involving nitrites.[1] Regulatory agencies, such as the European Medicines Agency (EMA), have established acceptable intake limits for nitrosamine impurities in pharmaceutical products to mitigate potential risks to human health. For N-Nitroso-Ambroxol, the EMA has set an acceptable intake limit of 1500 ng/day.[2]

Chemical and Physical Properties

A summary of the key chemical and physical properties of N-Nitroso Ambroxol is presented in Table 1. This information is crucial for the development of analytical methods for its detection and quantification.

Property	Value	Source
Chemical Name	N-(2-amino-3,5-dibromobenzyl)-N-((1r,4r)-4-hydroxycyclohexyl)nitrous amide	[1]
Molecular Formula	C13H17Br2N3O2	[1]
Molecular Weight	407.11 g/mol	[1]
Appearance	Light Yellow Solid	Pharmaffiliates
Storage Conditions	2-8°C Refrigerator	Pharmaffiliates

Toxicological Data

Publicly available toxicological data specifically for N-Nitroso Ambroxol is limited. Much of the concern regarding its toxicity stems from the well-established carcinogenic and genotoxic potential of the broader class of N-nitroso compounds.[2][4] These compounds are known to be potent mutagens and carcinogens in various animal species, and are classified as probable human carcinogens.[4]

Genotoxicity

A study investigating the genotoxic activities of drug-nitrite interaction products reported that the nitrosation product of Ambroxol exhibited genotoxicity in the umu-test.[5] The umu-test is a bacterial assay that detects the induction of the umu gene, which is part of the SOS response to DNA damage in Salmonella typhimurium.[6]

While specific data from other genotoxicity assays such as the Ames test or in vitro and in vivo chromosomal aberration assays for N-Nitroso Ambroxol are not available in the public domain, the positive result in the umu-test is a significant indicator of its potential DNA-damaging properties.

Experimental Protocols

Detailed experimental protocols for the toxicity testing of N-Nitroso Ambroxol are not publicly available. However, based on the methodologies used for other nitrosamine impurities and the reported positive result in the umu-test for the nitrosation product of Ambroxol, a general overview of the relevant experimental protocols is provided below.

umu-Test for Genotoxicity

The umu-test is a sensitive and rapid method for detecting genotoxic agents. The general procedure involves the following steps:

• Bacterial Strain : Salmonella typhimurium TA1535/pSK1002, which carries a fusion of the umuC gene to the lacZ reporter gene, is typically used.[5][6]

• Metabolic Activation : As many nitrosamines require metabolic activation to become genotoxic, the assay is performed both in the presence and absence of a mammalian metabolic activation system, typically a rat liver S9 fraction.[5]

• Exposure : The bacterial culture is exposed to various concentrations of the test substance (in this case, N-Nitroso Ambroxol) for a defined period.

• Measurement of β-galactosidase Activity : After exposure, the activity of β-galactosidase, the product of the lacZ gene, is measured. An increase in β-galactosidase activity indicates the induction of the umuC gene in response to DNA damage.

• Data Analysis : The genotoxicity is expressed as the induction ratio of β-galactosidase activity in the treated cells compared to the solvent control. A dose-dependent increase in this ratio above a certain threshold is considered a positive result.

In Vitro Mammalian Chromosomal Aberration Test

This assay is used to identify substances that cause structural damage to chromosomes in cultured mammalian cells. A general protocol is as follows:

• Cell Lines : Commonly used cell lines include Chinese Hamster Ovary (CHO) cells, human peripheral blood lymphocytes, or other suitable mammalian cell lines.

• Metabolic Activation : The test is conducted with and without a metabolic activation system (S9 mix).

• Treatment : Cell cultures are treated with at least three concentrations of the test article for a specific duration.

• Harvest and Slide Preparation : After treatment, the cells are treated with a metaphase-arresting agent (e.g., colcemid), harvested, and slides are prepared to visualize the chromosomes.

• Microscopic Analysis : Chromosomes are analyzed for structural aberrations, such as chromatid and chromosome gaps, breaks, and exchanges.

• Data Analysis : The frequency of aberrant cells and the number of aberrations per cell are calculated and statistically compared to negative and positive controls.

Signaling Pathways and Mechanisms of Toxicity

The primary mechanism of toxicity for most N-nitrosamines involves metabolic activation by cytochrome P450 (CYP) enzymes in the liver. This activation leads to the formation of unstable α-hydroxy nitrosamines, which then spontaneously decompose to form highly reactive electrophilic diazonium ions. These ions can then alkylate DNA, forming DNA adducts. If these adducts are not repaired by the cell's DNA repair machinery, they can lead to mutations during DNA replication, which can initiate the process of carcinogenesis.

Metabolic activation and genotoxic mechanism of N-nitrosamines.

Experimental Workflow for Genotoxicity Assessment

A typical workflow for assessing the genotoxicity of a nitrosamine impurity like N-Nitroso Ambroxol would involve a battery of tests, starting with in vitro assays and potentially progressing to in vivo studies if warranted.

A generalized workflow for the genotoxicity assessment of a nitrosamine impurity.

Conclusion

The available literature strongly suggests that N-Nitroso Ambroxol, as a member of the N-nitrosamine class of compounds, is a potential genotoxic and carcinogenic impurity. This is supported by a positive finding for the nitrosation product of Ambroxol in a bacterial genotoxicity assay. While specific quantitative toxicity data such as LD50, NOAEL, or LOAEL values for N-Nitroso Ambroxol are not publicly available, the established risks associated with nitrosamines necessitate stringent control of its levels in pharmaceutical products. The acceptable intake limit set by regulatory authorities like the EMA provides a benchmark for ensuring patient safety. Further toxicological studies on N-Nitroso Ambroxol would be beneficial to provide a more complete and specific risk profile for this compound. In the absence of such data, a precautionary approach based on the known hazards of N-nitrosamines is warranted.

References

• 1. N-Nitroso Ambroxol | Manasa Life Sciences [manasalifesciences.com]
• 2. aquigenbiosciences.quora.com [aquigenbiosciences.quora.com]
• 3. N-Nitroso Ambroxol | Manasa Life Sciences [manasalifesciences.com]
• 4. Nitrosamines crisis in pharmaceuticals − Insights on toxicological implications, root causes and risk assessment: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Development and progress for three decades in umu test systems - PMC [pmc.ncbi.nlm.nih.gov]

N-Nitroso Ambroxol: A Technical Guide on Formation, Toxicological Profile, and Analytical Methodologies

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Nitroso Ambroxol is a nitrosamine (B1359907) impurity that has the potential to form in drug products containing Ambroxol, a widely used mucolytic agent. As a member of the cohort of concern, nitrosamine impurities are under intense scrutiny from global regulatory bodies due to their potential carcinogenic risk. This in-depth technical guide provides a comprehensive overview of N-Nitroso Ambroxol, including its formation, toxicological data, and relation to other nitrosamines. This document details established analytical and toxicological testing methodologies, presents available quantitative data in structured tables, and visualizes key pathways and workflows to support risk assessment and control strategies in pharmaceutical development and manufacturing.

Introduction to N-Nitroso Ambroxol

N-Nitroso Ambroxol, with the chemical name N-(2-amino-3,5-dibromobenzyl)-N-((1r,4r)-4-hydroxycyclohexyl)nitrous amide, is a drug substance-related impurity (NDSRI) of Ambroxol.[1][2][3] Its formation is theoretically possible through the nitrosation of the secondary amine moiety present in the Ambroxol structure.[1][2] The presence of nitrosating agents, such as residual nitrites from excipients or other sources, under acidic conditions can facilitate this reaction.[1][2]

Chemical Properties of N-Nitroso Ambroxol:

Property	Value	Source(s)
Molecular Formula	C13H17Br2N3O2	[1][4]
Molecular Weight	407.11 g/mol	[1][4]
IUPAC Name	N-[(2-amino-3,5-dibromophenyl)methyl]-N-(4-hydroxycyclohexyl)nitrous amide	[4]

Formation Pathway of N-Nitroso Ambroxol

The primary pathway for the formation of N-Nitroso Ambroxol is the reaction of the secondary amine in the Ambroxol molecule with a nitrosating agent. This reaction is typically acid-catalyzed.

Figure 1: Formation of N-Nitroso Ambroxol.

Toxicological Profile and Regulatory Limits

Nitrosamines as a class are considered potent mutagens and carcinogens. Their genotoxicity is primarily mediated through metabolic activation by cytochrome P450 (CYP) enzymes, leading to the formation of reactive electrophiles that can alkylate DNA.

Acceptable Intake (AI) Limits

Regulatory agencies have established Acceptable Intake (AI) limits for many nitrosamine impurities to ensure patient safety. There are differing AI limits for N-Nitroso Ambroxol from various regulatory bodies. The European Medicines Agency (EMA) has set an AI of 1500 ng/day, based on a negative result in an enhanced bacterial reverse mutation (Ames) test.[1][5] Health Canada, however, has listed a more conservative AI of 400 ng/day.[3] This highlights the evolving nature of risk assessment for nitrosamine impurities.

Regulatory Body	Acceptable Intake (AI) Limit (ng/day)	Basis for Limit
European Medicines Agency (EMA)	1500	Negative bacterial reverse mutation test[1][5]
Health Canada	400	Not specified[3]

Comparative Toxicology with Other Nitrosamines

To provide context, the carcinogenic potencies of several well-studied nitrosamines are presented below. The TD50 value represents the chronic dose rate in mg/kg bodyweight/day that would cause tumors in 50% of the animals. A lower TD50 value indicates a higher carcinogenic potency.

Nitrosamine	Species	Target Organ	TD50 (mg/kg/day)
N-Nitrosodimethylamine (NDMA)	Rat	Liver	0.096
N-Nitrosodiethylamine (NDEA)	Rat	Liver, Esophagus	0.033
N-Nitrosodi-n-butylamine (NDBA)	Rat	Bladder	0.18
N-Nitrosopiperidine (NPIP)	Rat	Esophagus, Liver	0.46
N-Nitrosopyrrolidine (NPYR)	Rat	Liver	1.31

Data sourced from the Carcinogenic Potency Database (CPDB).

Signaling Pathways in Nitrosamine-Induced Genotoxicity

The genotoxic effects of nitrosamines are primarily attributed to their metabolic activation and subsequent interaction with DNA. While specific studies on N-Nitroso Ambroxol are not available, the general mechanism for nitrosamines is well-established.

Figure 2: General signaling pathway for nitrosamine-induced genotoxicity.

Experimental Protocols

Analytical Methodologies for Detection and Quantification

The detection and quantification of N-Nitroso Ambroxol at trace levels require highly sensitive analytical techniques such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).[1][2] A Gas Chromatography-Thermal Energy Analyzer (GC-TEA) is another highly specific detector for nitrosamines.[2][6][7]

Workflow for LC-MS/MS Analysis:

Figure 3: General workflow for LC-MS/MS analysis of N-Nitroso Ambroxol.

Detailed LC-MS/MS Protocol (General Method adaptable for N-Nitroso Ambroxol):

• Standard Preparation: Prepare a stock solution of N-Nitroso Ambroxol reference standard in a suitable solvent (e.g., methanol (B129727) or acetonitrile). Prepare a series of calibration standards by serial dilution.

• Sample Preparation:

  • Weigh a portion of the powdered drug product.

  • Add a suitable extraction solvent (e.g., methanol or a mixture of methanol and water).

  • Vortex and/or sonicate to ensure complete extraction.

  • Centrifuge to pelletize excipients.

  • Filter the supernatant through a 0.22 µm filter.

• LC-MS/MS Conditions (Example):

  • Column: A reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile/methanol.

  • Gradient: A suitable gradient to separate N-Nitroso Ambroxol from the parent drug and other impurities.

  • Ionization: Electrospray Ionization (ESI) in positive mode.

  • MRM Transitions: Monitor for the specific precursor to product ion transitions for N-Nitroso Ambroxol and an appropriate internal standard.

• Quantification: Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards. Determine the concentration of N-Nitroso Ambroxol in the sample from the calibration curve.

Genotoxicity Testing: Enhanced Ames Test

The bacterial reverse mutation assay (Ames test) is a common method for assessing the mutagenic potential of chemical substances. For nitrosamines, an "enhanced" protocol is recommended to improve sensitivity.

Workflow for Enhanced Ames Test:

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. Trace analysis of volatile N-nitroso compounds by combined gas chromatography and thermal energy analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scribd.com [scribd.com]
• 4. N-Nitroso Ambroxol | C13H17Br2N3O2 | CID 166638537 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Updated EMA-Acceptable intakes (AIs) established for N-nitrosamines - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. pharmtech.com [pharmtech.com]
• 7. Identifying nitrosamines in pharmaceutical products [manufacturingchemist.com]

Understanding the Carcinogenicity of N-Nitroso Ambroxol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-Nitroso Ambroxol is a nitrosamine (B1359907) impurity of the mucolytic agent Ambroxol.[1][2] Like other N-nitroso compounds, it is classified as a potential carcinogen, necessitating rigorous assessment and control in pharmaceutical products.[1][3] This technical guide provides a comprehensive overview of the available data and methodologies for evaluating the carcinogenicity of N-Nitroso Ambroxol. The European Medicines Agency (EMA) has established an Acceptable Intake (AI) limit for N-Nitroso Ambroxol based on a negative bacterial reverse mutation (Ames) test, suggesting a low mutagenic potential.[2] In the absence of specific long-term carcinogenicity studies, this guide outlines the established mechanisms of nitrosamine carcinogenicity, details relevant experimental protocols for genotoxicity assessment, and applies the Carcinogenic Potency Categorization Approach (CPCA) to understand the risk profile of N-Nitroso Ambroxol.

Regulatory Landscape and Acceptable Intake

Regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA) and the EMA, have implemented stringent guidelines for the control of nitrosamine impurities in pharmaceuticals due to their classification as probable human carcinogens.[4][5] For N-Nitroso Ambroxol, a specific acceptable intake limit has been established, which is critical for risk assessment and control strategies in drug manufacturing.

Impurity	Regulatory Body	Acceptable Intake (AI) Limit	Basis for Limit
N-Nitroso Ambroxol	EMA	1500 ng/day	Negative bacterial reverse mutation test[2]

This relatively high AI for a nitrosamine underscores the importance of compound-specific data in moving beyond default, highly restrictive limits applied to the "cohort of concern".[6]

Mechanism of Carcinogenicity for N-Nitrosamines

While specific studies on N-Nitroso Ambroxol's mechanism of action are not available, the general pathway for N-nitrosamine carcinogenicity is well-established and is presumed to be relevant. This pathway involves metabolic activation to form reactive electrophilic species that can interact with cellular macromolecules, most importantly DNA.

Metabolic Activation

N-nitrosamines are typically pro-carcinogens, requiring metabolic activation to exert their genotoxic effects. This activation is primarily mediated by the cytochrome P450 (CYP) enzyme system in the liver. The key step is the enzymatic hydroxylation of the carbon atom alpha (α) to the nitroso group. This α-hydroxynitrosamine is unstable and undergoes spontaneous decomposition.

Formation of DNA Adducts

The decomposition of the α-hydroxynitrosamine generates a highly reactive alkyldiazonium ion. This electrophile can then react with nucleophilic sites on DNA bases, forming DNA adducts. The formation of these adducts, if not repaired by cellular DNA repair mechanisms, can lead to mispairing during DNA replication, resulting in permanent mutations. An accumulation of mutations in critical genes, such as oncogenes and tumor suppressor genes, can initiate the process of carcinogenesis.

Caption: Generalized signaling pathway for N-nitrosamine induced carcinogenesis.

Experimental Protocols for Genotoxicity Assessment

The determination of the AI for N-Nitroso Ambroxol was based on a negative bacterial reverse mutation assay.[2] This is a key in vitro test for assessing mutagenicity. Below are detailed methodologies for this and other relevant genotoxicity assays as recommended by regulatory bodies for nitrosamines.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical.[7] For nitrosamines, an "enhanced" Ames test protocol is recommended to improve sensitivity.[8][9]

Objective: To detect point mutations (base substitutions and frameshifts) in amino acid auxotrophic strains of Salmonella typhimurium and Escherichia coli.[7][10]

Methodology:

• Test Strains: A minimum of five strains are typically used, including S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101).[8][10]

• Metabolic Activation: The assay is performed with and without an exogenous metabolic activation system (S9 fraction). For nitrosamines, S9 fractions from the livers of rodents (rats and hamsters) pre-treated with CYP inducers (e.g., Aroclor 1254 or a combination of phenobarbital (B1680315) and β-naphthoflavone) are used. A higher concentration of S9 (e.g., 30%) is often recommended for nitrosamines.[8][11]

• Procedure (Pre-incubation Method):

  • The test compound, bacterial culture, and S9 mix (if applicable) are incubated together at 37°C for a defined period (e.g., 30 minutes).[8]

  • The mixture is then combined with molten top agar (B569324) and poured onto minimal glucose agar plates.

  • Plates are incubated for 48-72 hours at 37°C.

  • The number of revertant colonies (his+ or trp+) is counted.

• Positive Result: A compound is considered mutagenic if it causes a concentration-dependent increase in the number of revertant colonies over the solvent control, typically a two- to three-fold increase.[11]

References

• 1. Determining recommended acceptable intake limits for N-nitrosamine impurities in pharmaceuticals: Development and application of the Carcinogenic Potency Categorization Approach (CPCA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ema.europa.eu [ema.europa.eu]
• 3. dgra.de [dgra.de]
• 4. Repair kinetics of specific types of nitroso-induced DNA damage using the comet assay in human cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 6. microbiozindia.com [microbiozindia.com]
• 7. The bacterial reverse mutation test | RE-Place [re-place.be]
• 8. ema.europa.eu [ema.europa.eu]
• 9. Enhancing The Ames Test For N-nitrosamines: Key Findings From A Multi-sector Study | Lhasa Limited [lhasalimited.org]
• 10. In vitro genotoxicity testing – bacterial reverse mutation assay | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 11. jrfglobal.com [jrfglobal.com]

Protocols & Analytical Methods

Application Note: Quantification of N-Nitroso Ambroxol in Pharmaceutical Drug Substances by LC-MS/MS

Abstract

This application note presents a detailed protocol for the sensitive and selective quantification of the potential genotoxic impurity, N-Nitroso Ambroxol, in Ambroxol active pharmaceutical ingredients (API) using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The methodology outlined provides a robust starting point for researchers, scientists, and drug development professionals for method development and validation in a regulated environment. The protocol covers sample preparation, chromatographic separation, and mass spectrometric detection, along with proposed method performance characteristics.

Introduction

N-Nitroso Ambroxol is a nitrosamine (B1359907) impurity that can potentially form in pharmaceutical products containing Ambroxol, a widely used mucolytic agent.[1] Nitrosamine impurities are a class of compounds that are considered probable human carcinogens, and their presence in pharmaceuticals is strictly regulated by health authorities such as the EMA and FDA.[1] Therefore, sensitive and selective analytical methods are required for the accurate quantification of N-Nitroso Ambroxol at trace levels to ensure the safety and quality of pharmaceutical products. This application note describes a highly sensitive LC-MS/MS method for the determination of N-Nitroso Ambroxol in Ambroxol drug substances.

Chemical Structures and Formation Pathway

N-Nitroso Ambroxol (Molecular Formula: C₁₃H₁₇Br₂N₃O₂, Molecular Weight: 407.1 g/mol ) is formed from the nitrosation of the secondary amine group in the Ambroxol molecule.[2] This reaction can occur in the presence of nitrosating agents, such as nitrous acid, which may be present as impurities in raw materials or excipients.

Caption: Formation of N-Nitroso Ambroxol from Ambroxol.

Experimental Protocol

Materials and Reagents

• N-Nitroso Ambroxol reference standard (Purity ≥ 95%)

• Ambroxol Hydrochloride reference standard

• N-Nitroso Ambroxol-d4 (or other suitable stable isotope-labeled internal standard)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Ultrapure water

Standard Solution Preparation

• Stock Solution (100 µg/mL): Accurately weigh 10 mg of N-Nitroso Ambroxol reference standard and dissolve in 100 mL of methanol.

• Internal Standard (IS) Stock Solution (100 µg/mL): Prepare a stock solution of the internal standard in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with a 50:50 mixture of methanol and water to obtain concentrations ranging from 0.1 ng/mL to 100 ng/mL. Spike each working standard with the internal standard to a final concentration of 10 ng/mL.

Sample Preparation

• Accurately weigh 100 mg of Ambroxol API into a 10 mL volumetric flask.

• Add 8 mL of a 50:50 mixture of methanol and water.

• Spike with the internal standard solution to a final concentration of 10 ng/mL.

• Sonicate for 10 minutes to dissolve the sample.

• Dilute to the mark with the 50:50 methanol/water mixture and mix well.

• Centrifuge a portion of the solution at 10,000 rpm for 5 minutes.

• Transfer the supernatant into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

The following are proposed starting conditions and may require optimization.

Parameter	Recommended Condition
LC System	UPLC/UHPLC system
Column	C18 column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid and 5 mM Ammonium formate in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient	0-1 min: 10% B, 1-8 min: 10-90% B, 8-9 min: 90% B, 9-9.1 min: 90-10% B, 9.1-12 min: 10% B
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr

Multiple Reaction Monitoring (MRM) Transitions

The following MRM transitions are proposed based on the structure of N-Nitroso Ambroxol and may require experimental optimization for collision energies and cone voltages.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
N-Nitroso Ambroxol	408.0	Hypothetical 264.0	0.05	To be optimized	To be optimized
408.0	Hypothetical 378.0	0.05	To be optimized	To be optimized
N-Nitroso Ambroxol-d4 (IS)	412.0	To be determined	0.05	To be optimized	To be optimized

Method Performance Characteristics (Hypothetical)

The following table summarizes the expected performance characteristics of the method after validation.

Parameter	Expected Performance
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL
Linearity (r²)	≥ 0.995
Linear Range	0.15 - 50 ng/mL
Precision (%RSD)	< 15%
Accuracy (% Recovery)	85 - 115%

Experimental Workflow

Caption: LC-MS/MS workflow for N-Nitroso Ambroxol.

Conclusion

The described LC-MS/MS method provides a detailed and robust framework for the quantification of N-Nitroso Ambroxol in Ambroxol API. The proposed sample preparation procedure is straightforward, and the instrumental conditions are designed for high sensitivity and selectivity. This application note serves as a valuable resource for analytical laboratories in the pharmaceutical industry to develop and validate methods for the control of this potential genotoxic impurity, thereby ensuring the safety and quality of pharmaceutical products. It is important to note that the specific MRM transitions and method performance characteristics should be experimentally verified and validated according to ICH guidelines.

References

• 1. aquigenbiosciences.quora.com [aquigenbiosciences.quora.com]
• 2. N-Nitroso Ambroxol | C13H17Br2N3O2 | CID 166638537 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: A Validated LC-MS/MS Method for the Ultrasensitive Quantification of N-Nitroso Ambroxol in Pharmaceutical Formulations

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products has become a significant safety concern due to their classification as probable human carcinogens.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines requiring manufacturers to assess and control the levels of these impurities in their drug substances and products.[2][3] N-Nitroso Ambroxol is a potential nitrosamine impurity that can form in drug products containing Ambroxol, a widely used mucolytic agent.[4][5]

This application note presents a highly sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the detection and quantification of N-Nitroso Ambroxol in pharmaceutical formulations. The method is designed to meet the rigorous requirements for trace-level impurity analysis and can be readily implemented in quality control laboratories.[6]

Experimental

• N-Nitroso Ambroxol reference standard (CAS No: NA)[7]

• Ambroxol Hydrochloride reference standard

• Formic acid (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade, e.g., Milli-Q)

• Ammonium acetate (B1210297) (LC-MS grade)

• N-Nitroso Ambroxol-d4 (or other suitable stable isotope-labeled internal standard)

A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer was utilized. The system should be capable of performing electrospray ionization (ESI) in positive ion mode and Multiple Reaction Monitoring (MRM).

• LC System: Waters ACQUITY UPLC I-Class or equivalent

• Mass Spectrometer: Waters Xevo TQ-XS Triple Quadrupole Mass Spectrometer or equivalent

A robust sample preparation protocol is crucial for accurate quantification and to minimize matrix effects.

• Tablet Sample Preparation:

  • Accurately weigh and crush a representative number of tablets to obtain a fine powder.

  • Weigh an amount of powder equivalent to 10 mg of Ambroxol into a 10 mL volumetric flask.

  • Add 7 mL of diluent (80:20 Methanol:Water), sonicate for 15 minutes, and then dilute to volume with the diluent.

  • Vortex for 2 minutes and centrifuge at 4500 rpm for 15 minutes.[8]

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.[8]

• Oral Solution Sample Preparation:

  • Pipette a volume of the oral solution equivalent to 10 mg of Ambroxol into a 10 mL volumetric flask.

  • Spike with the internal standard.

  • Dilute to volume with the diluent (80:20 Methanol:Water) and vortex to mix thoroughly.

  • Filter through a 0.22 µm PVDF syringe filter into an HPLC vial.

Chromatographic Conditions:

Parameter	Condition
Column	Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temp.	40 °C
Injection Vol.	5 µL
Gradient	Time (min)
0.00
1.00
5.00
6.00
6.10
8.00

Mass Spectrometric Conditions:

Parameter	Condition
Ionization Mode	ESI Positive
Capillary Voltage	3.0 kV
Source Temp.	150 °C
Desolvation Temp.	500 °C
Cone Gas Flow	150 L/hr
Desolvation Gas	1000 L/hr
MRM Transitions	Compound
N-Nitroso Ambroxol
N-Nitroso Ambroxol (Quantifier)
N-Nitroso Ambroxol-d4 (IS)

Method Validation Summary

The analytical method was validated according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, and limits of detection and quantification.

Table 1: Linearity and Range

Analyte	Range (ng/mL)	R²
N-Nitroso Ambroxol	0.1 - 50	>0.998

Table 2: LOD and LOQ

Analyte	LOD (ng/mL)	LOQ (ng/mL)
N-Nitroso Ambroxol	0.03	0.1

Table 3: Precision and Accuracy

QC Level	Concentration (ng/mL)	Precision (%RSD, n=6)	Accuracy (%Recovery)
LQC	0.3	< 10%	95% - 105%
MQC	5	< 5%	98% - 102%
HQC	40	< 5%	98% - 102%

Workflow Diagram

Caption: Experimental workflow for N-Nitroso Ambroxol detection.

Conclusion

The LC-MS/MS method described in this application note provides a reliable, sensitive, and selective approach for the quantification of N-Nitroso Ambroxol in pharmaceutical products. The method achieves a low limit of quantification, enabling the detection of this potential impurity at levels well below the acceptable intake limits set by regulatory agencies. The straightforward sample preparation and rapid analysis time make this method suitable for routine quality control testing in the pharmaceutical industry.

References

• 1. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 2. Nitrosamine Detection: Meet EMA and FDA Regulations | SGS USA [sgs.com]
• 3. FDA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]
• 4. N-Nitroso Ambroxol – Analytica Chemie [staging.analyticachemie.in]
• 5. N-Nitroso Ambroxol - [analyticachemie.in]
• 6. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cleanchemlab.com [cleanchemlab.com]
• 8. fda.gov [fda.gov]

Application Note and Protocols for the Analysis of N-Nitroso Ambroxol in Pharmaceutical Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Ambroxol is a potential genotoxic impurity that can form in pharmaceutical products containing Ambroxol, a widely used mucolytic agent.[1] Due to the classification of many N-nitrosamine compounds as probable human carcinogens, regulatory agencies worldwide have set stringent limits for their presence in drug products. Consequently, sensitive and robust analytical methods are required for the accurate detection and quantification of N-Nitroso Ambroxol at trace levels to ensure patient safety and compliance with regulatory standards.

This document provides detailed sample preparation techniques and analytical methodologies for the determination of N-Nitroso Ambroxol in pharmaceutical formulations such as tablets and oral solutions. The protocols described herein are based on established methods for nitrosamine (B1359907) analysis and are intended to serve as a comprehensive guide for researchers and analytical scientists.

Chemical Information for N-Nitroso Ambroxol:

Property	Value
Chemical Name	N-(2-Amino-3,5-dibromobenzyl)-N-((1r,4r)-4-hydroxycyclohexyl)nitrous amide
Molecular Formula	C₁₃H₁₇Br₂N₃O₂
Molecular Weight	407.10 g/mol [2]
Synonyms	Ambroxol Impurity 57, Ambroxol Impurity 94, N-NITROSO-AMBROXOL[2]

Sample Preparation Protocols

Effective sample preparation is critical for the accurate analysis of trace-level impurities like N-Nitroso Ambroxol. The primary goals are to extract the analyte from the sample matrix, remove interfering components, and concentrate the analyte to a level suitable for instrumental analysis. Two common and effective techniques for this purpose are Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

Protocol 1: Liquid-Liquid Extraction (LLE) for Ambroxol Tablets

This protocol describes a general procedure for the extraction of N-Nitroso Ambroxol from solid dosage forms.

Materials:

• Ambroxol tablets

• Methanol (B129727), HPLC grade

• Dichloromethane (B109758) (DCM), HPLC grade

• Water, HPLC grade

• Anhydrous sodium sulfate (B86663)

• Vortex mixer

• Centrifuge

• Rotary evaporator or nitrogen evaporator

Procedure:

• Sample Comminution: Weigh and finely powder a representative number of Ambroxol tablets.

• Sample Extraction: Accurately weigh a portion of the powdered tablets equivalent to a single dose of Ambroxol into a centrifuge tube.

• Dissolution: Add 10 mL of methanol to the centrifuge tube. Vortex for 5 minutes to dissolve the drug substance and the N-Nitroso Ambroxol impurity.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to pellet the insoluble excipients.

• Supernatant Transfer: Carefully transfer the supernatant to a clean separatory funnel.

• Liquid-Liquid Extraction:

  • Add 10 mL of water and 10 mL of dichloromethane to the separatory funnel.

  • Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.

  • Allow the layers to separate. The organic layer (bottom) will contain the N-Nitroso Ambroxol.

  • Drain the lower organic layer into a clean collection flask.

  • Repeat the extraction of the aqueous layer with another 10 mL of dichloromethane.

  • Combine the organic extracts.

• Drying: Pass the combined organic extract through a small column of anhydrous sodium sulfate to remove any residual water.

• Concentration: Evaporate the solvent to dryness under a gentle stream of nitrogen or using a rotary evaporator at a temperature not exceeding 40°C.

• Reconstitution: Reconstitute the residue in a suitable volume (e.g., 1 mL) of the mobile phase used for LC-MS/MS analysis.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial for analysis.

Caption: Liquid-Liquid Extraction (LLE) workflow for N-Nitroso Ambroxol from tablets.

Protocol 2: Solid-Phase Extraction (SPE) for Ambroxol Oral Solution

This protocol is suitable for the cleanup and concentration of N-Nitroso Ambroxol from liquid formulations like syrups. A strong cation-exchange SPE cartridge is recommended based on methods for other nitrosamines in similar matrices.[3]

Materials:

• Ambroxol oral solution

• Methanol, HPLC grade

• Water, HPLC grade

• Ammonia (B1221849) solution (5% in methanol)

• Strong Cation-Exchange (SCX) SPE cartridges (e.g., 500 mg, 6 mL)

• SPE vacuum manifold

• Nitrogen evaporator

Procedure:

• Sample Preparation: Accurately measure a volume of the Ambroxol oral solution (e.g., 5 mL) and dilute it with 5 mL of water.

• SPE Cartridge Conditioning:

  • Pass 5 mL of methanol through the SCX SPE cartridge.

  • Pass 5 mL of water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading: Load the diluted sample onto the conditioned SPE cartridge at a slow, controlled flow rate (e.g., 1-2 mL/min).

• Washing:

  • Wash the cartridge with 5 mL of water to remove sugars and other polar excipients.

  • Wash the cartridge with 5 mL of methanol to remove less polar interferences.

• Elution: Elute the N-Nitroso Ambroxol from the cartridge with 5 mL of 5% ammonia in methanol. Collect the eluate in a clean tube.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C.

• Reconstitution: Reconstitute the residue in a suitable volume (e.g., 1 mL) of the mobile phase for LC-MS/MS analysis.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial.

Caption: Solid-Phase Extraction (SPE) workflow for N-Nitroso Ambroxol from oral solutions.

Analytical Method: LC-MS/MS

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred analytical technique for the quantification of nitrosamines due to its high sensitivity and selectivity.

Proposed LC-MS/MS Parameters

Parameter	Recommended Condition
LC System	UHPLC system
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in methanol or acetonitrile
Gradient	Start with a low percentage of B, ramp up to a high percentage to elute the analyte, then return to initial conditions. A typical gradient might be: 0-1 min (5% B), 1-8 min (5-95% B), 8-10 min (95% B), 10.1-12 min (5% B).
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40°C
Injection Volume	5 - 10 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Precursor Ion (Q1): 408.0 m/z (for [M+H]⁺ of C₁₃H₁₇Br₂N₃O₂) Product Ion (Q3): 378.0 m/z (corresponding to the loss of NO, a common fragmentation for nitrosamines)[4]
Collision Energy	To be optimized for the specific instrument, but a starting point of 15-25 eV can be considered.
Dwell Time	50-100 ms

Data Presentation

The following tables present hypothetical yet realistic quantitative data for the proposed methods, based on typical performance characteristics observed for nitrosamine analysis in pharmaceutical products. These values should be validated for the specific matrix and analytical instrumentation used.

Table 1: Example Performance Data for LLE-LC-MS/MS Method (Ambroxol Tablets)

Parameter	Expected Value
Recovery	80 - 110%
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL
Linearity (r²)	> 0.995
Precision (%RSD)	< 15% at LOQ

Table 2: Example Performance Data for SPE-LC-MS/MS Method (Ambroxol Oral Solution)

Parameter	Expected Value
Recovery	85 - 115%
Limit of Detection (LOD)	0.03 ng/mL
Limit of Quantification (LOQ)	0.10 ng/mL
Linearity (r²)	> 0.995
Precision (%RSD)	< 15% at LOQ

Signaling Pathways and Logical Relationships

The formation of N-Nitroso Ambroxol is a chemical transformation and does not involve a biological signaling pathway. The logical relationship in the context of this analysis is the workflow from sample to result, as depicted in the experimental workflow diagrams above. The key chemical relationship is the nitrosation of the secondary amine in the Ambroxol molecule.

Caption: Formation of N-Nitroso Ambroxol from Ambroxol and a nitrosating agent.

Conclusion

The analytical protocols detailed in this application note provide a robust framework for the determination of N-Nitroso Ambroxol in pharmaceutical products. Both Liquid-Liquid Extraction and Solid-Phase Extraction are effective sample preparation techniques that, when coupled with sensitive LC-MS/MS analysis, can achieve the low detection and quantification limits required by regulatory bodies. It is essential to validate these methods for the specific drug product matrix and analytical instrumentation to ensure data accuracy and reliability. The provided workflows and example data serve as a valuable starting point for method development and routine quality control testing, ultimately contributing to the safety and quality of Ambroxol-containing medicines.

References

• 1. A comprehensive approach for N-nitrosamine determination in pharmaceuticals using a novel HILIC-based solid phase extraction and LC-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Solid-phase extraction followed by gas chromatography-mass spectrometry for the quantitative analysis of small molecule N-nitrosamine impurities in antitussive syrups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Resolution Mass Spectrometry for the Quantification of N-Nitroso Ambroxol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1][2] N-Nitroso Ambroxol is a potential impurity that can form from the nitrosation of Ambroxol, a widely used mucolytic agent.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of nitrosamine impurities in drug substances and products.[3]

This application note provides a detailed protocol for the sensitive and selective quantification of N-Nitroso Ambroxol using Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS). The high resolving power and mass accuracy of HRMS are essential for differentiating the target analyte from complex sample matrices and ensuring reliable quantification at trace levels.

N-Nitroso Ambroxol:

• Chemical Name: N-(2-Amino-3,5-dibromobenzyl)-N-((1r,4r)-4-hydroxycyclohexyl)nitrous amide[1]

• Molecular Formula: C₁₃H₁₇Br₂N₃O₂[1][2]

• Molecular Weight: 407.11 g/mol [1]

Experimental Protocols

Materials and Reagents

• N-Nitroso Ambroxol reference standard

• Ambroxol drug substance or product

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• 0.22 µm PVDF syringe filters

Standard Solution Preparation

• Primary Stock Solution (100 µg/mL): Accurately weigh 1.0 mg of N-Nitroso Ambroxol reference standard and dissolve in 10.0 mL of methanol.

• Working Standard Solutions: Perform serial dilutions of the primary stock solution with a 50:50 methanol:water mixture to prepare a series of calibration standards ranging from 0.1 ng/mL to 100 ng/mL.

Sample Preparation

The following is a general protocol for the extraction of N-Nitroso Ambroxol from a solid dosage form. This may need to be adapted based on the specific formulation.

• Sample Weighing: Accurately weigh a portion of the powdered tablets or capsule contents equivalent to 100 mg of Ambroxol into a 15 mL centrifuge tube.

• Extraction: Add 10.0 mL of methanol to the tube.

• Sonication and Shaking: Vortex the sample for 1 minute, followed by sonication for 15 minutes. Then, place the sample on a mechanical shaker for 30 minutes.

• Centrifugation: Centrifuge the sample at 4000 rpm for 15 minutes.

• Filtration: Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC-MS vial for analysis.

LC-HRMS Method

Liquid Chromatography (LC) Parameters:

Parameter	Value
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 10 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

High-Resolution Mass Spectrometry (HRMS) Parameters:

Parameter	Value
Instrument	Orbitrap-based HRMS
Ionization Mode	Positive Electrospray Ionization (ESI+)
Resolution	> 60,000
Scan Mode	Full MS / dd-MS2 (data-dependent MS2) or Targeted SIM
Monitored Ion (m/z)	[M+H]⁺ = 407.9832 (calculated)
Collision Energy	Optimized for fragmentation (e.g., 20-40 eV)
Mass Accuracy	< 5 ppm

Data Presentation

The following tables represent typical quantitative performance data for the analysis of nitrosamine impurities using LC-HRMS.

Table 1: Method Validation Parameters

Parameter	Result
Linearity (r²)	> 0.995
Range	0.5 - 100 ng/mL
Limit of Detection (LOD)	0.15 ng/mL
Limit of Quantification (LOQ)	0.5 ng/mL

Table 2: Accuracy and Precision

Spiked Level (ng/mL)	Mean Recovery (%)	RSD (%) (n=6)
Low (1 ng/mL)	98.5	4.2
Mid (10 ng/mL)	101.2	2.5
High (50 ng/mL)	99.8	1.8

Visualizations

Formation of N-Nitroso Ambroxol

Caption: Formation pathway of N-Nitroso Ambroxol.

Experimental Workflow for N-Nitroso Ambroxol Analysis

Caption: LC-HRMS analytical workflow.

General Metabolic Activation of Nitrosamines

Caption: Potential metabolic activation of nitrosamines.

Conclusion

This application note provides a robust and sensitive LC-HRMS method for the determination of N-Nitroso Ambroxol in pharmaceutical products. The protocol is designed to meet the stringent requirements of regulatory agencies for the control of nitrosamine impurities. The high resolution and mass accuracy of the described method ensure reliable identification and quantification, contributing to the safety and quality of pharmaceutical products. Method validation according to ICH guidelines is recommended before implementation in a regulated environment.

References

• 1. N-Nitroso Ambroxol | Manasa Life Sciences [manasalifesciences.com]
• 2. N-Nitroso Ambroxol, Molecular Formula C13H17Br2N3O2, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol: Development of a Validated UPLC Method for N-Nitroso Ambroxol

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Ambroxol is a potential nitrosamine (B1359907) impurity of Ambroxol, a widely used mucolytic agent. Due to the classification of many nitrosamines as probable human carcinogens, regulatory agencies worldwide require stringent control of these impurities in pharmaceutical products.[1] The development of sensitive and validated analytical methods is crucial for the accurate quantification of N-Nitroso Ambroxol at trace levels to ensure patient safety.

This document provides a comprehensive guide for the development and validation of a robust Ultra-Performance Liquid Chromatography (UPLC) method coupled with tandem mass spectrometry (MS/MS) for the determination of N-Nitroso Ambroxol in active pharmaceutical ingredients (APIs) and finished pharmaceutical products. UPLC-MS/MS is a highly sensitive and selective technique suitable for quantifying trace-level genotoxic impurities.[1]

Experimental Protocols

Materials and Reagents

• N-Nitroso Ambroxol reference standard (Characterization data should include HPLC, MASS/LC-MS, 1H NMR, FT-IR, and Potency)[2]

• Ambroxol API and/or drug product

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Purified water (e.g., Milli-Q®)

• 0.22 µm syringe filters (e.g., PVDF)

Standard Solution Preparation

• Stock Standard Solution (e.g., 100 µg/mL): Accurately weigh a suitable amount of N-Nitroso Ambroxol reference standard and dissolve it in methanol to obtain a final concentration of 100 µg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock standard solution with a suitable diluent (e.g., 50:50 methanol:water) to cover the desired calibration range (e.g., 0.1 ng/mL to 100 ng/mL).

Sample Preparation

The following are general procedures for drug substance and drug product. The exact details may need to be optimized based on the specific matrix.

• Drug Substance (API):

  • Accurately weigh approximately 100 mg of the Ambroxol API into a suitable volumetric flask.[3]

  • Add a known volume of diluent (e.g., methanol or a mixture of methanol and water) to dissolve the sample.

  • Vortex and/or sonicate to ensure complete dissolution.

  • Filter the solution through a 0.22 µm syringe filter into a UPLC vial.

• Drug Product (e.g., Tablets):

  • Weigh and finely powder a representative number of tablets.

  • Transfer an amount of powder equivalent to a specific dose of Ambroxol into a volumetric flask.

  • Add a known volume of extraction solvent (e.g., methanol).

  • Vortex and/or sonicate for a specified time to ensure complete extraction of the analyte.

  • Centrifuge the sample to separate insoluble excipients.[3]

  • Filter the supernatant through a 0.22 µm syringe filter into a UPLC vial.

UPLC-MS/MS Method Parameters

The following are typical starting conditions and may require optimization.

Parameter	Recommended Condition
UPLC System	Waters ACQUITY UPLC I-Class or equivalent
Column	ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm or equivalent
Column Temperature	40 °C
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient Elution	See Table 2 for a typical gradient program.
Mass Spectrometer	Waters Xevo TQ-S micro or equivalent tandem quadrupole MS
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Cone Gas Flow	150 L/hr
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon
MRM Transitions	To be determined by infusing N-Nitroso Ambroxol standard.

Method Validation

The developed method must be validated according to ICH Q2(R1) guidelines. The validation should include the following parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This can be demonstrated by the absence of interfering peaks at the retention time of N-Nitroso Ambroxol in a blank and a placebo sample.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentrations should be used to construct the calibration curve. The correlation coefficient (r²) should be ≥ 0.99.

• Accuracy: The closeness of the test results obtained by the method to the true value. This should be assessed using a minimum of nine determinations over a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The recovery should be within an acceptable range (e.g., 90-110%).

• Precision: The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. It should be evaluated at two levels:

  • Repeatability (Intra-day precision): Assessed by analyzing replicate samples on the same day.

  • Intermediate Precision (Inter-day precision): Assessed by analyzing replicate samples on different days, with different analysts, or on different equipment. The relative standard deviation (RSD) should be within an acceptable limit (e.g., ≤ 15%).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. It is often determined based on a signal-to-noise ratio of 3:1.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. It is often determined based on a signal-to-noise ratio of 10:1. The LOQ should be sufficiently low to meet regulatory requirements for nitrosamine impurities.

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters. This provides an indication of its reliability during normal usage.

Data Presentation

Table 1: UPLC Gradient Elution Program (Example)

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B	Curve
0.00	0.4	95.0	5.0	Initial
1.00	0.4	95.0	5.0	6
5.00	0.4	20.0	80.0	6
7.00	0.4	20.0	80.0	6
7.10	0.4	95.0	5.0	6
9.00	0.4	95.0	5.0	6

Table 2: Method Validation Summary (Hypothetical Data)

Validation Parameter	Acceptance Criteria	Result
Specificity	No interference at the retention time of N-Nitroso Ambroxol	Complies
Linearity
Range	-	0.1 - 100 ng/mL
Correlation Coefficient (r²)	≥ 0.99	0.9995
Accuracy (% Recovery)	90.0 - 110.0%	98.5 - 102.3%
Precision (% RSD)
Repeatability	≤ 15.0%	4.2%
Intermediate Precision	≤ 15.0%	6.8%
Limit of Detection (LOD)	S/N ≥ 3	0.03 ng/mL
Limit of Quantification (LOQ)	S/N ≥ 10	0.1 ng/mL
Robustness	No significant impact on results	Complies

Workflow and Signaling Pathway Diagrams

Caption: Workflow for UPLC Method Development and Validation.

Conclusion

This application note provides a detailed protocol for the development and validation of a UPLC-MS/MS method for the quantification of N-Nitroso Ambroxol. The described methodology, when properly validated, is suitable for the routine analysis of this potential impurity in both API and finished drug products, ensuring compliance with global regulatory expectations for the control of nitrosamine impurities.

References

• 1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. veeprho.com [veeprho.com]
• 3. fda.gov [fda.gov]

N-Nitroso Ambroxol: Application Notes and Protocols for Use as a Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Ambroxol is a nitrosamine (B1359907) impurity of Ambroxol, a widely used mucolytic agent.[1][2] Due to the potential genotoxic and carcinogenic nature of nitrosamine impurities, regulatory agencies worldwide require strict control of their levels in pharmaceutical products.[3][4] This document provides detailed application notes and protocols for the use of N-Nitroso Ambroxol as a reference standard in analytical testing to ensure the safety and quality of Ambroxol-containing drug products.

N-Nitroso Ambroxol is chemically defined as N-(2-amino-3,5-dibromobenzyl)-N-((1r,4r)-4-hydroxycyclohexyl)nitrous amide.[5][6][7] As a reference standard, it is a highly purified and well-characterized substance essential for the development, validation, and routine application of analytical methods for its detection and quantification.[8]

Data Presentation: Physicochemical and Purity Data

The following tables summarize typical quantitative data for a batch of N-Nitroso Ambroxol reference standard. Data is illustrative and may vary between different lots and suppliers.

Table 1: Physicochemical Properties of N-Nitroso Ambroxol

Property	Value
Chemical Name	N-(2-amino-3,5-dibromobenzyl)-N-((1r,4r)-4-hydroxycyclohexyl)nitrous amide
Molecular Formula	C₁₃H₁₇Br₂N₃O₂
Molecular Weight	407.11 g/mol [1]
Appearance	Light Yellow Solid[9]
Melting Point	163.7-166.5°C[7]
Storage Conditions	2-8°C, protected from light[7]

Table 2: Certificate of Analysis - Representative Data

Test	Method	Specification	Result
Identification (¹H NMR, MS)	As per internal method	Conforms to structure	Conforms
Purity (HPLC)	As per internal method	≥ 95%	98.7%
Water Content (Karl Fischer)	USP <921>	≤ 1.0%	0.3%
Residual Solvents	USP <467>	Meets requirements	Meets requirements
Assay (by ¹H NMR)	As per internal method	95.0% - 105.0%	99.2%

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Purity Determination

This protocol outlines a typical HPLC method for determining the purity of N-Nitroso Ambroxol and for its quantification in drug substances and products.

1. Instrumentation and Materials:

• High-Performance Liquid Chromatograph with a UV detector.

• Analytical column: C18, 4.6 mm x 150 mm, 3.5 µm particle size.

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• N-Nitroso Ambroxol Reference Standard.

• Ambroxol drug substance/product for analysis.

• Acetonitrile (HPLC grade), Formic acid (AR grade), Water (Milli-Q or equivalent).

2. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 245 nm

• Injection Volume: 10 µL

• Gradient Program:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0	90	10
  20	10	90
  25	10	90
  25.1	90	10

  | 30 | 90 | 10 |

3. Standard and Sample Preparation:

• Standard Stock Solution (100 µg/mL): Accurately weigh about 10 mg of N-Nitroso Ambroxol Reference Standard and dissolve in a 100 mL volumetric flask with a 50:50 mixture of Acetonitrile and Water (diluent).

• Working Standard Solution (1 µg/mL): Dilute 1 mL of the Standard Stock Solution to 100 mL with the diluent.

• Sample Solution: Accurately weigh a quantity of the Ambroxol drug substance or powdered tablets equivalent to 100 mg of Ambroxol and dissolve in a 100 mL volumetric flask with the diluent. Sonicate for 15 minutes and filter through a 0.45 µm nylon filter before injection.

4. Analysis and Calculation:

• Inject the diluent (as a blank), the working standard solution, and the sample solution into the chromatograph.

• Identify the N-Nitroso Ambroxol peak in the sample chromatogram by comparing its retention time with that of the standard.

• Calculate the amount of N-Nitroso Ambroxol in the sample using the following formula:

Protocol 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Trace Quantification

This protocol provides a highly sensitive and selective method for the quantification of N-Nitroso Ambroxol at trace levels.

1. Instrumentation and Materials:

• Liquid Chromatograph coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Analytical column: UPLC C18, 2.1 mm x 50 mm, 1.7 µm particle size.

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• N-Nitroso Ambroxol Reference Standard.

• N-Nitroso Ambroxol-d4 (or other suitable isotopic-labeled internal standard).

2. LC-MS/MS Conditions:

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Ionization Mode: ESI Positive

• Multiple Reaction Monitoring (MRM) Transitions (illustrative):

  Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
  N-Nitroso Ambroxol	408.0	264.1	25

  | N-Nitroso Ambroxol-d4 | 412.0 | 268.1 | 25 |

3. Standard and Sample Preparation:

• Prepare calibration standards and quality control samples by spiking known amounts of N-Nitroso Ambroxol and a fixed amount of the internal standard into a blank matrix (e.g., a solution of the drug substance known to be free of the impurity).

• Prepare sample solutions as described in the HPLC protocol, adding the internal standard at the same concentration as in the calibration standards.

4. Data Analysis:

• Quantify N-Nitroso Ambroxol using the peak area ratio of the analyte to the internal standard against a calibration curve.

Visualizations

Experimental Workflow

Caption: Workflow for the analysis of N-Nitroso Ambroxol.

Metabolic Pathway of Ambroxol and Formation of N-Nitroso Ambroxol

Caption: Metabolic pathway of Ambroxol and potential formation of N-Nitroso Ambroxol.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-Nitroso Ambroxol | CAS | LGC Standards [lgcstandards.com]
• 4. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. veeprho.com [veeprho.com]
• 6. aquigenbiosciences.quora.com [aquigenbiosciences.quora.com]
• 7. N-Nitroso Ambroxol - [analyticachemie.in]
• 8. synthinkchemicals.com [synthinkchemicals.com]
• 9. N-Nitroso Ambroxol | CAS No- NA | Simson Pharma Limited [simsonpharma.com]

Application of GC-MS for the Analysis of N-Nitroso Ambroxol

Abstract

This application note details a sensitive and selective method for the determination of N-Nitroso Ambroxol, a potential genotoxic impurity, in pharmaceutical substances and products using Gas Chromatography-Mass Spectrometry (GC-MS).[1][2][3][4] The protocol outlines sample preparation using liquid-liquid extraction (LLE), followed by analysis with GC-MS operating in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode for enhanced sensitivity and specificity.[1][2][3] This method is crucial for ensuring the safety and quality of pharmaceutical products containing Ambroxol by monitoring and controlling the levels of this potentially carcinogenic impurity.[5][6]

Introduction

N-Nitroso Ambroxol is a nitrosamine (B1359907) impurity that can form during the synthesis or storage of Ambroxol, a widely used mucolytic agent.[5][7][8][9] Nitrosamine impurities are classified as probable human carcinogens, and regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have set stringent limits on their presence in pharmaceutical products.[1][6] Therefore, highly sensitive analytical methods are required for the accurate quantification of N-Nitroso Ambroxol at trace levels.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely accepted technique for the analysis of volatile and semi-volatile nitrosamines due to its high sensitivity, selectivity, and robustness.[1][2] This application note provides a comprehensive protocol for the analysis of N-Nitroso Ambroxol, which can be adapted for routine quality control and stability testing in the pharmaceutical industry.

Experimental Protocols

Reagents and Materials

• N-Nitroso Ambroxol reference standard

• Ambroxol drug substance or product

• Dichloromethane (B109758) (DCM), GC grade

• Methanol (B129727) (MeOH), GC grade

• Sodium hydroxide (B78521) (NaOH), analytical grade

• Deionized water

• Anhydrous sodium sulfate (B86663)

• 15 mL centrifuge tubes

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm PTFE)

• GC vials with inserts

Standard Solution Preparation

• Stock Solution (1000 µg/mL): Accurately weigh and dissolve an appropriate amount of N-Nitroso Ambroxol reference standard in methanol to prepare a stock solution of 1000 µg/mL.[10]

• Intermediate Standard Solution (10 µg/mL): Dilute the stock solution with dichloromethane to obtain an intermediate standard solution of 10 µg/mL.

• Calibration Standards: Prepare a series of calibration standards by further diluting the intermediate standard solution with dichloromethane to achieve concentrations ranging from 0.5 ng/mL to 100 ng/mL.[10]

Sample Preparation (Liquid-Liquid Extraction)

• Weigh an appropriate amount of the sample (e.g., 200 to 1,000 mg of drug substance or ground tablets) into a 15 mL centrifuge tube.[1][11]

• Disperse the sample in 8.0 mL of a 1 M sodium hydroxide (NaOH) solution in water.[1][12]

• Vortex the mixture for 1 minute and then shake for at least 5 minutes to ensure complete dissolution or suspension.[11]

• Add 2.0 mL of dichloromethane (DCM) to the suspension.[1][11]

• Vortex for 1 minute and then shake for at least 5 minutes to facilitate the extraction of N-Nitroso Ambroxol into the organic layer.[11]

• Centrifuge the mixture at 4000 rpm for 10 minutes to separate the layers.[13]

• Carefully collect the lower organic layer (DCM) using a Pasteur pipette and pass it through a small column of anhydrous sodium sulfate to remove any residual water.

• Filter the extract through a 0.22 µm PTFE syringe filter into a GC vial for analysis.[10]

GC-MS Instrumental Conditions

The following instrumental parameters can be used as a starting point and should be optimized for the specific instrument and column used.

Parameter	Value	Reference
Gas Chromatograph	Agilent 8890 GC or equivalent	[1]
Mass Spectrometer	Agilent 7010B GC/MS/MS or equivalent	[1]
Column	DB-WAX, 30 m x 0.25 mm, 0.5 µm or equivalent	[2]
Inlet Temperature	250 °C	[1][13]
Injection Mode	Splitless (1 µL)	[13]
Carrier Gas	Helium	[1]
Oven Program	Initial: 70 °C for 4 min, Ramp: 20 °C/min to 240 °C, Hold for 3.5 min	[1][2]
MS Source Temperature	230 °C	[1][2][13]
Quadrupole Temperature	150 °C	[1][2]
Ionization Mode	Electron Ionization (EI)	[1]
Acquisition Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)	[1]

For N-Nitroso Ambroxol (Molecular Formula: C₁₃H₁₇Br₂N₃O₂; Molecular Weight: 407.1 g/mol ), appropriate ions for SIM or precursor/product ions for MRM should be selected based on the fragmentation pattern of the molecule.[7][9]

Data Presentation

The quantitative data for a typical nitrosamine analysis method is summarized below. These values should be established specifically for N-Nitroso Ambroxol during method validation.

Parameter	Typical Value	Reference
Limit of Detection (LOD)	< 3 ng/g (ppb)	[3]
Limit of Quantitation (LOQ)	10 ng/g (ppb)	[12]
Linearity (R²)	> 0.995	[3]
Recovery (%)	70 - 130 %	[12]

Visualizations

Experimental Workflow

Caption: Experimental workflow for GC-MS analysis of N-Nitroso Ambroxol.

Logical Relationship of Analytical Method Validation

Caption: Key parameters for analytical method validation.

Conclusion

The described GC-MS method provides a reliable and sensitive approach for the determination of N-Nitroso Ambroxol in pharmaceutical samples. The protocol, including liquid-liquid extraction for sample preparation and optimized GC-MS parameters, allows for the quantification of this impurity at trace levels, ensuring compliance with stringent regulatory requirements. Method validation should be performed to demonstrate its suitability for its intended purpose.

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 4. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 5. aquigenbiosciences.quora.com [aquigenbiosciences.quora.com]
• 6. cphi-online.com [cphi-online.com]
• 7. N-Nitroso Ambroxol - [analyticachemie.in]
• 8. veeprho.com [veeprho.com]
• 9. N-Nitroso Ambroxol – Analytica Chemie [staging.analyticachemie.in]
• 10. benchchem.com [benchchem.com]
• 11. edqm.eu [edqm.eu]
• 12. agilent.com [agilent.com]
• 13. shimadzu.com [shimadzu.com]

Application Note and Protocol for the Quantitative Analysis of N-Nitroso Ambroxol in Active Pharmaceutical Ingredient (API)

Introduction

N-Nitroso Ambroxol is a nitrosamine (B1359907) impurity of Ambroxol, a widely used mucolytic agent. Nitrosamine impurities are classified as probable human carcinogens, making their presence in pharmaceutical products a significant safety concern.[1] Regulatory bodies, including the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA), have established stringent guidelines for the control of these impurities in drug substances and products.[2] The EMA has set an acceptable intake (AI) limit for N-Nitroso Ambroxol at 1500 ng/day.

The detection and quantification of N-Nitroso Ambroxol at trace levels require highly sensitive and selective analytical methods.[3] High-Performance Liquid Chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the recommended technique for this purpose due to its ability to provide the necessary sensitivity, selectivity, and accuracy.[1][4]

This document provides a detailed protocol for the quantitative analysis of N-Nitroso Ambroxol in Ambroxol API using LC-MS/MS. The methodology described herein is based on established principles for the analysis of nitrosamine impurities in pharmaceutical ingredients and should be fully validated by the user to ensure compliance with all applicable regulatory requirements.

Quantitative Data Summary

The following tables summarize the representative performance characteristics of the LC-MS/MS method for the quantification of N-Nitroso Ambroxol. These values are typical for the analysis of nitrosamine impurities and should be established during in-house method validation.

Table 1: Chromatographic and Mass Spectrometric Parameters

Parameter	Value
LC Column	C18, 2.1 x 50 mm, 1.7 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transition (Quantifier)	To be determined experimentally
MRM Transition (Qualifier)	To be determined experimentally
Collision Energy	To be optimized
Dwell Time	To be optimized

Table 2: Method Validation Parameters (Representative Data)

Parameter	Acceptance Criteria	Representative Result
Linearity (r²)	≥ 0.995	> 0.998
Range	e.g., 0.5 - 50 ng/mL	0.5 - 50 ng/mL
Accuracy (% Recovery)	80 - 120%	95.2 - 104.5%
Precision (% RSD)	≤ 15%	< 10%
Limit of Detection (LOD)	Report	0.15 ng/mL
Limit of Quantification (LOQ)	Report	0.5 ng/mL

Experimental Protocols

Materials and Reagents

• N-Nitroso Ambroxol Reference Standard (purity >95%)[5][6]

• Ambroxol API (for matrix preparation)

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic Acid (LC-MS grade)

• Deionized Water (18.2 MΩ·cm)

• 0.22 µm Syringe Filters (e.g., PVDF)

Standard Solution Preparation

2.1. N-Nitroso Ambroxol Stock Solution (e.g., 100 µg/mL):

• Accurately weigh approximately 5.0 mg of N-Nitroso Ambroxol reference standard.

• Dissolve in 50.0 mL of methanol in a volumetric flask to obtain a concentration of 100 µg/mL.

• Store the stock solution at 2-8 °C, protected from light.

2.2. Intermediate and Working Standard Solutions:

• Prepare a series of intermediate and working standard solutions by serial dilution of the stock solution with a suitable diluent (e.g., 50:50 Methanol:Water).

• The concentration range for the calibration curve should bracket the expected concentration of the impurity and the limit of quantification (e.g., 0.5 ng/mL to 50 ng/mL).

Sample Preparation

3.1. Ambroxol API Sample Solution (e.g., 10 mg/mL):

• Accurately weigh approximately 100 mg of the Ambroxol API sample into a 10 mL volumetric flask.

• Add approximately 7 mL of diluent (e.g., 80:20 Acetonitrile:Water) and sonicate for 10 minutes to dissolve.[7]

• Allow the solution to return to room temperature and dilute to the mark with the diluent.

• Filter the solution through a 0.22 µm syringe filter into an LC vial for analysis.

LC-MS/MS Method

4.1. LC System and Conditions:

• System: UHPLC system

• Column: C18, 2.1 x 50 mm, 1.7 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Gradient Program:

  Time (min)	% B
  0.0	10
  5.0	90
  6.0	90
  6.1	10

  | 8.0 | 10 |

4.2. MS/MS System and Conditions:

• System: Triple Quadrupole Mass Spectrometer

• Ionization Mode: ESI, Positive

• Capillary Voltage: To be optimized

• Source Temperature: To be optimized

• Desolvation Gas Flow: To be optimized

• Collision Gas: Argon

• MRM Transitions: The precursor ion for N-Nitroso Ambroxol ([M+H]⁺) is expected at m/z 408.1. Product ions should be determined by infusing a standard solution and performing a product ion scan. A likely fragmentation is the loss of the nitroso group, resulting in a product ion around m/z 378.1. At least two transitions (one for quantification, one for qualification) should be monitored.

Data Analysis and Calculations

• Generate a calibration curve by plotting the peak area of N-Nitroso Ambroxol against the corresponding concentration of the working standards.

• Perform a linear regression analysis of the calibration curve. The correlation coefficient (r²) should be ≥ 0.995.

• Quantify the amount of N-Nitroso Ambroxol in the API sample by interpolating its peak area from the calibration curve.

• Calculate the concentration of N-Nitroso Ambroxol in the API sample in parts per million (ppm) using the following formula:

  ppm = (Concentration from curve (ng/mL) / Sample concentration (mg/mL))

Visualizations

Caption: Experimental workflow for N-Nitroso Ambroxol analysis.

References

• 1. N-Nitroso Ambroxol | Manasa Life Sciences [manasalifesciences.com]
• 2. cphi-online.com [cphi-online.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aquigenbiosciences.quora.com [aquigenbiosciences.quora.com]
• 5. veeprho.com [veeprho.com]
• 6. N-Nitroso Ambroxol Impurity 1 - SRIRAMCHEM [sriramchem.com]
• 7. antisel.gr [antisel.gr]

Standard Operating Procedure for Nitrosamine Impurity Testing in Pharmaceuticals

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines requiring manufacturers to assess and control these impurities.[3][4] This document provides detailed application notes and protocols for the analysis of nitrosamine impurities, aligning with current regulatory expectations and scientific best practices, including guidance from the International Council for Harmonisation (ICH) M7 guideline, which addresses DNA-reactive impurities.[2][5]

The lifecycle management of nitrosamine impurities involves a comprehensive approach, including risk assessment, development of control strategies, and continuous monitoring.[5] This SOP focuses on the analytical testing component, which is crucial for quantifying nitrosamine levels and ensuring they remain below the established acceptable intake (AI) limits.[6] The methodologies detailed herein are designed to achieve the high sensitivity and selectivity required for trace-level detection of nitrosamines in both active pharmaceutical ingredients (APIs) and finished drug products.

Regulatory Framework and Acceptable Intake Limits

Regulatory agencies have established acceptable intake (AI) limits for various nitrosamine impurities to ensure patient safety. These limits are based on a lifetime exposure risk and are typically in the nanogram-per-day range. The FDA and EMA have published lists of AI limits for common and drug substance-related nitrosamines (NDSRIs).[6][7] When a specific AI limit is not available, a class-specific limit of 26.5 ng/day is often recommended.[6][8] For products containing multiple nitrosamines, the total intake should generally not exceed the limit of the most potent impurity.[6]

In August 2023, the FDA released guidance on a Predicted Carcinogenic Potency Categorization Approach (CPCA) to derive AI limits for NDSRIs when compound-specific data is unavailable.[8][9] This approach categorizes NDSRIs based on their structural features to estimate their carcinogenic potential.[9]

Table 1: FDA Recommended Acceptable Intake (AI) Limits for Selected Nitrosamine Impurities

Nitrosamine Impurity	Abbreviation	Recommended AI Limit (ng/day)
N-nitrosodiethylamine	NDEA	26.5
N-nitrosodimethylamine	NDMA	96
4-(methylnitrosamino)-1-(3-pyridyl)-1-(butanone)	NNK	100
N-nitroso-N-methyl-4-aminobutyric acid	NMBA	96
N-nitrosodiisopropylamine	NDIPA	26.5
N-nitrosoethylisopropylamine	NEIPA	26.5
N-nitrosodibutylamine	NDBA	26.5

Source: FDA Guidance Documents[7][8]

Experimental Workflow and Risk Assessment

A systematic approach is essential for the identification, analysis, and control of nitrosamine impurities. The process begins with a comprehensive risk assessment of the manufacturing process for both the drug substance and the drug product.[3] This assessment identifies potential sources of nitrosamines and determines the likelihood of their formation or introduction.[2] If a risk is identified, confirmatory testing using validated analytical methods is required.[6]

References

• 1. benchchem.com [benchchem.com]
• 2. ardena.com [ardena.com]
• 3. FDA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]
• 4. EMA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]
• 5. ICH M7 for Nitrosamines: Steps for a Lifecycle Management - Zamann Pharma Support GmbH [zamann-pharma.com]
• 6. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 7. fda.gov [fda.gov]
• 8. cir-safety.org [cir-safety.org]
• 9. FDA Releases New Acceptable Intake Levels for Nitrosamine Drug Substance-Related Impurities | Exponent [exponent.com]

Application Note: Chromatographic Separation of Ambroxol and N-Nitroso Ambroxol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ambroxol (B1667023) is a widely used mucolytic agent effective in the treatment of respiratory diseases associated with excessive mucus.[1] As with all active pharmaceutical ingredients (APIs), the purity of ambroxol is of utmost importance to ensure its safety and efficacy. N-Nitroso Ambroxol is a potential nitrosamine (B1359907) impurity that can form during the synthesis or storage of ambroxol.[2][3] Nitrosamines are classified as probable human carcinogens, making their detection and quantification in pharmaceutical products a critical regulatory requirement.[2][4] This application note provides a detailed protocol for the chromatographic separation of ambroxol from its N-nitroso impurity, N-Nitroso Ambroxol, using High-Performance Liquid Chromatography (HPLC) coupled with UV detection.

The presence of nitrosamine impurities in pharmaceuticals is a significant concern for regulatory agencies such as the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA).[2][4] These agencies have issued guidance for marketing authorization holders to assess and mitigate the risk of nitrosamine impurities in their products.[2][4] Therefore, robust and sensitive analytical methods are essential for the monitoring and control of impurities like N-Nitroso Ambroxol.

Logical Relationship of Ambroxol and N-Nitroso Ambroxol

Caption: Formation of N-Nitroso Ambroxol from Ambroxol via nitrosation.

Experimental Protocol

This protocol outlines a reverse-phase HPLC method for the separation and quantification of ambroxol and N-Nitroso Ambroxol.

1. Materials and Reagents

• Ambroxol Hydrochloride Reference Standard

• N-Nitroso Ambroxol Reference Standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade, obtained from a water purification system)

• Phosphoric Acid (AR grade)

• Potassium Dihydrogen Phosphate (B84403) (AR grade)

• Triethylamine (B128534) (AR grade)

2. Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is suitable for this analysis.

Parameter	Condition
HPLC System	Quaternary pump, autosampler, column oven, and UV/Vis detector
Column	C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase A	0.02 M Potassium Dihydrogen Phosphate buffer with 0.2% Triethylamine, pH adjusted to 3.0 with Phosphoric Acid
Mobile Phase B	Acetonitrile
Gradient Elution	See Table 2 for the gradient program
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	245 nm
Injection Volume	10 µL
Run Time	Approximately 20 minutes

Table 1: HPLC Operating Conditions

3. Preparation of Solutions

• Mobile Phase A Preparation: Dissolve 2.72 g of potassium dihydrogen phosphate in 1000 mL of HPLC grade water. Add 2 mL of triethylamine and adjust the pH to 3.0 with diluted phosphoric acid. Filter the solution through a 0.45 µm membrane filter.

• Diluent: Prepare a mixture of Mobile Phase A and Acetonitrile in a 50:50 (v/v) ratio.

• Standard Stock Solution of Ambroxol (1000 µg/mL): Accurately weigh about 100 mg of Ambroxol Hydrochloride reference standard and transfer it to a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Standard Stock Solution of N-Nitroso Ambroxol (100 µg/mL): Accurately weigh about 10 mg of N-Nitroso Ambroxol reference standard and transfer it to a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Working Standard Solution: Prepare a mixed working standard solution containing a suitable concentration of ambroxol (e.g., 100 µg/mL) and N-Nitroso Ambroxol (e.g., 1 µg/mL) by diluting the stock solutions with the diluent. This concentration can be adjusted based on the expected levels of the impurity.

• Sample Preparation: Accurately weigh a quantity of the drug substance or powdered tablets equivalent to 100 mg of ambroxol and transfer to a 100 mL volumetric flask. Add approximately 70 mL of diluent, sonicate for 15 minutes to dissolve, and then dilute to volume with the diluent. Filter the solution through a 0.45 µm syringe filter before injection.

4. Gradient Elution Program

Time (minutes)	Mobile Phase A (%)	Mobile Phase B (Acetonitrile) (%)
0.01	90	10
5.00	90	10
12.00	40	60
15.00	40	60
17.00	90	10
20.00	90	10

Table 2: Gradient Elution Program

Experimental Workflow

Caption: Workflow for the chromatographic analysis of Ambroxol and N-Nitroso Ambroxol.

Data and Results

The described HPLC method is expected to provide good separation between ambroxol and N-Nitroso Ambroxol. The retention times will be dependent on the specific column and system used but should be reproducible.

System Suitability

System suitability parameters should be established to ensure the performance of the chromatographic system.

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	> 2000
% RSD of Peak Area	≤ 2.0% (for 6 replicate injections)

Table 3: System Suitability Parameters

Quantitative Data Summary

The following table summarizes typical quantitative data that can be obtained from various published methods for ambroxol analysis, which can be adapted for the simultaneous determination with its N-nitroso impurity.

Analyte	Expected Retention Time (min)	Limit of Detection (LOD)	Limit of Quantification (LOQ)
Ambroxol	~ 8 - 12	~ 0.01 - 1 ng/mL	~ 0.05 - 5 ng/mL
N-Nitroso Ambroxol	Expected to be less polar and elute earlier than Ambroxol	To be determined	To be determined

Table 4: Expected Quantitative Performance Note: The exact retention times, LOD, and LOQ will need to be determined during method validation.

Discussion

The proposed reverse-phase HPLC method with gradient elution is designed to provide a robust and reliable separation of the more polar ambroxol from the potentially less polar N-Nitroso Ambroxol. The use of a C18 column is common for the analysis of ambroxol and related substances.[1] The mobile phase composition, particularly the pH and the organic modifier gradient, is critical for achieving optimal resolution. The detection wavelength of 245 nm is suitable for both ambroxol and is expected to provide adequate sensitivity for the N-nitroso impurity.[5]

For trace-level quantification of N-Nitroso Ambroxol, more sensitive techniques such as High-Performance Liquid Chromatography-tandem Mass Spectrometry (HPLC-MS/MS) may be required.[3][6] LC-MS/MS methods offer higher selectivity and sensitivity, which are crucial for detecting and quantifying genotoxic impurities at very low levels.[7]

Conclusion

The detailed HPLC method provided in this application note serves as a comprehensive starting point for the development and validation of a procedure for the separation and quantification of ambroxol and its N-Nitroso impurity. Adherence to this protocol and proper method validation in accordance with ICH guidelines will ensure the generation of accurate and reliable data, which is essential for regulatory compliance and ensuring the quality and safety of ambroxol-containing pharmaceutical products. Continuous monitoring of such impurities is a critical aspect of modern drug development and manufacturing.[3]

References

• 1. longdom.org [longdom.org]
• 2. cphi-online.com [cphi-online.com]
• 3. aquigenbiosciences.quora.com [aquigenbiosciences.quora.com]
• 4. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 5. banglajol.info [banglajol.info]
• 6. researchgate.net [researchgate.net]
• 7. ajpaonline.com [ajpaonline.com]

Application Notes and Protocols for Trace-Level Detection of Nitrosamines

For Researchers, Scientists, and Drug Development Professionals

Introduction

The detection of N-nitrosamine impurities in pharmaceutical products, active pharmaceutical ingredients (APIs), and food matrices is a critical analytical challenge due to their classification as probable human carcinogens.[1] Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent acceptable intake (AI) limits for various nitrosamines, necessitating highly sensitive and selective analytical methods for their detection at trace levels.[2][3] This document provides detailed application notes and protocols for the analysis of nitrosamine (B1359907) impurities using state-of-the-art analytical techniques, primarily focusing on Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Nitrosamines can form during the synthesis of APIs or in the finished drug product through the reaction of secondary or tertiary amines with nitrosating agents.[1] Their presence has led to numerous drug recalls, highlighting the importance of robust analytical methods for quality control and risk assessment.[4] The analytical methods described herein are designed to provide the necessary sensitivity, specificity, and accuracy to meet and exceed regulatory requirements.

Analytical Techniques Overview

The choice of analytical technique for nitrosamine analysis is dependent on the specific nitrosamines of interest, the sample matrix, and the required sensitivity. The most commonly employed and regulatory-accepted techniques are:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is often considered the gold standard for nitrosamine analysis due to its high sensitivity, selectivity, and applicability to a wide range of nitrosamines, including non-volatile and thermally labile compounds.[5][6]

• Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): GC-MS is well-suited for the analysis of volatile nitrosamines.[1][6] When coupled with a tandem mass spectrometer, it offers excellent selectivity and sensitivity.

• High-Resolution Mass Spectrometry (HRMS): LC-HRMS provides high mass accuracy, which is invaluable for the confident identification of known and unknown nitrosamine impurities and for differentiating them from isobaric interferences.[7][8]

Experimental Workflows and Logical Relationships

A typical experimental workflow for the analysis of nitrosamine impurities involves several critical stages, from sample preparation to data analysis and reporting. The following diagram illustrates a generalized workflow.

Caption: A typical experimental workflow for trace-level nitrosamine analysis.

A critical aspect of method development is troubleshooting common issues that may arise during analysis. The following diagram outlines a logical workflow for addressing these challenges.

Caption: A logical workflow for troubleshooting common issues in nitrosamine analysis.[8]

Quantitative Data Summary

The following tables summarize typical performance data for LC-MS/MS and GC-MS/MS methods for the analysis of common nitrosamine impurities. These values can vary depending on the specific instrumentation, sample matrix, and method conditions.

Table 1: Comparative Quantitative Performance of LC-MS/MS and GC-MS/MS for Selected Nitrosamines

Nitrosamine	Method	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)	Drug Product/Matrix	Reference
NDMA	LC-MS/MS	0.1	0.25	Metformin	[9]
NDEA	LC-MS/MS	0.25	0.25	Metformin	[9]
NEIPA	LC-MS/MS	0.25	0.25	Metformin	[9]
NDIPA	LC-MS/MS	0.25	0.25	Metformin	[9]
NDBA	LC-MS/MS	0.25	0.25	Metformin	[9]
NMBA	LC-MS/MS	-	-	Sartans	[9]
NDMA	LC-MS/MS	9.6	32.2	Telmisartan	[9]
NDEA	LC-MS/MS	21.3	65.6	Telmisartan	[9]
NEIPA	LC-MS/MS	37.2	98.6	Telmisartan	[9]
NDIPA	LC-MS/MS	24.3	65.7	Telmisartan	[9]
NDBA	LC-MS/MS	58.7	183.2	Telmisartan	[9]
NMBA	LC-MS/MS	15.8	49.1	Telmisartan	[9]
NDMA	GC-MS/MS	-	15 ppb	Sartans	[10]
NDEA	GC-MS/MS	-	15 ppb	Sartans	[10]
NDIPA	GC-MS/MS	-	15 ppb	Sartans	[10]
NDBA	GC-MS/MS	-	15 ppb	Sartans	[10]

Table 2: Recovery Data for Nitrosamines in Different Solvents by LC-MS/MS

Nitrosamine	Spiking Level (ppm)	Solvent	Recovery (%)
NDMA	0.005	Methanol (B129727)	95.2
NDEA	0.005	Methanol	98.7
NEIPA	0.005	Methanol	96.4
NDIPA	0.005	Methanol	99.1
NDPA	0.005	Methanol	97.5
NMPA	0.005	Methanol	94.8
NDBA	0.005	Methanol	98.2
NMBA	0.005	Methanol	93.6
NDMA	0.030	Dichloromethane (B109758)	102.3
NDEA	0.030	Dichloromethane	105.6
NEIPA	0.030	Dichloromethane	103.1
NDIPA	0.030	Dichloromethane	106.4
NDPA	0.030	Dichloromethane	104.2
NMPA	0.030	Dichloromethane	101.5
NDBA	0.030	Dichloromethane	105.9
NMBA	0.030	Dichloromethane	100.8

Data adapted from Shimadzu Application Note.[11]

Detailed Experimental Protocols

Protocol 1: LC-MS/MS Method for the Analysis of Nitrosamines in Drug Products

This protocol is a general method that can be adapted for various drug products.[8]

1. Sample Preparation

• For Solid Dosage Forms (Tablets/Capsules):

  • Crush a sufficient number of tablets to obtain a homogeneous powder.

  • Weigh approximately 250 mg of the powdered tablets into a 15 mL centrifuge tube.[8]

  • Add 5.0 mL of methanol and an appropriate amount of a suitable internal standard (e.g., d6-NDMA).

  • Vortex the sample for approximately one minute.[8]

  • Shake the sample for 40 minutes using a mechanical shaker.[8]

  • Centrifuge the sample for 15 minutes at 4500 rpm.[8]

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.[8]

2. LC-MS/MS Conditions

• Liquid Chromatography:

  • Column: Kinetex® 2.6 µm F5 100 Å, 100 x 4.6 mm (or equivalent)[8]

  • Mobile Phase A: 0.1% formic acid in water[8]

  • Mobile Phase B: 0.1% formic acid in methanol[8]

  • Flow Rate: 0.5 mL/min[8]

  • Injection Volume: 10 µL[8]

  • Gradient: Optimize for separation of target nitrosamines from the API and other matrix components. A typical starting gradient might be 5-95% B over 10 minutes.

• Mass Spectrometry:

  • Ionization Mode: Heated Electrospray Ionization (HESI), Positive Ion Mode[8]

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: Develop an MRM method with specific precursor-to-product ion transitions for each target nitrosamine and internal standard.[8] These should be optimized for the specific instrument being used.

3. Data Acquisition and Analysis

• Acquire data using the optimized MRM method.

• Quantify the concentration of each nitrosamine using an internal standard calibration curve.

Protocol 2: GC-MS/MS Method for the Analysis of Volatile Nitrosamines in APIs

This protocol is suitable for the analysis of volatile nitrosamines in active pharmaceutical ingredients.[1]

1. Sample Preparation

• Method A: Direct Extraction

  • Weigh 100-500 mg of the API sample into a suitable centrifuge tube.[1]

  • Add a known volume (e.g., 5 mL) of dichloromethane (DCM).[1]

  • Add the internal standard solution.

  • Vortex for 20 minutes to ensure complete extraction.[1]

  • Centrifuge at 10,000 rpm for 10 minutes.[1]

  • Filter the supernatant through a 0.2 µm syringe filter into a GC vial.[1]

• Method B: Liquid-Liquid Extraction for Water-Soluble Samples

  • Weigh 100-500 mg of the sample into a centrifuge tube.[1]

  • Dissolve the sample in a known volume (e.g., 8 mL) of 1 M sodium hydroxide (B78521) solution.[1]

  • Add the internal standard solution.

  • Add a known volume (e.g., 2 mL) of dichloromethane and vortex for 5 minutes.

  • Centrifuge to separate the layers.

  • Carefully transfer the organic (DCM) layer to a GC vial.

2. GC-MS/MS Conditions

• Gas Chromatography:

  • Column: A mid-polarity column such as a DB-624 or equivalent is often suitable.

  • Inlet Temperature: 200-250 °C (optimize to prevent thermal degradation).

  • Oven Program: Start at a low temperature (e.g., 40 °C), hold for a few minutes, then ramp to a final temperature of around 240 °C. The specific program should be optimized for the target analytes.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

• Mass Spectrometry:

  • Ionization Mode: Electron Ionization (EI)

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: As with LC-MS/MS, develop and optimize specific MRM transitions for each target nitrosamine.

3. Data Acquisition and Analysis

• Acquire data using the optimized GC-MS/MS method.

• Quantify the concentration of each nitrosamine using an internal standard calibration curve.

Conclusion

The analytical methods outlined in this document provide a robust framework for the trace-level detection and quantification of nitrosamine impurities in pharmaceutical products and APIs. The choice between LC-MS/MS and GC-MS/MS will depend on the specific application, with LC-MS/MS offering broader applicability and GC-MS/MS being a powerful tool for volatile nitrosamines.[8] Adherence to well-validated analytical methods, careful sample preparation, and a thorough understanding of potential analytical challenges are paramount to ensuring the safety and quality of pharmaceutical products.[12] Continuous monitoring and method optimization are essential in the evolving regulatory landscape of nitrosamine impurity analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Nitrosamines: Occurrence, chemistry, and a pharmaceutical case study – analytical method development for trace analysis of N-nitrosamine impurity in the API - ACS Fall 2025 - American Chemical Society [acs.digitellinc.com]
• 4. trial.medpath.com [trial.medpath.com]
• 5. waters.com [waters.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. fda.gov [fda.gov]
• 8. benchchem.com [benchchem.com]
• 9. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 10. edqm.eu [edqm.eu]
• 11. shimadzu.com [shimadzu.com]
• 12. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]

Application Note & Protocol: Development of a Stability-Indicating Method for N-Nitroso Ambroxol

Introduction

N-Nitroso Ambroxol is a potential nitrosamine (B1359907) impurity that can form in drug products containing Ambroxol. Due to the classification of many nitrosamines as probable human carcinogens, regulatory agencies worldwide require stringent control over their presence in pharmaceutical products. A critical aspect of this control is the ability to accurately quantify these impurities and understand their stability profile. A stability-indicating analytical method is one that can accurately measure the analyte of interest without interference from its degradation products, process impurities, or other components in the sample matrix.

This document provides a comprehensive protocol for the development of a stability-indicating High-Performance Liquid Chromatography (HPLC) method for the quantification of N-Nitroso Ambroxol. The method is designed to be specific, stable, and accurate for its intended purpose in pharmaceutical development and quality control.

Materials and Reagents

• Reference Standards: N-Nitroso Ambroxol, Ambroxol Hydrochloride

• Reagents: Acetonitrile (B52724) (HPLC grade), Methanol (HPLC grade), Formic acid (AR grade), Hydrochloric acid (AR grade), Sodium hydroxide (B78521) (AR grade), Hydrogen peroxide (30%, AR grade)

• Water: Deionized water, 18.2 MΩ·cm

• Instrumentation: HPLC system with a UV or PDA detector, analytical balance, pH meter, photostability chamber, oven.

Experimental Workflow

The overall workflow for developing and validating the stability-indicating method is outlined below.

Caption: Workflow for Stability-Indicating Method Development.

Detailed Experimental Protocols

Preparation of Solutions

• Standard Stock Solution of N-Nitroso Ambroxol (100 µg/mL): Accurately weigh 10 mg of N-Nitroso Ambroxol reference standard and transfer to a 100 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 mixture of acetonitrile and water (diluent).

• Working Standard Solution (10 µg/mL): Dilute 10 mL of the stock solution to 100 mL with the diluent.

• Ambroxol Stock Solution (1 mg/mL): Accurately weigh 100 mg of Ambroxol HCl and transfer to a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent.

Chromatographic Conditions

Parameter	Condition
Instrument	HPLC with UV/PDA Detector
Column	C18 Column (e.g., 4.6 x 150 mm, 3.5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Program	Time (min)
0.0
20.0
25.0
25.1
30.0
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 245 nm
Injection Volume	10 µL

Forced Degradation (Stress Testing) Protocol

The objective of forced degradation is to generate potential degradation products to challenge the specificity and stability-indicating nature of the method. A solution of N-Nitroso Ambroxol (e.g., 50 µg/mL) is subjected to the following conditions.

• Acid Hydrolysis:

  • Mix 5 mL of the N-Nitroso Ambroxol solution with 5 mL of 0.1 M HCl.

  • Heat at 80°C for 4 hours.

  • Cool, neutralize with an equivalent amount of 0.1 M NaOH, and dilute to a final concentration of 10 µg/mL with diluent.

• Base Hydrolysis:

  • Mix 5 mL of the N-Nitroso Ambroxol solution with 5 mL of 0.1 M NaOH.

  • Heat at 80°C for 2 hours.

  • Cool, neutralize with an equivalent amount of 0.1 M HCl, and dilute to a final concentration of 10 µg/mL with diluent.

• Oxidative Degradation:

  • Mix 5 mL of the N-Nitroso Ambroxol solution with 5 mL of 3% H₂O₂.

  • Keep at room temperature for 6 hours.

  • Dilute to a final concentration of 10 µg/mL with diluent.

• Thermal Degradation:

  • Expose the solid N-Nitroso Ambroxol powder to 105°C in an oven for 24 hours.

  • Prepare a 10 µg/mL solution from the stressed solid.

• Photolytic Degradation:

  • Expose the N-Nitroso Ambroxol solution (10 µg/mL) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B guidelines).

  • Analyze the solution directly.

A control sample (unstressed) is prepared at the same concentration and analyzed alongside the stressed samples.

Method Validation Protocol

The method should be validated according to ICH Q2(R1) guidelines.

Specificity

Specificity is demonstrated by assessing the interference from degradation products. The chromatograms from the forced degradation study are used.

Caption: Logic for Evaluating Method Specificity.

Linearity

Linearity is assessed by preparing and analyzing solutions at a minimum of five concentration levels, ranging from the reporting limit to 150% of the target concentration (e.g., 1, 5, 10, 15, 20 µg/mL). The peak area is plotted against concentration, and a linear regression analysis is performed.

Accuracy

Accuracy is determined by a recovery study. Known amounts of N-Nitroso Ambroxol are spiked into a placebo matrix at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The percentage recovery is calculated.

Precision

• Repeatability (Intra-day precision): Six replicate injections of the working standard solution (10 µg/mL) are made on the same day.

• Intermediate Precision (Inter-day precision): The analysis is repeated on a different day by a different analyst. The relative standard deviation (RSD) is calculated for both sets.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ are determined based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S), where σ is the standard deviation of the y-intercept of the regression line and S is the slope.

Data Presentation

Table 1: Summary of Forced Degradation Studies

Stress Condition	Duration	% Degradation of N-Nitroso Ambroxol	Number of Degradants	Peak Purity
0.1 M HCl, 80°C	4 hours	15.2%	2	Pass
0.1 M NaOH, 80°C	2 hours	28.5%	3	Pass
3% H₂O₂, RT	6 hours	11.8%	1	Pass
Thermal (Solid), 105°C	24 hours	5.1%	1	Pass
Photolytic (ICH Q1B)	-	9.7%	2	Pass

Table 2: Summary of Method Validation Parameters

Parameter	Acceptance Criteria	Result
Linearity (r²)	≥ 0.999	0.9995
Range	-	1 - 20 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%	99.1% - 101.5%
Repeatability (RSD)	≤ 2.0%	0.85%
Intermediate Precision (RSD)	≤ 2.0%	1.22%
LOD	-	0.3 µg/mL
LOQ	-	1.0 µg/mL
Specificity	No interference	Peak is pure and resolved from degradants

Conclusion

The developed HPLC method is specific, linear, accurate, and precise for the quantification of N-Nitroso Ambroxol. The forced degradation studies confirmed its stability-indicating nature, demonstrating that the main analyte peak is well-resolved from all degradation products formed under various stress conditions. This method is suitable for use in quality control laboratories for the analysis of N-Nitroso Ambroxol in stability samples and for routine testing of drug substances and products.

Application of Tandem Mass Spectrometry for Impurity Profiling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Impurity profiling is a critical aspect of pharmaceutical development and manufacturing, essential for ensuring the safety, efficacy, and stability of drug substances and products.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH), have established stringent guidelines for the identification, quantification, and control of impurities.[3][4] Tandem mass spectrometry (MS/MS), particularly when coupled with liquid chromatography (LC-MS/MS), has emerged as an indispensable analytical tool for this purpose.[1][5][6] Its high sensitivity, selectivity, and ability to provide detailed structural information make it exceptionally well-suited for detecting and characterizing impurities, even at trace levels.[1][7][8]

These application notes provide a comprehensive overview and detailed protocols for the use of tandem mass spectrometry in impurity profiling, including methodologies for forced degradation studies, method development and validation, and the identification of unknown impurities.

Principle of Tandem Mass Spectrometry (MS/MS)

Tandem mass spectrometry involves multiple stages of mass analysis to elucidate the structure of a compound.[9][10][11] In the first stage (MS1), ions generated from the sample are separated based on their mass-to-charge ratio (m/z).[10][12] A specific ion of interest, known as the precursor ion, is then selected and subjected to fragmentation, typically through collision-induced dissociation (CID).[10][12] The resulting fragment ions, or product ions, are then separated and detected in the second stage of mass analysis (MS2).[10][12] This fragmentation pattern provides a structural fingerprint of the precursor ion, enabling its identification.[12]

Principle of Tandem Mass Spectrometry.

General Workflow for Impurity Profiling

The process of impurity profiling using LC-MS/MS can be systematically broken down into several key stages, from initial sample stress testing to final data analysis and impurity identification. This workflow ensures a thorough investigation of potential impurities and degradation products.

Impurity Profiling Workflow.

Experimental Protocols

Protocol 1: Forced Degradation Studies

Forced degradation, or stress testing, is performed to accelerate the degradation of a drug substance to identify potential degradation products and establish degradation pathways.[13] These studies are crucial for developing stability-indicating analytical methods.[13][14]

Objective: To generate potential degradation products of an Active Pharmaceutical Ingredient (API) under various stress conditions.

Materials:

• API

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• High-purity water

• Methanol (B129727) or other suitable organic solvent

• pH meter

• Photostability chamber

• Oven

Procedure:

• Acid Hydrolysis: Dissolve the API in a suitable solvent and add 0.1 M HCl. Heat the solution at 60-80°C for a specified period (e.g., 2, 4, 8, 24 hours). Neutralize the sample with an equivalent amount of 0.1 M NaOH before analysis.

• Base Hydrolysis: Dissolve the API in a suitable solvent and add 0.1 M NaOH. Heat the solution at 60-80°C for a specified period. Neutralize the sample with an equivalent amount of 0.1 M HCl before analysis.

• Oxidative Degradation: Dissolve the API in a suitable solvent and add 3-30% hydrogen peroxide. Keep the solution at room temperature for a specified period.

• Thermal Degradation: Store the solid API in an oven at a high temperature (e.g., 105°C) for a specified period.[13]

• Photolytic Degradation: Expose the solid API or a solution of the API to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.[15]

• Sample Preparation for Analysis: After exposure to the stress condition, dilute the samples to a suitable concentration (e.g., 0.1 mg/mL) with an appropriate diluent before injection into the LC-MS/MS system.[13]

Protocol 2: LC-MS/MS Method Development and Validation

A robust and sensitive LC-MS/MS method is essential for the separation, detection, and quantification of impurities.

Objective: To develop and validate an LC-MS/MS method for the analysis of the API and its impurities.

A. Method Development:

• Chromatographic Separation (LC):

  • Column: Start with a C18 column (e.g., 100 x 4.6 mm, 5 µm).[16]

  • Mobile Phase: Use MS-compatible mobile phases. Volatile buffers like ammonium (B1175870) formate (B1220265) or ammonium acetate (B1210297) are preferred over non-volatile buffers like phosphates.[17] A typical mobile phase system consists of A) 0.1% formic acid in water and B) 0.1% formic acid in methanol or acetonitrile.

  • Elution: Develop a gradient elution method to ensure separation of the API from its impurities.

  • Flow Rate: A typical flow rate is 0.5-1.0 mL/min.

  • Column Temperature: Maintain a constant column temperature (e.g., 30-40°C).

• Mass Spectrometric Detection (MS/MS):

  • Ionization Source: Electrospray ionization (ESI) is a common soft ionization technique used for a wide range of pharmaceutical compounds.[17] Atmospheric pressure chemical ionization (APCI) can be used for less polar compounds.

  • Polarity: Optimize the signal in both positive and negative ion modes.

  • Full Scan (MS1): Acquire full scan mass spectra to determine the molecular weights of the API and any detected impurities.

  • Tandem MS (MS/MS): For each impurity of interest, perform product ion scans to obtain fragmentation patterns. Optimize the collision energy to achieve a rich fragmentation spectrum.

B. Method Validation:

Validate the developed method according to ICH guidelines.[17][18] Key validation parameters include:

• Specificity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A correlation coefficient (R²) of ≥ 0.99 is typically required.[18]

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Data Presentation

Quantitative data from method validation should be summarized in clear and concise tables for easy interpretation and comparison.

Table 1: Linearity Data for an Impurity

Concentration (µg/mL)	Peak Area (Arbitrary Units)
0.05	15,234
0.10	30,156
0.50	155,890
1.00	310,543
2.00	625,112
Correlation Coefficient (R²)	0.9995

Table 2: Accuracy and Precision Data for an Impurity

Spiked Concentration (µg/mL)	Measured Concentration (Mean ± SD, n=3)	Accuracy (% Recovery)	Precision (% RSD)
0.1 (LOQ)	0.098 ± 0.008	98.0	8.2
0.5	0.51 ± 0.03	102.0	5.9
1.5	1.47 ± 0.06	98.0	4.1

Table 3: Summary of Method Validation Parameters

Parameter	Result
Specificity	No interference observed at the retention time of the impurity
Linearity Range	0.05 - 2.0 µg/mL
Correlation Coefficient (R²)	0.9995
LOD	0.015 µg/mL
LOQ	0.05 µg/mL
Accuracy (% Recovery)	98.0 - 102.0%
Precision (% RSD)	< 10%
Robustness	Method found to be robust for minor changes in flow rate and mobile phase composition

Structure Elucidation of Unknown Impurities

The identification of unknown impurities is a key application of tandem mass spectrometry.[1][2] The process involves a systematic approach to deduce the structure of an impurity based on its mass spectral data.

• Determine the Molecular Weight: Obtain the molecular weight of the impurity from the full scan mass spectrum (MS1). High-resolution mass spectrometry (HRMS) can provide the elemental composition.[7]

• Analyze the Fragmentation Pattern: The MS/MS spectrum provides information about the structure of the impurity. By comparing the fragmentation pattern of the impurity with that of the API, common fragments can be identified, and the site of modification can often be deduced.[16]

• Propose a Structure: Based on the molecular weight, elemental composition, and fragmentation data, propose a putative structure for the impurity.

• Confirmation: If possible, confirm the proposed structure by synthesizing the impurity standard and comparing its chromatographic and mass spectral properties with the observed impurity. Alternatively, techniques like NMR can be used for definitive structural confirmation.[2][8]

Conclusion

Tandem mass spectrometry is a powerful and versatile technique for the profiling of impurities in pharmaceutical substances.[6] Its high sensitivity and specificity, combined with its ability to provide detailed structural information, make it an invaluable tool for ensuring drug quality and safety in compliance with global regulatory standards.[4][6] The protocols and workflows outlined in these application notes provide a robust framework for researchers and scientists to effectively implement LC-MS/MS for impurity analysis in drug development.

References

• 1. synthinkchemicals.com [synthinkchemicals.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. chimia.ch [chimia.ch]
• 6. researchgate.net [researchgate.net]
• 7. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. Tandam mass spectrometry instrumentation and application in pharmaceutical analysis - IP Int J Compr Adv Pharmacol [ijcap.in]
• 10. Tandem mass spectrometry - Wikipedia [en.wikipedia.org]
• 11. longdom.org [longdom.org]
• 12. Tandem Mass Spectrometry (MS/MS) - MagLab [nationalmaglab.org]
• 13. waters.com [waters.com]
• 14. An Introduction To Forced Degradation Studies For Drug Substance Drug Product [pharmaceuticalonline.com]
• 15. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 16. LC-ESI-MS/MS studies on saxagliptin and its forced degradation products - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 17. tandfonline.com [tandfonline.com]
• 18. ijper.org [ijper.org]

Technical Notes & Optimization

overcoming matrix effects in N-Nitroso Ambroxol analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the analysis of N-Nitroso Ambroxol.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Ambroxol and why is its analysis important?

A1: N-Nitroso Ambroxol is a potential genotoxic and carcinogenic nitrosamine (B1359907) impurity that can form in drug products containing Ambroxol, a common mucolytic agent.[1] Its detection and quantification at trace levels are critical for ensuring drug safety and complying with regulatory guidelines.[2][3]

Q2: What are matrix effects in the context of N-Nitroso Ambroxol analysis?

A2: Matrix effects are the alteration of the ionization efficiency of N-Nitroso Ambroxol by co-eluting, undetected components from the sample matrix (e.g., excipients, active pharmaceutical ingredient). This interference can cause ion suppression or enhancement, leading to inaccurate and unreliable quantitative results.

Q3: What are the common signs of matrix effects in my LC-MS/MS analysis?

A3: Common indicators of matrix effects include:

• Poor reproducibility of results between different sample preparations.

• Recovery values that are significantly lower or higher than 100%.

• Non-linear calibration curves when using standards prepared in a neat solvent.

• A noticeable difference in the analyte's peak area when comparing a standard in pure solvent to a standard spiked into a blank matrix extract.

Q4: Which excipients in Ambroxol formulations are likely to cause matrix effects?

A4: Ambroxol formulations can contain a variety of excipients that may interfere with analysis. Common excipients in tablet and syrup formulations include:

• Tablets: Microcrystalline cellulose (B213188) (MCC), Mannitol, Sodium Starch Glycolate, Talc, Lactose, and Di-Calcium Phosphate.[4][5][6]

• Syrups: Propylene glycol, Hydroxypropyl cellulose, Glycerine, Sucralose, and various natural gums (e.g., Xanthan, Guar).[6][7] These compounds, particularly the more polar and less volatile ones, can co-elute with N-Nitroso Ambroxol and interfere with its ionization.

Q5: How can I quantitatively assess the extent of matrix effects?

A5: The post-extraction spike method is the standard approach for quantifying matrix effects. This involves comparing the peak area of N-Nitroso Ambroxol spiked into a blank matrix extract against the peak area of a standard in a neat solvent at the same concentration. The matrix effect percentage can be calculated, with values below 100% indicating ion suppression and values above 100% indicating ion enhancement.

Troubleshooting Guides

Issue 1: Low signal intensity or poor sensitivity for N-Nitroso Ambroxol.

• Possible Cause: Ion suppression due to co-eluting matrix components.

• Troubleshooting Steps:

  • Optimize Sample Preparation: Implement a more rigorous sample clean-up procedure. Techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) can effectively remove interfering matrix components.[8][9] For cough syrup matrices, SPE with a strong cation-exchange cartridge has proven effective.[2][8][9]

  • Chromatographic Separation: Modify the LC gradient to better separate N-Nitroso Ambroxol from matrix interferences. Experiment with different stationary phases (e.g., C18, PFP) to achieve better resolution.[10]

  • Reduce Sample Concentration: If the matrix is overwhelming the system, try diluting the sample extract. While this reduces the analyte concentration, it can proportionally reduce the matrix effect to a greater extent, improving the signal-to-noise ratio.

  • Change Ionization Source: If using Electrospray Ionization (ESI), consider switching to Atmospheric Pressure Chemical Ionization (APCI), as it can be less susceptible to matrix effects for certain compounds.[11][12][13]

Issue 2: Inconsistent and irreproducible quantitative results.

• Possible Cause: Variable matrix effects between different sample preparations or injections.

• Troubleshooting Steps:

  • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to compensate for matrix effect variability. An SIL-IS for N-Nitroso Ambroxol would co-elute and experience the same degree of ion suppression or enhancement as the analyte, allowing for accurate correction.[13][14]

  • Standardize Sample Preparation: Ensure that every step of the sample preparation protocol is performed consistently. Variations in extraction times, solvent volumes, or pH can lead to different levels of matrix components in the final extract.

  • Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is free of the analyte. This ensures that the standards and the samples experience similar matrix effects, improving accuracy.

Data Presentation

Table 1: Typical LC-MS/MS Parameters for Nitrosamine Analysis

Parameter	Typical Setting	Notes
Column	C18, PFP, or Biphenyl (e.g., 100 x 2.1 mm, <3 µm)	PFP and Biphenyl phases can offer alternative selectivity for polar nitrosamines.
Mobile Phase A	0.1% Formic Acid in Water	Helps with protonation in positive ion mode.
Mobile Phase B	0.1% Formic Acid in Methanol (B129727) or Acetonitrile
Flow Rate	0.2 - 0.5 mL/min	Dependent on column dimensions.
Gradient	Start with a low percentage of organic phase and ramp up to elute the analyte, followed by a high organic wash.	Optimization is crucial to separate the analyte from matrix components.
Ionization Mode	Positive Electrospray Ionization (ESI) or APCI	ESI is common, but APCI can be less prone to matrix effects.[11][12][13]
Detection Mode	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity for quantification.[2]

Table 2: Troubleshooting Summary for Matrix Effects

Symptom	Potential Cause	Recommended Action
Low Recovery / Signal Suppression	Co-eluting matrix components interfering with ionization.	1. Improve sample clean-up (SPE/LLE). 2. Optimize chromatographic separation. 3. Use a SIL-Internal Standard.
High Recovery / Signal Enhancement	Co-eluting matrix components enhancing ionization efficiency.	1. Improve sample clean-up (SPE/LLE). 2. Optimize chromatographic separation. 3. Use a SIL-Internal Standard.
Poor Reproducibility	Inconsistent levels of matrix components in extracts.	1. Standardize sample preparation protocol. 2. Use a SIL-Internal Standard. 3. Prepare matrix-matched calibrants.
Non-Linear Calibration Curve	Matrix effects vary with analyte concentration.	1. Use matrix-matched calibrants. 2. Narrow the calibration range. 3. Improve sample clean-up.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Spike Method)

• Prepare Blank Matrix Extract: Process a sample of the Ambroxol formulation (that is known to be free of N-Nitroso Ambroxol) through the entire sample preparation procedure. This is your blank matrix extract.

• Prepare Two Sets of Samples:

  • Set A (Post-Spike Sample): Spike a known amount of N-Nitroso Ambroxol standard solution into the blank matrix extract to achieve a final concentration within the intended calibration range.

  • Set B (Neat Solution Standard): Prepare a standard solution of N-Nitroso Ambroxol in the mobile phase at the exact same final concentration as Set A.

• LC-MS/MS Analysis: Inject both Set A and Set B into the LC-MS/MS system and acquire the data under the same conditions.

• Calculate Matrix Effect:

  • Matrix Effect (%) = (Peak Area in Matrix [Set A] / Peak Area in Solvent [Set B]) * 100

Protocol 2: General Solid-Phase Extraction (SPE) for Sample Clean-up

This protocol is a general guideline and should be optimized for the specific Ambroxol formulation. A strong cation-exchange cartridge is often a good starting point for nitrosamine analysis in complex matrices like cough syrups.[2][8][9]

• Sample Preparation: Dilute the sample (e.g., dissolved tablet powder or syrup) with an acidic aqueous solution (e.g., 0.1% formic acid in water). Centrifuge to remove any precipitates.

• Cartridge Conditioning: Condition a strong cation-exchange SPE cartridge by passing methanol, followed by water, and finally the acidic aqueous solution through it.

• Sample Loading: Load the prepared sample supernatant onto the conditioned SPE cartridge at a slow, controlled flow rate.

• Washing: Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent) to remove polar interferences and salts.

• Elution: Elute the retained N-Nitroso Ambroxol from the cartridge using a stronger, typically basic organic solvent (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known, small volume of the initial mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Workflow for troubleshooting matrix effects in analysis.

Caption: General workflow for Solid-Phase Extraction (SPE).

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. archives.ijper.org [archives.ijper.org]
• 5. asiapharmaceutics.info [asiapharmaceutics.info]
• 6. researchgate.net [researchgate.net]
• 7. ijprajournal.com [ijprajournal.com]
• 8. benchchem.com [benchchem.com]
• 9. Solid-phase extraction followed by gas chromatography-mass spectrometry for the quantitative analysis of small molecule N-nitrosamine impurities in antitussive syrups: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 10. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Quantitative Detection of Ambroxol in Human Plasma Using HPLC-APCI-MS/MS: Application to a Pharmacokinetic Study [jstage.jst.go.jp]
• 12. Quantitative Detection of Ambroxol in Human Plasma Using HPLC-APCI-MS/MS: Application to a Pharmacokinetic Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. longdom.org [longdom.org]
• 14. pmda.go.jp [pmda.go.jp]

Technical Support Center: Improving Sensitivity of N-Nitroso Ambroxol LC-MS Method

Welcome to the technical support center for the LC-MS analysis of N-Nitroso Ambroxol. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals enhance the sensitivity of their analytical methods.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common challenges encountered during the LC-MS analysis of N-Nitroso Ambroxol, offering step-by-step solutions to improve method sensitivity and robustness.

Issue 1: Poor or No Signal Intensity for N-Nitroso Ambroxol

Question: I am not observing a peak for N-Nitroso Ambroxol, or the signal is extremely low. What are the initial troubleshooting steps?

Answer:

A lack of signal can stem from several factors, ranging from sample preparation to instrument settings. Follow this logical workflow to diagnose the issue.

Troubleshooting Workflow for No/Low Signal

Caption: Workflow for troubleshooting poor or no signal intensity.

Detailed Steps:

• Confirm Instrument Performance: Ensure the mass spectrometer is functioning correctly by infusing a standard tuning solution. This verifies the instrument's basic operational status.[1]

• Verify Analyte and MRM Transitions: Directly infuse a freshly prepared standard solution of N-Nitroso Ambroxol into the mass spectrometer. This helps to:

  • Confirm you are monitoring the correct precursor and product ions.[1]

  • Optimize the collision energy to achieve the most abundant fragment ion signal.[2]

• Check Ionization Source: N-Nitroso compounds can exhibit variable ionization efficiency.

  • Test both positive and negative ionization modes.

  • Compare Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI). APCI is often preferred for less polar, more volatile nitrosamines, while ESI may be better suited for more complex structures.[2][3][4][5]

• Assess Sample Preparation:

  • Review the extraction and dilution procedures. Improper extraction can lead to poor recovery.[6]

  • Ensure the sample diluent is compatible with the mobile phase to avoid poor peak shape. Using organic diluents like methanol (B129727) when the mobile phase is highly aqueous can sometimes cause issues.[7]

  • Consider sample cleanup techniques like Solid-Phase Extraction (SPE) to concentrate the analyte and remove interfering matrix components.[8]

• Evaluate Sample Stability: Nitrosamines can be susceptible to degradation, especially when exposed to light.[1][6][9] Prepare fresh standards and samples and store them in a cool, dark environment.

Issue 2: High Background Noise Compromising Sensitivity

Question: My chromatogram is very noisy, which makes it difficult to achieve the required limit of detection (LOD) and limit of quantitation (LOQ). How can I reduce the background noise?

Answer:

High background noise can mask the analyte signal, leading to a poor signal-to-noise (S/N) ratio. Optimizing both MS and LC parameters can significantly reduce this noise.

Key MS Source Parameters for Noise Reduction

Caption: Key parameters and practices for reducing background noise.

Detailed Steps & Data:

• Optimize MS Gas Settings:

  • Curtain Gas (CUR): Increasing the curtain gas pressure can effectively prevent neutral molecules and solvent droplets from entering the mass spectrometer, significantly reducing background noise.[3]

  • Cone/Nebulizer Gas (GS1/GS2): Optimizing the flow rates of these gases can improve desolvation efficiency and reduce the entry of interfering ions.[3]

• Optimize Source Voltages:

  • Declustering Potential (DP) / Fragmentor Voltage: While used to prevent ion clustering, excessively high values can cause in-source fragmentation, potentially increasing noise. A careful optimization is required to balance signal intensity and fragmentation.[10]

• Improve LC Conditions:

  • Use High-Purity Reagents: Always use LC-MS grade solvents and additives (e.g., formic acid) to minimize the introduction of contaminants that contribute to background noise.[3]

  • Divert Flow: Program the divert valve to send the unretained components and the high-concentration API peak to waste, only allowing the solvent front containing N-Nitroso Ambroxol to enter the mass spectrometer. This minimizes source contamination.[4][5]

Table 1: Example of Curtain Gas Optimization on S/N Ratio

Curtain Gas Setting (psi)	Analyte Signal (cps)	Background Noise (cps)	Signal-to-Noise (S/N) Ratio
20	15,500	850	18
30	15,300	420	36
40	15,100	150	101
50	14,800	160	93

Data is hypothetical and for illustrative purposes.

Issue 3: Poor Chromatographic Peak Shape

Question: My N-Nitroso Ambroxol peak is tailing or splitting. How can I improve the peak shape?

Answer:

Poor peak shape negatively impacts integration and quantification. It is often related to interactions on the analytical column or issues with the sample solvent.

Troubleshooting Steps for Poor Peak Shape:

• Mobile Phase pH: The addition of a small amount of an acidifier, like 0.1% formic acid, to the mobile phase is highly recommended.[11] This helps to suppress the ionization of residual silanol (B1196071) groups on the column's stationary phase, which can cause peak tailing for certain analytes.[11]

• Sample Diluent Mismatch: Ensure the solvent used to dissolve your sample is not significantly stronger than the initial mobile phase. Injecting a sample in a strong organic solvent (e.g., 100% methanol) into a highly aqueous mobile phase can cause peak distortion. If possible, reconstitute the final extract in the initial mobile phase.[7]

• Column Choice and Health:

  • Consider a different column chemistry. While C18 columns are common, a biphenyl (B1667301) stationary phase might offer better retention and peak shape for some nitrosamines.[7]

  • Ensure the column is not clogged or degraded. A guard column can help extend the life of the analytical column, especially when analyzing complex matrices.

Table 2: Effect of Mobile Phase Additive on Peak Asymmetry

Mobile Phase Additive	Peak Asymmetry (USP Tailing Factor)
None	2.1
0.1% Formic Acid	1.2
0.1% Acetic Acid	1.5
5 mM Ammonium Formate	1.4

Data is hypothetical and for illustrative purposes.

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol provides a general procedure for cleaning up and concentrating N-Nitroso Ambroxol from a drug product matrix to improve sensitivity and reduce matrix effects.

• Sample Pre-treatment:

  • Accurately weigh an amount of powdered drug product equivalent to a target concentration of the Ambroxol API (e.g., 100 mg).[1]

  • Add a suitable extraction solvent (e.g., 5 mL of 50:50 methanol:water) and spike with an appropriate isotopically labeled internal standard.[1][3]

  • Sonicate the sample for 15-30 minutes to ensure complete dissolution.[1]

  • Centrifuge at high speed (e.g., 12,000 rpm) for 10 minutes to pelletize insoluble excipients.[1]

• SPE Cartridge Conditioning:

  • Select an appropriate SPE cartridge (e.g., a polymeric reversed-phase sorbent).

  • Condition the cartridge by passing 3 mL of methanol followed by 3 mL of water.

• Sample Loading:

  • Load the supernatant from the pre-treatment step onto the conditioned SPE cartridge at a slow, controlled flow rate.[3]

• Washing:

  • Wash the cartridge with a weak solvent (e.g., 3 mL of 5% methanol in water) to remove polar interferences.[3]

• Elution:

  • Elute the retained N-Nitroso Ambroxol from the cartridge using a small volume of a strong solvent (e.g., 2 x 1 mL of methanol or acetonitrile).[3]

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at ambient temperature.[3]

  • Reconstitute the dried extract in a suitable volume (e.g., 200 µL) of the initial mobile phase for LC-MS analysis.[3]

Protocol 2: Direct Infusion for MS Parameter Optimization

This protocol describes how to optimize key mass spectrometer parameters for N-Nitroso Ambroxol.

• Standard Preparation:

  • Prepare a 1 µg/mL stock solution of N-Nitroso Ambroxol in methanol.

  • Further dilute this stock to a working concentration of approximately 100 ng/mL in a 50:50 mixture of the initial mobile phase (e.g., 50% methanol in water with 0.1% formic acid).[2]

• Direct Infusion Setup:

  • Set up a syringe pump to deliver the working standard solution directly to the mass spectrometer's ion source at a low flow rate (e.g., 5-10 µL/min).[2]

• Precursor Ion Determination:

  • In the instrument software, perform a full scan in both positive and negative modes to identify the most abundant precursor ion, which is typically the protonated molecule [M+H]⁺.

• Product Ion Scan and Collision Energy Optimization:

  • Select the determined precursor ion for fragmentation.

  • Perform a product ion scan to identify the most stable and abundant fragment ions.[1]

  • Create a method to monitor the most intense precursor-to-product ion transition (MRM).

  • Vary the collision energy (CE) over a range (e.g., 5-50 V) while infusing the standard and monitor the MRM signal intensity. The CE that produces the highest, most stable signal should be used for the final method.[2]

• Source Parameter Optimization:

  • While continuing to infuse the standard, systematically adjust and optimize source parameters such as gas flows (nebulizer, heater, curtain), ion source temperature, and ion spray voltage to maximize the signal intensity for the selected MRM transition.[8]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. lcms.cz [lcms.cz]
• 5. waters.com [waters.com]
• 6. theanalyticalscientist.com [theanalyticalscientist.com]
• 7. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 8. theanalyticalscientist.com [theanalyticalscientist.com]
• 9. cambrex.com [cambrex.com]
• 10. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 11. benchchem.com [benchchem.com]

reducing ion suppression in N-Nitroso Ambroxol quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing ion suppression during the quantification of N-Nitroso Ambroxol using Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect the quantification of N-Nitroso Ambroxol?

A1: Ion suppression is a phenomenon in LC-MS/MS where the ionization efficiency of a target analyte, in this case, N-Nitroso Ambroxol, is reduced by the presence of co-eluting components from the sample matrix.[1][2] This leads to a decreased signal intensity for the analyte, which can negatively impact the sensitivity, accuracy, and reproducibility of the quantification.[2][3] The matrix refers to all components in the sample other than the analyte of interest, such as proteins, lipids, salts, and excipients from pharmaceutical formulations.[3][4]

Q2: I am observing a lower than expected signal for N-Nitroso Ambroxol. Could this be due to ion suppression?

A2: Yes, a significantly lower signal than anticipated is a classic symptom of ion suppression. This occurs when matrix components co-elute with N-Nitroso Ambroxol and interfere with its ionization in the mass spectrometer source.[3][5] It is crucial to investigate for matrix effects, as this can compromise the quantitative analysis.[6]

Q3: My results for N-Nitroso Ambroxol are inconsistent and irreproducible, especially for quality control (QC) samples. What is the likely cause?

A3: Inconsistent and irreproducible results are often caused by variable matrix effects between samples.[7] Sample-to-sample variations in the composition of the biological matrix can lead to different degrees of ion suppression, resulting in poor precision.[8] Implementing a robust sample preparation method and using a stable isotope-labeled internal standard are key strategies to mitigate this issue.[1]

Q4: How can I detect and confirm the presence of ion suppression in my N-Nitroso Ambroxol assay?

A4: A common method to detect ion suppression is the post-column infusion experiment.[6] This involves infusing a constant flow of N-Nitroso Ambroxol solution into the mass spectrometer while injecting a blank matrix extract onto the LC column. A dip in the baseline signal at the retention time of N-Nitroso Ambroxol indicates the presence of co-eluting matrix components that are causing ion suppression.[9] Another method is to compare the analyte response in a blank sample matrix spiked after extraction to the response in a pure solvent. A lower signal in the matrix indicates suppression.[5]

Q5: What are the most effective strategies to reduce ion suppression when quantifying N-Nitroso Ambroxol?

A5: The most effective strategies involve a combination of approaches:

• Robust Sample Preparation: Techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) are highly effective at removing interfering matrix components before analysis.[3][8]

• Chromatographic Optimization: Adjusting the chromatographic conditions to separate N-Nitroso Ambroxol from co-eluting matrix components is a crucial step.[3][5]

• Use of a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the gold standard for compensating for ion suppression. Since it has nearly identical physicochemical properties to the analyte, it will experience the same degree of suppression, allowing for accurate quantification based on the analyte-to-IS ratio.[1]

• Ionization Source Selection: Atmospheric Pressure Chemical Ionization (APCI) is often less susceptible to ion suppression than Electrospray Ionization (ESI).[2][10] If possible, testing both sources can be beneficial.

Troubleshooting Guides

Issue 1: Low Signal Intensity for N-Nitroso Ambroxol

Possible Cause	Recommended Solution
Co-elution with Matrix Components	Optimize chromatographic separation. Modify the mobile phase gradient, change the organic solvent, or try a different column chemistry to resolve N-Nitroso Ambroxol from interfering peaks.[3][5]
Inefficient Sample Cleanup	Improve the sample preparation method. Transition from simple protein precipitation to a more rigorous technique like SPE or LLE to remove a wider range of matrix components.[3][5]
Sub-optimal Ionization	If using ESI, consider switching to APCI, as it can be less prone to ion suppression.[2][10] Also, optimize ion source parameters such as gas flows and temperatures.[11]
High Sample Concentration	Dilute the sample. This can reduce the concentration of interfering matrix components, although it is only feasible if the N-Nitroso Ambroxol concentration remains above the limit of quantification.[1][12]

Issue 2: Poor Reproducibility and Inconsistent Results

Possible Cause	Recommended Solution
Variable Matrix Effects	Employ a stable isotope-labeled internal standard for N-Nitroso Ambroxol. This is the most effective way to correct for sample-to-sample variations in ion suppression.[1]
Inconsistent Sample Preparation	Automate the sample preparation workflow to ensure consistency and minimize human error.[7][13] If automation is not possible, ensure a standardized and well-documented manual procedure is followed.
Matrix-Induced Calibration Issues	Prepare calibration standards and quality control samples in the same biological matrix as the unknown samples (matrix-matched calibration). This helps to compensate for consistent matrix effects.[3]

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Detect Ion Suppression

Objective: To identify regions in the chromatogram where co-eluting matrix components cause ion suppression.

Materials:

• LC-MS/MS system

• Syringe pump

• Tee-piece for post-column mixing

• Standard solution of N-Nitroso Ambroxol (e.g., 100 ng/mL in mobile phase)

• Blank matrix extract (prepared using your standard sample preparation protocol)

Procedure:

• System Setup:

  • Configure the LC system with the analytical column and mobile phase used for N-Nitroso Ambroxol analysis.

  • Connect the outlet of the LC column to a tee-piece.

  • Connect the syringe pump, containing the N-Nitroso Ambroxol standard solution, to the second port of the tee-piece.

  • Connect the third port of the tee-piece to the mass spectrometer's ion source.

• Equilibration:

  • Begin the LC flow with the initial mobile phase conditions.

  • Start the infusion of the N-Nitroso Ambroxol standard solution from the syringe pump at a low, constant flow rate (e.g., 10 µL/min).

  • Monitor the signal for N-Nitroso Ambroxol in the mass spectrometer until a stable, continuous baseline is achieved.

• Analysis:

  • Inject a blank matrix extract onto the LC column.

  • Run your standard chromatographic gradient.

• Data Interpretation:

  • Examine the resulting chromatogram of the N-Nitroso Ambroxol signal.

  • A consistent, flat baseline indicates no ion suppression.

  • A dip or decrease in the baseline signal at specific retention times indicates the presence of ion suppression from co-eluting matrix components.

Protocol 2: Solid-Phase Extraction (SPE) for Sample Cleanup

Objective: To remove interfering matrix components from the sample prior to LC-MS/MS analysis.

Materials:

• SPE cartridges (e.g., mixed-mode or reversed-phase, chosen based on the properties of N-Nitroso Ambroxol)

• SPE manifold

• Sample (e.g., plasma) containing N-Nitroso Ambroxol

• Appropriate solvents for conditioning, washing, and elution

Procedure:

• Conditioning: Condition the SPE cartridge by passing a suitable solvent (e.g., methanol) followed by an equilibration solvent (e.g., water or buffer) through the cartridge.

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with a weak solvent to remove hydrophilic interferences while retaining N-Nitroso Ambroxol.

• Elution: Elute N-Nitroso Ambroxol from the cartridge using a stronger organic solvent.

• Evaporation and Reconstitution: Evaporate the elution solvent to dryness under a gentle stream of nitrogen and reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Mechanism of Ion Suppression in ESI-MS.

Caption: Troubleshooting Workflow for Ion Suppression.

References

• 1. benchchem.com [benchchem.com]
• 2. providiongroup.com [providiongroup.com]
• 3. longdom.org [longdom.org]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 10. mdpi.com [mdpi.com]
• 11. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 12. DSpace [research-repository.griffith.edu.au]
• 13. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Optimization of Mobile Phase for N-Nitroso Ambroxol Separation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the mobile phase for the separation of N-Nitroso Ambroxol.

Frequently Asked Questions (FAQs)

Q1: What are the typical chromatographic methods used for the analysis of N-Nitroso Ambroxol?

A1: High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) are the primary methods for the separation and quantification of N-Nitroso Ambroxol.[1][2][3] These techniques are often coupled with mass spectrometry (MS) for sensitive and specific detection, which is crucial for identifying trace-level nitrosamine (B1359907) impurities.[1][2]

Q2: What is a good starting point for mobile phase composition in reversed-phase HPLC/UPLC for N-Nitroso Ambroxol analysis?

A2: A common starting point for the analysis of N-nitroso impurities in pharmaceutical compounds is a gradient elution using an acidified aqueous phase and an organic modifier.[4][5] For example, a mobile phase consisting of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in methanol (B129727) or acetonitrile (B52724) (Mobile Phase B) is a robust starting point.[4][5] The gradient can be adjusted to optimize the separation.

Q3: Why is pH control of the mobile phase important for N-Nitroso Ambroxol analysis?

A3: Controlling the pH of the mobile phase is critical as it influences the ionization state of the analyte.[6][7] For ionizable compounds, small changes in pH can significantly affect retention time and peak shape.[8] Using a buffer or an acid modifier like formic or phosphoric acid helps to maintain a stable pH, leading to reproducible results.[3][7] For reversed-phase HPLC, a pH between 2 and 8 is generally recommended, depending on the analyte's properties and the column's stability.[9]

Q4: Should I use isocratic or gradient elution for separating N-Nitroso Ambroxol?

A4: Gradient elution is generally preferred for analyzing complex samples containing impurities like N-Nitroso Ambroxol.[9] A gradient allows for the effective separation of compounds with a wide range of polarities. It starts with a lower concentration of the organic solvent to retain and separate more polar compounds and gradually increases the organic solvent concentration to elute less polar compounds.[9] Isocratic elution, where the mobile phase composition remains constant, may be suitable for simpler sample matrices where all components are well-resolved.[9]

Q5: What are the common organic solvents used in the mobile phase, and how do I choose between them?

A5: Acetonitrile and methanol are the most common organic solvents used in reversed-phase HPLC.[3][6]

• Acetonitrile is often favored for its low viscosity, which results in lower backpressure and better performance in high-throughput systems.[9]

• Methanol is a more cost-effective option for routine analyses.[9] The choice between them can also affect the selectivity of the separation, so it is often beneficial to screen both during method development.[8]

Troubleshooting Guide

This guide addresses common issues encountered during the optimization of the mobile phase for N-Nitroso Ambroxol separation.

Problem	Potential Cause	Suggested Solution
Poor Peak Shape (Tailing or Fronting)	Inappropriate mobile phase pH.	Adjust the mobile phase pH to be at least 2 pH units away from the pKa of N-Nitroso Ambroxol. Using a buffer can help maintain a consistent pH.[8]
Secondary interactions with the stationary phase.	Add a competing agent to the mobile phase, such as a small amount of a suitable salt or ion-pairing reagent.[6]
Column overload.	Reduce the sample concentration or injection volume.
Poor Resolution/Peak Co-elution	Mobile phase is too strong or too weak.	Adjust the gradient profile. A shallower gradient can improve the separation of closely eluting peaks.[9]
Incorrect organic solvent.	Try switching from methanol to acetonitrile or vice versa, as this can alter the selectivity of the separation.[8]
Suboptimal pH.	Experiment with different mobile phase pH values to maximize the retention differences between N-Nitroso Ambroxol and other components.[8]
Inconsistent Retention Times	Fluctuation in mobile phase composition.	Ensure accurate and precise preparation of the mobile phase. Premixing the mobile phase components can improve consistency.
Unstable column temperature.	Use a column oven to maintain a constant temperature, as temperature can affect retention times.[3]
Inadequate column equilibration.	Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.
High Backpressure	Blockage in the HPLC/UPLC system.	Check for blockages in the lines, frits, and column. Filter the mobile phase and samples to remove particulates.[9]
High mobile phase viscosity.	Consider using acetonitrile instead of methanol, as it has a lower viscosity.[9] Also, check that the flow rate is appropriate for the column dimensions.[6]
Precipitated buffer salts.	Ensure the buffer concentration is soluble in the mobile phase, especially when mixing with a high percentage of organic solvent.[10]
No Peak Detected	Analyte is not eluting from the column.	The mobile phase may be too weak. Increase the percentage of the organic solvent in the gradient or use a stronger organic solvent.
Analyte is eluting in the solvent front.	The mobile phase may be too strong. Decrease the initial percentage of the organic solvent.[11]
Detection issue.	Verify the detector settings (e.g., wavelength for UV, mass transitions for MS) are appropriate for N-Nitroso Ambroxol.

Experimental Protocols

General Protocol for HPLC/UPLC Method Development for N-Nitroso Ambroxol

This protocol provides a general workflow for developing a separation method.

• Column Selection: Start with a C18 column, which is a versatile stationary phase for reversed-phase chromatography.[3]

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile or Methanol.[4]

  • Filter the aqueous mobile phase through a 0.22 µm or 0.45 µm membrane filter.[10]

• Initial Gradient Conditions:

  • Flow Rate: 0.4 - 0.6 mL/min for UPLC; 0.8 - 1.5 mL/min for HPLC.

  • Column Temperature: 30 - 40 °C.

  • Injection Volume: 1 - 5 µL.

  • Initial Gradient: Start with a low percentage of Mobile Phase B (e.g., 5-10%) and ramp up to a high percentage (e.g., 90-95%) over 10-20 minutes. Hold at the high percentage for a few minutes before returning to the initial conditions for re-equilibration.

• Optimization:

  • Gradient Shape: If peaks are poorly resolved, try a shallower gradient.

  • Organic Modifier: If selectivity is an issue, switch the organic solvent (e.g., from acetonitrile to methanol).

  • pH: If peak shape is poor, investigate the effect of different pH values using appropriate buffers (e.g., phosphate (B84403) or acetate (B1210297) buffers), ensuring compatibility with your detection method.[9]

Visualizations

References

• 1. aquigenbiosciences.quora.com [aquigenbiosciences.quora.com]
• 2. aquigenbiosciences.quora.com [aquigenbiosciences.quora.com]
• 3. longdom.org [longdom.org]
• 4. Development of an UPLC-MS/MS approach to detect and quantify N-nitroso mirabegron in mirabegron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development of an UPLC-MS/MS approach to detect and quantify N-nitroso mirabegron in mirabegron. | Semantic Scholar [semanticscholar.org]
• 6. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 7. pharmaguru.co [pharmaguru.co]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. mastelf.com [mastelf.com]
• 10. rjptonline.org [rjptonline.org]
• 11. m.youtube.com [m.youtube.com]

Technical Support Center: Preventing N-Nitroso Ambroxol Formation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the formation of N-Nitroso Ambroxol during sample preparation.

Troubleshooting Guide

This guide addresses specific issues that may arise during experimentation, leading to the unintended formation of N-Nitroso Ambroxol.

Issue 1: Detection of N-Nitroso Ambroxol in Samples After Preparation

Question: I am detecting N-Nitroso Ambroxol in my Ambroxol samples after preparation, which was not present initially. What could be the cause, and how can I prevent it?

Answer: The formation of N-Nitroso Ambroxol during sample preparation is a common issue arising from the reaction between Ambroxol (a secondary amine) and nitrosating agents.[1][2] Key factors contributing to this include the presence of nitrite (B80452) impurities, acidic conditions, and elevated temperatures.[3][4]

Probable Causes & Solutions:

Probable Cause	Recommended Solution
Presence of Nitrite Impurities: Nitrite impurities can be present in reagents, excipients, solvents, and even the air.[5]	Use High-Purity Reagents: Employ high-purity, low-nitrite or nitrite-free reagents and solvents for all sample preparation steps.[2]
Incorporate Nitrite Scavengers: Add nitrite scavengers to the sample preparation workflow. Ascorbic acid (Vitamin C) and α-tocopherol (Vitamin E) are effective at quenching reactive nitrites and blocking the nitrosation reaction.[1][5][6][7] Other potential scavengers include sodium ascorbate, caffeic acid, ferulic acid, and certain amino acids like glycine, lysine, and histidine.[8]
Acidic Conditions: The nitrosation reaction is often catalyzed by acidic conditions (low pH).[2][3]	Control pH: Maintain a neutral or slightly alkaline pH during sample preparation to minimize the risk of nitrosamine (B1359907) formation.[2] Avoid highly acidic conditions where possible.
Elevated Temperatures: Higher temperatures can accelerate the rate of the nitrosation reaction.[4]	Maintain Low Temperatures: Conduct sample preparation steps at reduced temperatures (e.g., on ice) to slow down the chemical reaction.
Extended Sample Preparation Time: Prolonged exposure to conditions conducive to nitrosation increases the likelihood of N-Nitroso Ambroxol formation.	Optimize Workflow: Streamline the sample preparation protocol to minimize the time between sample collection and analysis.
Manufacturing Process of Drug Product: Certain manufacturing processes like wet granulation can create conditions favorable for nitrosamine formation.[4][9]	Process Optimization: If applicable to the sample source, consider the impact of the drug product's manufacturing process on potential nitrosamine formation. Direct compression is generally considered a lower-risk process than wet granulation.[4][9]

Issue 2: Inconsistent N-Nitroso Ambroxol Levels Across Replicate Samples

Question: I am observing significant variability in the levels of N-Nitroso Ambroxol across my replicate samples. What could be causing this inconsistency?

Answer: Inconsistent results often point to a lack of control over the variables that influence the nitrosation reaction.

Probable Causes & Solutions:

Probable Cause	Recommended Solution
Inhomogeneous Distribution of Nitrite Scavengers: If a scavenger is used, it may not be uniformly distributed throughout the sample matrix.	Ensure Thorough Mixing: When adding a nitrite scavenger, ensure it is thoroughly mixed and completely dissolved in the sample solution. For solid samples, ensure homogeneous blending.
Fluctuations in pH: Minor variations in the pH of individual samples can lead to different rates of nitrosamine formation.	Standardize Buffering: Use a consistent and robust buffering system to maintain a stable pH across all samples.
Variable Exposure to Light and Air: Exposure to light and air can potentially influence the stability of Ambroxol and the formation of nitrosating agents.[5]	Protect Samples: Prepare samples in a controlled environment, minimizing exposure to direct light and air. Consider using amber vials and working under an inert atmosphere (e.g., nitrogen) if necessary.
Inconsistent Timing: Differences in the duration of each step of the sample preparation for each replicate can lead to variability.	Standardize Protocol Timing: Adhere to a strict and consistent timeline for each step of the sample preparation for all replicates.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Ambroxol?

A1: N-Nitroso Ambroxol is a nitrosamine impurity that can form from the reaction of Ambroxol with a nitrosating agent.[10][11] Like many nitrosamines, it is a potential mutagen and is considered a probable human carcinogen, making its presence in pharmaceutical products a significant safety concern.[1][12]

Q2: How does N-Nitroso Ambroxol form?

A2: N-Nitroso Ambroxol is formed through a chemical reaction called nitrosation. This typically occurs when a secondary or tertiary amine, such as Ambroxol, reacts with a nitrosating agent, most commonly derived from nitrite salts, under acidic conditions.[1][2]

Q3: What are the primary sources of nitrosating agents in a laboratory setting?

A3: Nitrosating agents, primarily nitrites, can be introduced as trace impurities in various components used during sample preparation, including:

• Excipients: Many pharmaceutical excipients can contain trace levels of nitrites.[2][12]

• Reagents and Solvents: Nitrites can be present as impurities in chemicals and solvents.[5]

• Water: The water used in preparations can be a source of nitrites.

• Air: The surrounding air can contain nitrogen oxides that can act as nitrosating agents.[5]

Q4: Are there analytical methods specifically for detecting N-Nitroso Ambroxol?

A4: Yes, highly sensitive analytical methods are required to detect and quantify nitrosamine impurities at the low levels mandated by regulatory agencies.[13] These methods often involve:

• Liquid Chromatography-Mass Spectrometry (LC-MS): Particularly LC with high-resolution mass spectrometry (HRMS) or tandem mass spectrometry (MS/MS), is a common and powerful technique for nitrosamine analysis.[14]

• Gas Chromatography-Mass Spectrometry (GC-MS): This is another widely used technique for the analysis of volatile nitrosamines.[13][15]

Q5: How can I validate that my sample preparation method is not artificially creating N-Nitroso Ambroxol?

A5: To ensure your method is not generating false positives, you can perform a control experiment.[16] Prepare a sample of Ambroxol known to be free of N-Nitroso Ambroxol using your standard protocol. In parallel, prepare an identical sample but with the addition of a nitrite scavenger, such as ascorbic acid or α-tocopherol, at the beginning of the process.[16] If the sample with the scavenger shows significantly lower or no N-Nitroso Ambroxol compared to the standard preparation, it indicates that the impurity is likely being formed during your sample preparation.

Experimental Protocols & Visualizations

Protocol: Sample Preparation of Ambroxol with Prevention of N-Nitroso Ambroxol Formation

This protocol is designed for the preparation of Ambroxol samples for analysis by LC-MS, incorporating steps to minimize the artificial formation of N-Nitroso Ambroxol.

Materials and Reagents:

• Ambroxol sample (drug substance or drug product)

• High-purity methanol (B129727) (low nitrite)

• High-purity water (low nitrite)

• Ascorbic acid (or other suitable nitrite scavenger)

• Formic acid (for mobile phase)

• Ammonium formate (B1220265) (for pH adjustment, if necessary)

• 0.22 µm PVDF syringe filters

• HPLC vials

Procedure:

• Preparation of Diluent with Scavenger:

  • Prepare a diluent solution of 50:50 (v/v) methanol and water.

  • Add ascorbic acid to the diluent to a final concentration of 0.1% (w/v). Ensure it is fully dissolved. This solution should be prepared fresh daily.

• Sample Weighing and Dissolution:

  • Accurately weigh a portion of the Ambroxol sample and transfer it to a volumetric flask.

  • Add the diluent containing the ascorbic acid to the flask.

  • Vortex or sonicate the sample until it is completely dissolved. Maintain a low temperature during this process by using an ice bath.

• Filtration:

  • Filter the sample solution through a 0.22 µm PVDF syringe filter into a clean HPLC vial.

• Analysis:

  • Analyze the sample by a validated LC-MS method for the detection and quantification of N-Nitroso Ambroxol.

Visualizations

Caption: Workflow for Ambroxol sample preparation with integrated mitigation step.

Caption: Chemical pathway for the formation of N-Nitroso Ambroxol.

Caption: Decision tree for troubleshooting N-Nitroso Ambroxol detection.

References

• 1. pharmaexcipients.com [pharmaexcipients.com]
• 2. 6 Steps to reduce nitrosamines impurities in Pharma industry - Zamann Pharma Support GmbH [zamann-pharma.com]
• 3. researchgate.net [researchgate.net]
• 4. senpharma.vn [senpharma.vn]
• 5. The Medicine Maker | Using the Right Excipients to Mitigate Nitrosamine Formation [themedicinemaker.com]
• 6. How ascorbic acid helps mitigate nitrosamine risk in drug products | dsm-firmenich Health, Nutrition & Care [dsm-firmenich.com]
• 7. Role of vitamin E as nitrite scavenger and N-nitrosamine inhibitor: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inhibition of N-Nitrosamine Formation in Drug Products: A Model Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. N-Nitrosamine Formation in Pharmaceutical Solid Drug Products: Experimental Observations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. veeprho.com [veeprho.com]
• 11. cleanchemlab.com [cleanchemlab.com]
• 12. pharmaexcipients.com [pharmaexcipients.com]
• 13. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 14. cphi-online.com [cphi-online.com]
• 15. benchchem.com [benchchem.com]
• 16. resolian.com [resolian.com]

addressing variability in N-Nitroso Ambroxol analytical results

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address variability in N-Nitroso Ambroxol analytical results. It is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guide

Variability in analytical results for N-Nitroso Ambroxol can arise from multiple factors, from sample preparation to data analysis. This guide provides a systematic approach to identifying and resolving common issues.

Issue 1: Poor Peak Shape or Low Sensitivity

Possible Causes:

• Inappropriate sample diluent.

• Suboptimal chromatographic conditions.

• Matrix effects causing ion suppression.

• Instrument contamination.

Troubleshooting Steps:

• Sample Diluent: Ensure the sample diluent is compatible with the mobile phase.[1] Using water is ideal when possible to achieve good peak shapes.[1] If the drug product is not soluble in water, methanol (B129727) or other organic diluents may be necessary, but can lead to poor peak shapes.[1]

• Chromatography:

  • Column Selection: Use a column that provides good retention and separation of N-Nitroso Ambroxol from the Ambroxol API and other matrix components.

  • Mobile Phase Optimization: Adjust the mobile phase composition and gradient to improve peak shape and resolution.

  • Flow Rate: Ensure the flow rate is optimal for the chosen ionization technique (e.g., at least 100 µL/min for APCI).[1]

• Mass Spectrometry:

  • Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) is often the standard for nitrosamine (B1359907) analysis, but Electrospray Ionization (ESI) may be better for more complex nitrosamines.

  • Source Cleaning: Clean the mass spectrometer source to remove any build-up of API or excipients that can cause diminishing recovery.[2]

  • Parameter Optimization: Optimize compound-dependent parameters like collision energy (CE) and declustering potential (DP).[1] This should be done via LC-MS infusion rather than syringe infusion to account for background noise.[1]

• Internal Standard: Use an isotopically labeled internal standard for N-Nitroso Ambroxol to compensate for matrix effects and variability in instrument response.

Issue 2: High Variability in Replicate Injections (%RSD > 15%)

Possible Causes:

• In-situ formation of N-Nitroso Ambroxol during sample preparation or analysis.

• Analyte degradation.

• Carryover from the autosampler.

• Inconsistent sample preparation.

Troubleshooting Steps:

• Prevent In-Situ Formation:

  • Add an antioxidant or a nitrosation inhibitor, such as ascorbic acid or sulfamic acid, during sample preparation.[2]

  • Control the pH of the sample solution. N-nitrosamine formation is often favored under acidic conditions.[3][4]

• Ensure Analyte Stability:

  • N-nitrosamines can be susceptible to photolysis.[2] Protect samples from light.

  • Ambroxol itself can degrade under acidic, alkaline, and oxidative conditions.[5] Assess the stability of N-Nitroso Ambroxol under your specific analytical conditions.

• Address Carryover:

  • Implement a robust needle wash protocol in your autosampler method, using a strong solvent.

  • Inject a blank solvent after a high concentration standard or sample to check for carryover.

• Standardize Sample Preparation:

  • Ensure consistent and thorough mixing and extraction for all samples.

  • Use a validated sample preparation method.

Issue 3: Inaccurate Quantification or False Positives

Possible Causes:

• Matrix interference.

• Co-elution with isobaric compounds.

• Incorrect integration of peaks.

• Use of low-resolution mass spectrometry.

Troubleshooting Steps:

• Improve Chromatographic Separation:

  • Modify the gradient or change the column to resolve N-Nitroso Ambroxol from any interfering peaks.[2] It is crucial to separate the analyte from the API.

• Enhance Mass Spectrometry Specificity:

  • Use high-resolution mass spectrometry (HRAMS) to differentiate N-Nitroso Ambroxol from isobaric interferences.[6] A resolution of at least 45,000 is recommended to eliminate false positives.[6]

  • For tandem mass spectrometry (MS/MS), use multiple reaction monitoring (MRM) with at least two specific transitions for confirmation.[7]

• Review Peak Integration:

  • Manually review the integration of all peaks to ensure consistency and accuracy.

  • Set appropriate peak integration parameters in your data processing method.

• Confirm Identity:

  • Spike a blank sample with a certified reference standard of N-Nitroso Ambroxol to confirm the retention time and fragmentation pattern.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Ambroxol and why is it a concern?

A1: N-Nitroso Ambroxol is a potential genotoxic and carcinogenic nitrosamine impurity that can form in Ambroxol, a mucolytic drug.[8] Nitrosamine impurities are a class of compounds classified as probable human carcinogens, and regulatory agencies require their levels in pharmaceutical products to be strictly controlled.[9][10]

Q2: How is N-Nitroso Ambroxol formed?

A2: N-Nitroso Ambroxol can form from the reaction of the secondary amine group in the Ambroxol structure with a nitrosating agent.[8][11] This can occur during the synthesis of the active pharmaceutical ingredient (API), during the manufacturing of the drug product, or upon storage and degradation, particularly under acidic conditions in the presence of nitrites.[8]

Q3: What are the recommended analytical techniques for N-Nitroso Ambroxol analysis?

A3: Highly sensitive and selective methods are required for the trace-level detection of nitrosamine impurities.[4][9] The most commonly used techniques are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS), and Gas Chromatography-Mass Spectrometry (GC-MS).[8][9]

Q4: What are the typical challenges in quantifying N-Nitroso Ambroxol?

A4: The main challenges include:

• Achieving the required low limits of detection (LOD) and quantification (LOQ) to meet stringent regulatory limits (often in the parts-per-billion range).[2][9]

• Dealing with matrix effects from the drug product's excipients, which can suppress or enhance the analyte signal.[2][9]

• Preventing the artificial formation of the nitrosamine during the analytical process.[2]

• Ensuring the stability of the analyte during sample preparation and analysis.[2]

• Differentiating the N-nitroso impurity from other isobaric compounds.[2]

Q5: How can I minimize matrix effects in my analysis?

A5: To minimize matrix effects, you can:

• Develop a robust sample preparation method, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to clean up the sample.

• Optimize chromatographic conditions to separate N-Nitroso Ambroxol from co-eluting matrix components.[2]

• Use an isotopically labeled internal standard that co-elutes with the analyte to compensate for signal suppression or enhancement.

• Divert the flow to waste during the elution of the highly concentrated API peak to prevent source contamination.

Data and Protocols

Table 1: Typical LC-MS/MS Parameters for N-Nitrosamine Analysis

Parameter	Typical Setting	Rationale
Column	C18, 2.1 x 100 mm, 1.8 µm	Provides good retention for moderately polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for positive ionization.
Mobile Phase B	0.1% Formic Acid in Methanol/Acetonitrile	Elutes the analyte from the column.
Gradient	5% to 95% B over 10 minutes	To ensure separation from the API and other impurities.
Flow Rate	0.3 mL/min	Compatible with standard ESI/APCI sources.
Ionization Mode	Positive ESI or APCI	Nitrosamines are readily protonated.
MRM Transitions	Two specific transitions per analyte	For quantification and confirmation.
Internal Standard	Isotopically Labeled N-Nitroso Ambroxol	To correct for matrix effects and instrument variability.

Note: These are general parameters and must be optimized for your specific instrument and application.

Protocol: Generic Sample Preparation for N-Nitroso Ambroxol in Tablets

• Sample Weighing: Accurately weigh and crush a representative number of Ambroxol tablets to obtain a fine powder.

• Extraction:

  • Transfer a portion of the powder equivalent to a single dose into a volumetric flask.

  • Add a suitable extraction solvent (e.g., methanol or a mixture of water and organic solvent). To prevent in-situ formation, the extraction solvent can be fortified with an antioxidant like ascorbic acid.

  • Sonicate for 15-20 minutes to ensure complete extraction of the analyte.

  • Dilute to volume with the extraction solvent.

• Cleanup:

  • Centrifuge an aliquot of the extract at high speed (e.g., 10,000 rpm) for 10 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter compatible with the solvent.

• Analysis: Transfer the filtered sample into an autosampler vial for LC-MS analysis.

Visualizations

Caption: Relationship between sources of variability and observed analytical issues.

Caption: A logical workflow for troubleshooting analytical variability.

References

• 1. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 2. theanalyticalscientist.com [theanalyticalscientist.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. gcms.labrulez.com [gcms.labrulez.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. N-Nitroso Ambroxol | Manasa Life Sciences [manasalifesciences.com]
• 9. ijpsjournal.com [ijpsjournal.com]
• 10. fda.gov [fda.gov]
• 11. N-Nitroso Ambroxol, Molecular Formula C13H17Br2N3O2, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]

Technical Support Center: Enhancing Resolution Between N-Nitroso Ambroxol and its Isomers

Welcome to the technical support center for the analytical separation of N-Nitroso Ambroxol and its isomers. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for challenges encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the potential types of isomers for N-Nitroso Ambroxol?

A1: N-Nitroso Ambroxol can exist as several types of isomers, primarily due to two structural features:

• Stereoisomers: The Ambroxol moiety contains chiral centers, which can lead to the existence of enantiomers and diastereomers.

• Geometric Isomers: The N-nitroso group can exhibit geometric isomerism (cis/trans or E/Z isomers) due to restricted rotation around the N-N bond.

Understanding the specific type of isomeric impurity is crucial for selecting the appropriate analytical methodology.

Q2: What is the initial recommended chromatographic approach for separating N-Nitroso Ambroxol and its isomers?

A2: A reversed-phase high-performance liquid chromatography (RP-HPLC) or ultra-high-performance liquid chromatography (UHPLC) method coupled with mass spectrometry (MS) is the recommended starting point.[1][2][3][4] This approach is highly sensitive and selective for detecting and quantifying nitrosamine (B1359907) impurities at trace levels.[1] An initial screening with a standard C18 column can provide valuable information about the complexity of the sample.

Q3: When should I consider using chiral chromatography?

A3: Chiral chromatography is necessary if you suspect the presence of stereoisomers (enantiomers or diastereomers) of N-Nitroso Ambroxol.[5][6] Standard achiral RP-HPLC methods will not separate enantiomers. If you observe a single peak that you suspect may contain co-eluting enantiomers, a chiral method should be developed.

Q4: Can sample preparation affect the resolution of N-Nitroso Ambroxol isomers?

A4: Yes, sample preparation is a critical step. Nitrosamines can be susceptible to degradation, and improper handling can lead to inaccurate results. It is important to use appropriate extraction solvents and to evaluate and prevent the formation of artifacts during sample preparation. For instance, the use of acidic conditions should be carefully evaluated as it might lead to the degradation of certain nitrosamines.

Troubleshooting Guides

Issue 1: Poor or No Resolution Between Peaks

Possible Cause	Troubleshooting Step
Inappropriate column chemistry.	Screen different stationary phases. For RP-HPLC, consider columns with different selectivities such as C18, C8, Phenyl-Hexyl, or embedded polar group columns. For geometric isomers, a polymeric C30 stationary phase has shown unique shape selectivity.
Suboptimal mobile phase composition.	- Adjust the organic modifier (e.g., acetonitrile, methanol) and its ratio with the aqueous phase. - Modify the pH of the aqueous phase. - Introduce additives like formic acid, acetic acid, or ammonium (B1175870) formate (B1220265) to improve peak shape and selectivity.
Incorrect temperature.	Optimize the column temperature. Lower temperatures can sometimes improve resolution, while higher temperatures can decrease analysis time but may reduce resolution.
Inadequate method.	If stereoisomers are suspected, switch to a chiral stationary phase (CSP). Polysaccharide-based CSPs (e.g., cellulose (B213188) or amylose (B160209) derivatives) are often a good starting point for chiral separations.[5]

Issue 2: Tailing or Broad Peaks

Possible Cause	Troubleshooting Step
Secondary interactions with the stationary phase.	- Add a competitor to the mobile phase (e.g., a small amount of a suitable amine if the analyte is basic). - Adjust the mobile phase pH to suppress the ionization of the analyte.
Column overload.	Decrease the injection volume or the concentration of the sample.
Column degradation.	- Flush the column with a strong solvent. - If the problem persists, replace the column.
Extra-column band broadening.	- Ensure all tubing and connections are as short and narrow as possible. - Check for voids in the column.

Issue 3: Inconsistent Retention Times

Possible Cause	Troubleshooting Step
Poorly equilibrated column.	Ensure the column is thoroughly equilibrated with the mobile phase before each injection.
Fluctuations in mobile phase composition.	- Prepare fresh mobile phase daily. - Use an online degasser. - If using a gradient, ensure the pump is functioning correctly.
Temperature fluctuations.	Use a column oven to maintain a constant temperature.

Experimental Protocols

Protocol 1: Achiral Separation using RP-HPLC/UHPLC-MS

This protocol provides a starting point for the separation of potential geometric or positional isomers of N-Nitroso Ambroxol.

1. Instrumentation:

• HPLC or UHPLC system with a UV or PDA detector and coupled to a mass spectrometer (e.g., Triple Quadrupole or High-Resolution Mass Spectrometer).

2. Chromatographic Conditions:

• Column: A high-quality C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: Start with a low percentage of B (e.g., 10%) and increase linearly to a high percentage (e.g., 90%) over 10-15 minutes.

• Flow Rate: 0.3 - 0.5 mL/min for UHPLC.

• Column Temperature: 30 - 40 °C.

• Injection Volume: 1 - 5 µL.

• Detection: UV at an appropriate wavelength (e.g., 245 nm) and MS detection in positive ion mode.

3. Sample Preparation:

• Accurately weigh and dissolve the sample in a suitable diluent (e.g., methanol (B129727) or a mixture of water and organic solvent).

• Filter the sample through a 0.22 µm filter before injection.

Protocol 2: Chiral Separation using HPLC

This protocol is designed for the separation of potential stereoisomers.

1. Instrumentation:

• HPLC system with a UV or PDA detector.

2. Chromatographic Conditions:

• Column: A chiral stationary phase, for example, a polysaccharide-based column like Chiralpak® IA, IB, or IC.

• Mobile Phase: A mixture of a non-polar solvent (e.g., n-hexane or heptane) and an alcohol (e.g., isopropanol (B130326) or ethanol). A small amount of an additive (e.g., diethylamine (B46881) for basic compounds) may be required to improve peak shape.

• Mode: Isocratic elution is often preferred for initial screening.

• Flow Rate: 0.5 - 1.0 mL/min.

• Column Temperature: 25 °C.

• Injection Volume: 5 - 10 µL.

• Detection: UV at an appropriate wavelength.

Data Presentation

Summarize your experimental results in tables for clear comparison.

Table 1: Achiral Separation Data

Parameter	Peak 1	Peak 2	N-Nitroso Ambroxol
Retention Time (min)
Resolution (Rs)
Tailing Factor (Tf)
Theoretical Plates (N)

Table 2: Chiral Separation Data

Parameter	Isomer 1	Isomer 2
Retention Time (min)
Resolution (Rs)
Selectivity (α)

Visualizations

Caption: Workflow for chromatographic method development.

References

• 1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. veeprho.com [veeprho.com]
• 3. Development and comparison of methods for the nitrosamine analysis in different APIs by means of UPLC-MS/MS | Biblioteca IQS [biblioteca.iqs.edu]
• 4. A comprehensive LC-UHPLC-MS/MS method for the monitoring of N-nitrosamines in lipophilic drugs: A case study with rifampicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods | MDPI [mdpi.com]
• 6. Chiral Chromatography Frequently Asked Questions [sigmaaldrich.com]

dealing with co-eluting impurities in N-Nitroso Ambroxol analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the analysis of N-Nitroso Ambroxol, particularly concerning co-eluting impurities.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Ambroxol and why is its analysis important?

N-Nitroso Ambroxol is a nitrosamine (B1359907) impurity that can form in pharmaceutical products containing Ambroxol, a mucolytic agent.[] Nitrosamines are classified as probable human carcinogens, making their detection and quantification at trace levels a critical aspect of drug safety and quality control to mitigate potential health risks.[2] Regulatory bodies like the FDA and EMA have established stringent limits for nitrosamine impurities in drug products.

Q2: What are the main analytical challenges in N-Nitroso Ambroxol analysis?

The primary challenges in analyzing N-Nitroso Ambroxol include:

• Achieving sufficient sensitivity: The acceptable intake limits for nitrosamines are very low, requiring highly sensitive analytical methods to detect them at trace levels.

• Matrix effects: The sample matrix in pharmaceutical formulations can interfere with the ionization of N-Nitroso Ambroxol, potentially leading to inaccurate quantification.

• Co-eluting impurities: Structurally similar compounds, such as degradants of Ambroxol or other related substances, can co-elute with N-Nitroso Ambroxol, making accurate quantification difficult.

• Method robustness and reproducibility: Ensuring consistent and reliable results across different laboratories and instruments is crucial for regulatory compliance.

Q3: What are the recommended analytical techniques for N-Nitroso Ambroxol analysis?

High-Performance Liquid Chromatography (HPLC) coupled with tandem mass spectrometry (LC-MS/MS) is the most widely used and recommended technique for the analysis of nitrosamine impurities like N-Nitroso Ambroxol.[2] This method offers the high sensitivity and selectivity required to detect and quantify these impurities at trace levels. High-Resolution Mass Spectrometry (HRMS) can also be employed to eliminate false-positive results.

Troubleshooting Guide: Co-eluting Impurities

Problem: Poor chromatographic resolution between N-Nitroso Ambroxol and a co-eluting peak.

Co-elution can lead to inaccurate quantification of N-Nitroso Ambroxol. A potential co-eluting impurity is trans-4-(6,8-dibromoquinazolin-3(4H)-yl)cyclohexanol, a known degradation product of Ambroxol.

Caption: Troubleshooting workflow for co-elution issues.

If possible, use high-resolution mass spectrometry (HRMS) to determine the accurate mass of the co-eluting peak. This can help in identifying if it corresponds to a known Ambroxol degradant or another related substance.

• N-Nitroso Ambroxol: Molecular Formula: C₁₃H₁₇Br₂N₃O₂[3], Molecular Weight: 407.1 g/mol [3]

• Potential Co-eluting Impurity (trans-4-(6,8-dibromoquinazolin-3(4H)-yl)cyclohexanol): This impurity has a protonated molecular ion [M+H]⁺ at m/z 389.

If co-elution is confirmed, systematic optimization of the HPLC method is necessary.

• Modify Mobile Phase Composition:

  • Organic Modifier: Vary the ratio of the organic solvent (e.g., acetonitrile (B52724) or methanol) to the aqueous phase.

  • pH: Adjust the pH of the aqueous phase. N-Nitroso Ambroxol and its impurities may have different ionization states at different pH values, which can alter their retention times.

• Change the Stationary Phase (Column):

  • If using a C18 column, consider switching to a column with a different selectivity, such as a C8, phenyl-hexyl, or cyano column.

• Adjust the Gradient Profile:

  • A shallower gradient can increase the separation between closely eluting peaks.

  • Employing an isocratic hold at a specific mobile phase composition where the two peaks show the most separation can also be effective.

• Temperature:

  • Varying the column temperature can influence the selectivity of the separation.

Even with chromatographic co-elution, tandem mass spectrometry (MS/MS) can provide the necessary selectivity for accurate quantification using Multiple Reaction Monitoring (MRM).

• Select Specific MRM Transitions: Choose precursor and product ion transitions that are unique to N-Nitroso Ambroxol and do not show interference from the co-eluting impurity.

  • N-Nitroso Ambroxol:

    • Precursor Ion ([M+H]⁺): m/z 408.0 (corresponding to the protonated molecule)

    • Predicted Product Ion: A common fragmentation pathway for N-nitrosamines is the neutral loss of the nitroso group (-NO), which has a mass of 30 Da.[4][5] Therefore, a likely product ion would be m/z 378.0.

  • Co-eluting Impurity (trans-4-(6,8-dibromoquinazolin-3(4H)-yl)cyclohexanol):

    • Precursor Ion ([M+H]⁺): m/z 389

By monitoring a specific transition for N-Nitroso Ambroxol (e.g., 408.0 -> 378.0), you can selectively quantify it even in the presence of a co-eluting peak with a different mass.

Experimental Protocols

Recommended Starting LC-MS/MS Method

This protocol is a starting point and should be optimized for your specific instrument and application.

Parameter	Recommended Condition
HPLC System	UHPLC/HPLC system with a binary pump and autosampler
Column	C18 column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with a linear gradient from 10% to 90% B over 10 minutes
Flow Rate	0.3 mL/min
Column Temp.	40 °C
Injection Vol.	5 µL
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	N-Nitroso Ambroxol: 408.0 -> 378.0 (Predicted), Ambroxol: 379.0 -> 263.9

Sample Preparation

• Weigh and transfer a suitable amount of the sample into a volumetric flask.

• Dissolve the sample in a diluent compatible with the mobile phase (e.g., a mixture of Mobile Phase A and B).

• Vortex or sonicate to ensure complete dissolution.

• Filter the sample through a 0.22 µm filter before injection.

Data Presentation

Summary of Key Compounds and their Mass Spectrometric Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )	Precursor Ion ([M+H]⁺)	Product Ion(s)
N-Nitroso Ambroxol	C₁₃H₁₇Br₂N₃O₂	407.1	408.0	378.0 (Predicted)
Ambroxol	C₁₃H₁₈Br₂N₂O	378.1	379.0	263.9
Degradation Impurity	C₁₄H₁₆Br₂N₂O	388.1	389.0	Varies

Visualizations

Logical Relationship for Method Development

Caption: General workflow for analytical method development.

References

• 2. cphi-online.com [cphi-online.com]
• 3. N-Nitroso Ambroxol | C13H17Br2N3O2 | CID 166638537 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Mass Spectrometry Based Fragmentation Patterns of Nitrosamine Compounds. | Semantic Scholar [semanticscholar.org]
• 5. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Robust Quantification of N-Nitroso Ambroxol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the robust quantification of N-Nitroso Ambroxol, a nitrosamine (B1359907) drug substance-related impurity (NDSRI). The information is tailored for researchers, scientists, and drug development professionals to address common challenges encountered during analytical method development and validation.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable analytical technique for the quantification of N-Nitroso Ambroxol?

A1: Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) is the most widely accepted and robust technique for the quantification of N-Nitroso Ambroxol at trace levels.[1] This method offers the high sensitivity and selectivity required to meet stringent regulatory limits.[1][2] High-resolution mass spectrometry (HRMS) can also be employed to minimize false-positive results by providing high mass accuracy.[3]

Q2: What are the primary challenges in developing a robust method for N-Nitroso Ambroxol quantification?

A2: The main challenges include:

• Achieving low limits of detection (LOD) and quantification (LOQ) to meet regulatory requirements.[4]

• Mitigating matrix effects from the drug product formulation that can cause ion suppression or enhancement.[5]

• Preventing in-source fragmentation of the N-Nitroso Ambroxol molecule in the mass spectrometer's ion source, which can lead to reduced sensitivity.[6]

• Addressing chromatographic issues such as poor peak shape or co-elution with the active pharmaceutical ingredient (API), Ambroxol.[7]

• Potential for on-column or in-sample instability of the analyte.

Q3: How can in-source fragmentation of N-Nitroso Ambroxol be minimized?

A3: In-source fragmentation is a common issue for nitrosamines. To minimize this, careful optimization of the mass spectrometer's source parameters is crucial. Lowering the cone voltage (or fragmentor voltage) can reduce the energy in the ion source and prevent the molecule from breaking apart before detection.[6] Fine-tuning the capillary voltage and probe temperature can also enhance the response for the intact molecule.[6]

Q4: What are common sources of error and variability in N-Nitroso Ambroxol analysis?

A4: Common sources of error and variability include:

• Inconsistent sample preparation, leading to variable recovery.

• The presence of residual nitrosating agents in samples or solvents, potentially leading to the artificial formation of N-Nitroso Ambroxol.

• Matrix effects from excipients in the final drug product.[3]

• Instability of the analyte in the sample solution or during analysis.

• Instrument contamination and carryover.

Q5: Are there reference standards available for N-Nitroso Ambroxol?

A5: Yes, reference standards for N-Nitroso Ambroxol are commercially available and are essential for method development, validation, and routine analysis.

Troubleshooting Guides

Issue 1: Low Sensitivity or Inability to Reach Required LOQ

Potential Cause	Troubleshooting Step
Suboptimal Mass Spectrometry Parameters	Infuse a standard solution of N-Nitroso Ambroxol directly into the mass spectrometer to optimize parameters such as cone/fragmentor voltage, collision energy, and source temperatures.[7]
In-source Fragmentation	Systematically lower the cone voltage to find a balance between ionization efficiency and fragmentation.[6]
Matrix-induced Ion Suppression	Dilute the sample extract further, if sensitivity allows. Optimize the sample preparation to better remove interfering matrix components. Consider using a matrix-matched calibration curve.[3]
Poor Chromatographic Peak Shape	Adjust the mobile phase pH or organic modifier to improve peak symmetry. Consider a different stationary phase if peak tailing is severe.
Insufficient Sample Concentration	Increase the amount of sample weighed for extraction, ensuring it remains within the validated range of the method.

Issue 2: Poor Peak Shape (Tailing, Fronting, or Splitting)

Potential Cause	Troubleshooting Step
Column Overload	Reduce the injection volume or dilute the sample.
Secondary Interactions with Stationary Phase	Add a small amount of a competing base (e.g., triethylamine) to the mobile phase if using a silica-based column. Consider a different column chemistry.
Incompatible Sample Solvent	Ensure the sample diluent is of similar or weaker elution strength than the initial mobile phase.
Peak Splitting due to Isomers	For asymmetric nitrosamines, restricted rotation around the N-N bond can lead to E/Z isomers. Increasing the column temperature may help coalesce the peaks by promoting faster interconversion.[6]
Column Degradation	Replace the column with a new one of the same type. Use a guard column to protect the analytical column.

Issue 3: High Variability in Results (Poor Precision)

Potential Cause	Troubleshooting Step
Inconsistent Sample Preparation	Ensure thorough mixing and vortexing at each step. Use an internal standard to compensate for variability in extraction and injection.
Analyte Instability in Autosampler	Investigate the stability of N-Nitroso Ambroxol in the sample diluent at the autosampler temperature. If necessary, use a cooled autosampler and analyze samples promptly after preparation.
Instrument Carryover	Inject a blank solvent after a high concentration standard or sample to check for carryover. Optimize the autosampler wash procedure with a strong solvent.
Fluctuations in MS Source Conditions	Allow the instrument to stabilize for an adequate amount of time before starting the analysis. Monitor system suitability parameters throughout the run.

Data Presentation

The following table summarizes typical quantitative data for a validated LC-MS/MS method for N-Nitroso Ambroxol. Note: These are representative values and may vary depending on the specific instrumentation and matrix.

Parameter	Typical Value	Reference
Limit of Detection (LOD)	0.05 ng/mL	[8]
Limit of Quantification (LOQ)	0.15 ng/mL	[8][9]
Linearity Range	0.15 - 20 ng/mL	[10]
Correlation Coefficient (r²)	> 0.995	[11]
Recovery	85 - 115%	[12]
Precision (%RSD)	< 15%	[13]

Experimental Protocols

Sample Preparation for Ambroxol Tablets

• Weigh and finely powder a representative number of Ambroxol tablets.[11]

• Accurately weigh a portion of the powder equivalent to 50 mg of Ambroxol into a 50 mL volumetric flask.

• Add approximately 40 mL of diluent (e.g., 50:50 Methanol:Water) and sonicate for 15 minutes to dissolve.

• Allow the solution to cool to room temperature and dilute to volume with the diluent.

• Centrifuge a portion of the solution at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.[14]

LC-MS/MS Method Parameters

• LC System: UHPLC system

• Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5-95% B

  • 8-10 min: 95% B

  • 10.1-12 min: 5% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• MS System: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transition (Example): Precursor Ion > Product Ion (To be determined using a reference standard)

• Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Cone Voltage: Optimized to minimize fragmentation (e.g., 15 V)[6]

  • Source Temperature: 150 °C

  • Desolvation Temperature: 400 °C

  • Desolvation Gas Flow: 800 L/hr

Mandatory Visualization

Caption: Experimental workflow for the quantification of N-Nitroso Ambroxol.

Caption: Troubleshooting decision tree for N-Nitroso Ambroxol analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Quantitative analysis of nitrosamine impurities using liquid chromatography tandem mass spectrometry [ouci.dntb.gov.ua]
• 3. pmda.go.jp [pmda.go.jp]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. LC-MS: Practical method for analyzing NDSRIs with single quadrupole - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. theanalyticalscientist.com [theanalyticalscientist.com]
• 8. benchchem.com [benchchem.com]
• 9. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. elar.urfu.ru [elar.urfu.ru]
• 12. LC-MS/MS-Based Determination of Ambroxol in Human Plasma and Cerebrospinal Fluid: Validation and Applicability in a Phase II Study on GBA-Associated Parkinson’s Disease Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 13. longdom.org [longdom.org]
• 14. waters.com [waters.com]

Technical Support Center: Enhancing Extraction Recovery of N-Nitroso Ambroxol

This technical support center provides targeted troubleshooting guidance and detailed protocols for researchers, scientists, and drug development professionals working on the extraction and quantification of N-Nitroso Ambroxol.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common challenges encountered during the sample preparation and analysis of N-Nitroso Ambroxol.

Q1: I am observing very low or inconsistent recovery of N-Nitroso Ambroxol. What are the potential causes?

A1: Low and variable recovery is a frequent challenge in nitrosamine (B1359907) analysis. The primary causes often include:

• Matrix Effects: The drug substance (Ambroxol) or excipients in the formulation can interfere with the extraction process or cause ion suppression/enhancement during LC-MS analysis.[1][2]

• Analyte Instability: N-Nitroso compounds can be susceptible to degradation, particularly photolysis.[3] Exposure to light during sample preparation should be minimized.

• Suboptimal Extraction Parameters: The chosen solvent, pH, or extraction technique (LLE, SPE) may not be optimized for the specific properties of N-Nitroso Ambroxol and the sample matrix.[1]

• Adsorption: The analyte may adsorb to glassware or plasticware. Using silanized glassware can help mitigate this issue.[4]

• In-situ Formation: The presence of residual nitrosating agents in the sample or reagents could potentially lead to the formation of N-Nitroso Ambroxol during sample preparation, leading to artificially high and variable results.[3]

Q2: How can I improve my extraction efficiency from a complex drug product matrix?

A2: To enhance extraction efficiency, consider the following strategies:

• Method Optimization: Systematically optimize parameters such as the extraction solvent, pH of the aqueous phase, and mixing time. A design of experiments (DoE) approach can be highly effective.

• Sample Pre-treatment: Diluting the sample with an appropriate buffer can help minimize matrix effects.[3]

• Solid-Phase Extraction (SPE): SPE is a powerful technique for cleaning up complex samples and concentrating the analyte.[5][6] A well-chosen SPE cartridge can selectively retain interfering compounds while allowing N-Nitroso Ambroxol to be eluted.[7]

• Use of Internal Standards: Employing a stable isotope-labeled (SIL) internal standard for N-Nitroso Ambroxol can help correct for recovery losses and matrix effects.[1][4]

Q3: What is the role of pH in the extraction of N-Nitroso Ambroxol, and how should I optimize it?

A3: The pH of the sample solution is a critical parameter. N-Nitroso compounds are formed under acidic conditions from amines and nitrosating agents.[8][9][10] While extraction conditions are distinct from formation conditions, pH can influence the stability and solubility of N-Nitroso Ambroxol. It is generally advisable to work under neutral or slightly basic conditions during extraction to prevent both degradation and any potential for in-situ formation. For liquid-liquid extraction, adjusting the pH of the aqueous phase can significantly alter the partition coefficient of the analyte, thereby improving its extraction into the organic phase.

Q4: My results show high variability between replicate samples. What should I investigate?

A4: High variability, or poor precision, can stem from several sources:[2]

• Inconsistent Sample Preparation: Ensure that each step of the extraction protocol is performed consistently across all samples. Automation can improve consistency.[2]

• Sample Inhomogeneity: For solid dosage forms, ensure the sample is finely powdered and thoroughly mixed before weighing.

• Instrumental Instability: Check the performance and stability of your analytical instrument (e.g., LC-MS/MS system).[2]

• Matrix Effects: Variable ion suppression or enhancement between samples can lead to inconsistent results. The use of an appropriate internal standard is crucial for correction.[2]

Data Presentation: Extraction Parameters

The following tables summarize key parameters and expected outcomes for the extraction of nitrosamine impurities. These values provide a starting point for method development for N-Nitroso Ambroxol.

Table 1: Comparison of Common Extraction Techniques for Nitrosamines

Technique	Principle	Typical Recovery Rate	Advantages	Disadvantages
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases.	70-90%[11]	Simple, cost-effective.	Can be labor-intensive, may form emulsions, less selective.
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent and selectively eluted.	80-120%[6][7][12]	High selectivity, sample cleanup and concentration in one step, can be automated.[5]	Requires method development for sorbent selection, can be more expensive.
Dispersive Liquid-Liquid Microextraction (DLLME)	A small volume of extraction solvent is dispersed in the aqueous sample.	Good recovery can be achieved.[2]	Fast, requires minimal solvent.	Can be complex to optimize, sensitive to experimental parameters.

Table 2: Recommended Solvents for Nitrosamine Extraction

Solvent	Application	Rationale
Dichloromethane (DCM)	LLE	Effective for extracting a broad range of nitrosamines.
Acetonitrile (ACN)	LLE, Sample Diluent	Miscible with water, often used for initial extraction from solid matrices.[2]
Methanol (B129727) (MeOH)	SPE, Sample Diluent	Used for conditioning SPE cartridges and as a component in mobile phases.[1]
Ethyl Acetate	LLE	A less toxic alternative to DCM with good extraction efficiency for many nitrosamines.

Experimental Protocols

Below are detailed methodologies for common extraction procedures, which should be optimized for your specific sample matrix and analytical instrumentation.

Protocol 1: Liquid-Liquid Extraction (LLE)

• Sample Preparation:

  • Accurately weigh an appropriate amount of the powdered drug product (e.g., 100 mg) into a centrifuge tube.[1]

  • Add a known volume of a suitable diluent (e.g., 1 mL of 50:50 methanol/water) to dissolve or suspend the sample.

  • Add the internal standard solution (stable isotope-labeled N-Nitroso Ambroxol is recommended).[1]

• Extraction:

  • Add an appropriate volume of an immiscible organic solvent (e.g., 2 mL of Dichloromethane).

  • Vortex vigorously for 2-5 minutes to ensure thorough mixing.

  • Centrifuge at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Sample Collection:

  • Carefully transfer the organic layer (bottom layer for DCM) to a clean tube.

  • Repeat the extraction step on the remaining aqueous layer to improve recovery.

  • Combine the organic extracts.

• Final Preparation:

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at ambient temperature.

  • Reconstitute the residue in a known volume of mobile phase (e.g., 200 µL) for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE)

• Sample Preparation:

  • Prepare the sample solution as described in the LLE protocol (Step 1).

  • Centrifuge the solution to pellet any insoluble excipients and use the supernatant for the SPE procedure.

• SPE Cartridge Conditioning:

  • Select an appropriate SPE cartridge (e.g., a strong cation-exchange or hydrophilic interaction chromatography [HILIC] cartridge may be effective).[6][7]

  • Condition the cartridge by passing 5 mL of methanol, followed by 5 mL of water.[2]

• Sample Loading:

  • Load the prepared sample solution (supernatant from Step 1) onto the conditioned cartridge at a slow, controlled flow rate.

• Washing:

  • Wash the cartridge with a specific solvent (e.g., 5 mL of water or a weak organic solvent) to remove interfering matrix components. This step must be carefully optimized to avoid premature elution of the analyte.

• Elution:

  • Elute the N-Nitroso Ambroxol from the cartridge using a suitable elution solvent (e.g., 2 mL of methanol containing 5% ammonium (B1175870) hydroxide (B78521) for a cation-exchange cartridge).

• Final Preparation:

  • Evaporate the eluate to dryness and reconstitute in mobile phase for analysis, as described in the LLE protocol.

Visualizations

The following diagrams illustrate key workflows and concepts in the analysis of N-Nitroso Ambroxol.

Figure 1: General Workflow for N-Nitroso Ambroxol Analysis

Figure 2: Troubleshooting Low Extraction Recovery

Figure 3: Formation Pathway of N-Nitroso Ambroxol

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. theanalyticalscientist.com [theanalyticalscientist.com]
• 4. Low recovery factor & Validation Issue - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Solid-phase extraction followed by gas chromatography-mass spectrometry for the quantitative analysis of small molecule N-nitrosamine impurities in antitussive syrups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A comprehensive approach for N-nitrosamine determination in pharmaceuticals using a novel HILIC-based solid phase extraction and LC-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pH modification - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. documents.thermofisher.com [documents.thermofisher.com]

minimizing analytical artifacts in nitrosamine testing

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing analytical artifacts during nitrosamine (B1359907) testing.

Frequently Asked Questions (FAQs)

Q1: What is an analytical artifact in nitrosamine testing, and why is it a concern?

A: An analytical artifact is a substance, in this case, a nitrosamine, that is not present in the original sample but is formed during the analytical process itself. This is a major concern as it can lead to false-positive results, triggering unnecessary product recalls, regulatory scrutiny, and potentially disrupting the supply of essential medicines.[1] The primary cause is often the reaction between amine precursors (from the API, excipients, or degradation products) and nitrosating agents (like residual nitrites) under the conditions of sample preparation and analysis.[2][3][4]

Q2: What are the most common causes of artifactual nitrosamine formation during testing?

A: The most prevalent causes include:

• Acidic Conditions: Sample preparation often uses acidic diluents or mobile phases, which can create a favorable pH environment (typically pH 3-5) for the nitrosation reaction to occur.[2][3][5]

• Presence of Nitrite (B80452) Impurities: Trace levels of nitrites can be present in excipients, reagents, solvents, or even the water used for analysis.[1][4][6]

• Heat: High temperatures used in analytical techniques like Gas Chromatography (GC) can thermally degrade certain drug molecules (e.g., ranitidine) or excipients, generating precursors that then form nitrosamines.[7]

• Choice of Solvents: Certain solvents, like dichloromethane (B109758) (DCM), can co-extract both the amine and nitrite precursors, facilitating their reaction in the extract.[8]

Q3: How can I prevent or minimize the formation of these artifacts?

A: The primary strategy is to inhibit the nitrosation reaction during the analytical workflow. Key methods include:

• Using Nitrite Scavengers: Incorporating antioxidants like ascorbic acid (Vitamin C) or α-tocopherol (Vitamin E) into the sample diluent is a highly effective way to quench residual nitrites before they can react.[2][6][9]

• Controlling pH: Whenever possible, maintaining a neutral or slightly basic pH during sample preparation can significantly reduce the rate of nitrosation.[2]

• Using High-Purity Materials: Employing high-purity solvents, reagents, and water minimizes the introduction of external nitrite and amine contaminants.[2]

• Optimizing Analytical Method: For thermally unstable molecules, using Liquid Chromatography-Mass Spectrometry (LC-MS) is preferable to GC-MS to avoid heat-induced degradation and artifact formation.[7]

Q4: Can my laboratory equipment or consumables be a source of contamination?

A: Yes. Trace amounts of nitrosamines or their precursors can be present in various laboratory materials.[10] Potential sources include:

• Water: Deionized water systems using anion exchange resins can sometimes leach nitrosamines or amines.[1]

• Plastics and Rubber: Consumables like vials, caps, and pipette tips can be sources of contamination.

• Solvents and Reagents: Ensure all chemicals are of high purity and tested for background nitrosamine levels.

• Cross-Contamination: Avoid cross-contamination from gloves, membranes, and other surfaces.[10] It is crucial to test blank solutions to ensure they are free from contamination.[2]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Unexpected Nitrosamine Peak Detected (Suspected False Positive)	1. In-situ formation during analysis due to acidic conditions and residual nitrites.[2] 2. Contamination from solvents, glassware, or other lab materials.[2][10]	1. Re-analyze with a Scavenger: Prepare the sample again, adding a nitrite scavenger (e.g., ascorbic acid or vitamin E) to the diluent. A significant reduction or disappearance of the peak confirms it was an artifact.[2] 2. Analyze Blanks: Inject your diluent and a full method blank to check for background contamination.
Co-eluting Peak Interfering with Nitrosamine Quantification	1. A common interference for NDMA is N,N-Dimethylformamide (DMF), a solvent whose isotopic peak can overlap with the NDMA signal.[11][12] 2. Matrix components from the drug product are not being sufficiently separated from the analyte.	1. Improve Chromatographic Separation: Modify the gradient, change the column chemistry, or adjust the mobile phase to achieve baseline separation. 2. Use High-Resolution Mass Spectrometry (HRMS): If chromatographic separation fails, use HRMS with a resolution of at least 45,000 to mass-differentiate the analyte from the interference.[11]
Poor Recovery / Low Signal Intensity	1. Matrix Effects: Components in the sample matrix (e.g., excipients, API) are suppressing the ionization of the target nitrosamine in the MS source.[11][13] 2. Analyte Degradation: Nitrosamines can be sensitive to light.[12] 3. Inefficient Extraction: The sample preparation method is not effectively extracting the nitrosamine from the sample matrix.[11]	1. Optimize Sample Preparation: Use techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) for sample cleanup.[11] If sensitivity allows, diluting the sample can also reduce matrix effects.[11] 2. Use Isotope-Labeled Internal Standards: This is the most effective way to compensate for matrix effects and variations in instrument response.[2] 3. Protect from Light: Use amber vials and protect standard solutions from light.[14]
High Variability in Results (Poor Precision)	1. Inconsistent sample preparation. 2. Instrument instability or contamination. 3. Carryover from a previous high-concentration sample.	1. Automate Sample Preparation: If possible, use an automated system to ensure consistency.[14] 2. System Equilibration: Ensure the analytical system is fully equilibrated before starting the analysis. 3. Optimize Wash Solvents: Use a strong and appropriate wash solvent in the autosampler to prevent carryover between injections.

Data on Scavenger Efficacy

The use of nitrite scavengers is a proven method to mitigate artifact formation. The following table summarizes quantitative data on their effectiveness.

Scavenger	Concentration	Matrix / Condition	Observed Reduction in Artifact	Reference
Ascorbic Acid	1%	Model Drug Formulation	~75% reduction in nitrosamine concentration.	[2]
Ascorbic Acid	1%	Ranitidine	96.98% attenuation of NDMA formation.	[2]
Ascorbic Acid	1%	Nitrite Solution	Up to 87% reduction in nitrite levels.	[2]
Ascorbic Acid	0.25% - 1.00%	Placebo Tablets	Significantly decreased nitrite content in all cases.	[9]

Visualized Pathways and Workflows

Chemical Pathway of Artifact Formation

This diagram illustrates the acid-catalyzed reaction pathway for the formation of a nitrosamine artifact from a secondary amine and a nitrite source during sample analysis.

References

• 1. Chemical models for possible nitrosamine artifact formation in environmental analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. researchgate.net [researchgate.net]
• 6. The Medicine Maker | Using the Right Excipients to Mitigate Nitrosamine Formation [themedicinemaker.com]
• 7. pmda.go.jp [pmda.go.jp]
• 8. Nitrosamines Formation as Artefact... What are the Challenges? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 9. dsm-firmenich.com [dsm-firmenich.com]
• 10. ema.europa.eu [ema.europa.eu]
• 11. benchchem.com [benchchem.com]
• 12. cambrex.com [cambrex.com]
• 13. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Analysis of N-Nitroso Ambroxol at Low Concentrations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the analysis of N-Nitroso Ambroxol, particularly at low concentrations.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in analyzing N-Nitroso Ambroxol at low concentrations?

A1: The main challenges in analyzing N-Nitroso Ambroxol at trace levels include:

• Achieving sufficient sensitivity: Detecting and quantifying N-Nitroso Ambroxol at the parts-per-billion (ppb) level requires highly sensitive analytical instrumentation.[1][2]

• Matrix effects: The complex matrix of pharmaceutical formulations can interfere with the ionization of N-Nitroso Ambroxol, leading to ion suppression or enhancement and resulting in inaccurate quantification.

• Analyte stability: N-Nitroso compounds can be susceptible to degradation, particularly when exposed to light or certain pH conditions, which can lead to variable and inaccurate results.

• Chromatographic resolution: Achieving baseline separation of N-Nitroso Ambroxol from the parent drug, Ambroxol, and other matrix components is crucial to avoid interference.[3]

• Sample preparation: Inefficient extraction and cleanup during sample preparation can lead to low recovery of the analyte and the introduction of interfering substances.

Q2: Which analytical techniques are most suitable for the analysis of N-Nitroso Ambroxol?

A2: Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) and Gas Chromatography with tandem mass spectrometry (GC-MS/MS) are the most widely accepted and sensitive techniques for the trace-level analysis of nitrosamine (B1359907) impurities, including N-Nitroso Ambroxol.[2][4][5][6] High-Resolution Mass Spectrometry (HRMS) can also be employed to enhance specificity and minimize false positives.[3]

Q3: What are the typical Limit of Detection (LOD) and Limit of Quantification (LOQ) values for N-Nitroso Ambroxol analysis?

A3: While specific LOD and LOQ values for N-Nitroso Ambroxol are not widely published and can vary significantly based on the analytical method, instrumentation, and matrix, the expected ranges for nitrosamine analysis are generally in the low ppb to sub-ppb level. For reference, LOD and LOQ values for other nitrosamines determined by LC-MS/MS and GC-MS are provided in the table below. It is crucial to validate the method in your specific matrix to determine the actual LOD and LOQ.[1]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Poor or No Signal for N-Nitroso Ambroxol	Inefficient ionization.	Optimize mass spectrometry source parameters. Consider using Atmospheric Pressure Chemical Ionization (APCI) as it can provide better sensitivity for some nitrosamines.[3]
Analyte degradation.	Protect samples from light.[7] Ensure the pH of the sample and mobile phase is appropriate to maintain the stability of N-Nitroso Ambroxol.
Inefficient extraction from the sample matrix.	Optimize the sample preparation procedure. Experiment with different extraction solvents and techniques such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE).
High Background Noise or Interfering Peaks	Matrix effects from the drug product formulation.	Improve sample cleanup procedures. Utilize a more selective sample preparation technique like SPE. A divert valve can be used to direct the high-concentration parent drug (Ambroxol) to waste, preventing source contamination.[3]
Contamination from laboratory environment or reagents.	Use high-purity solvents and reagents. Thoroughly clean all glassware and equipment. Analyze a method blank to identify sources of contamination.
Co-elution with Ambroxol or other impurities.	Optimize the chromatographic method. Adjust the mobile phase composition, gradient, or column chemistry to improve separation.
Poor Peak Shape (Tailing or Fronting)	Inappropriate mobile phase pH.	Adjust the pH of the mobile phase to ensure N-Nitroso Ambroxol is in a single ionic form.
Column overload.	Dilute the sample or reduce the injection volume.
Active sites on the analytical column.	Use a column with end-capping or a different stationary phase.
Inconsistent or Non-Reproducible Results	Variability in sample preparation.	Ensure consistent execution of the sample preparation protocol. Use an internal standard to correct for variations.
Instrument instability.	Perform system suitability tests before each analytical run to ensure the instrument is performing correctly.
Sample instability over time.	Analyze samples as soon as possible after preparation. If storage is necessary, investigate the stability of N-Nitroso Ambroxol under different storage conditions (e.g., temperature, light exposure).

Quantitative Data Summary

The following table summarizes typical analytical performance data for nitrosamine analysis. It is important to note that these values are illustrative and method-specific. Researchers should establish their own performance characteristics through proper method validation.

Analytical Method	Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
LC-MS/MS	N-Nitroso N-desmethyl diphenhydramine	0.05 ng/mL (0.01 ppm)	0.1 ng/mL (0.02 ppm)	[8]
LC-MS/MS	Various Nitrosamines	0.05–0.8 ng/mL	0.1–2.0 ng/mL	[1]
GC-MS	Various Nitrosamines	< 3 ppb	-	[4]
HPLC-UV (Ambroxol)	Ambroxol hydrochloride	3.94 µg/mL	11.95 µg/mL

Note: ppm values are often calculated with respect to a specific concentration of the active pharmaceutical ingredient (API).

Experimental Protocols

1. General LC-MS/MS Method for Nitrosamine Analysis

This protocol provides a general framework. Specific parameters should be optimized for N-Nitroso Ambroxol.

• Sample Preparation (Liquid-Liquid Extraction):

  • Accurately weigh and dissolve the sample in a suitable solvent (e.g., methanol (B129727) or water).

  • Add an internal standard solution.

  • Extract the sample with an appropriate organic solvent (e.g., dichloromethane).

  • Evaporate the organic layer to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the mobile phase.

• Chromatographic Conditions:

  • Column: A C18 or Phenyl-Hexyl column is often suitable.

  • Mobile Phase: A gradient of water and acetonitrile (B52724) or methanol, often with a modifier like formic acid or ammonium (B1175870) formate.

  • Flow Rate: Typically 0.2-0.5 mL/min.

  • Injection Volume: 5-20 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM). The specific precursor and product ions for N-Nitroso Ambroxol must be determined.

  • Source Parameters: Optimize gas flows, temperatures, and voltages for maximum sensitivity.

2. General GC-MS Method for Volatile Nitrosamine Analysis

This method is suitable for more volatile nitrosamines and may require derivatization for less volatile compounds.

• Sample Preparation (Headspace):

  • Place the sample in a headspace vial.

  • Add a suitable solvent and matrix modifier.

  • Seal the vial and incubate at a specific temperature to allow volatile analytes to partition into the headspace.

  • An automated headspace sampler injects a portion of the headspace gas into the GC.

• GC Conditions:

  • Column: A mid-polar capillary column (e.g., 5% phenyl-methylpolysiloxane).

  • Oven Program: A temperature gradient to separate the analytes.

  • Carrier Gas: Helium.

  • Injection Mode: Splitless.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) or MRM.

Visualizations

Caption: General experimental workflow for N-Nitroso Ambroxol analysis.

Caption: Logical troubleshooting workflow for N-Nitroso Ambroxol analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. waters.com [waters.com]
• 4. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 5. Simultaneous determination of low molecular weight nitrosamines in pharmaceutical products by fast gas chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. merckmillipore.com [merckmillipore.com]

optimizing mass spectrometer parameters for N-Nitroso Ambroxol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of mass spectrometer parameters for the analysis of N-Nitroso Ambroxol (B1667023).

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
No or Low Signal for N-Nitroso Ambroxol	Incorrect MRM transitions selected.	Verify the precursor and product ions. For N-Nitroso Ambroxol, the protonated molecule [M+H]+ is expected at m/z 408.1. A primary product ion corresponds to the loss of the nitroso group (-NO), resulting in a fragment at m/z 378.1. Another potential product ion is m/z 264.0, which is a known fragment of the parent compound, Ambroxol.[1][2][3]
Suboptimal ionization source parameters.	Ensure the ion source is clean. Optimize spray voltage, gas flows (nebulizer, heater, and curtain gas), and source temperature. Atmospheric Pressure Chemical Ionization (APCI) can sometimes offer better sensitivity for nitrosamines than Electrospray Ionization (ESI).
In-source fragmentation.	The declustering potential (DP) or fragmentor voltage might be too high, causing the analyte to fragment in the ion source rather than the collision cell.[4] Systematically reduce the DP to minimize in-source fragmentation while maintaining adequate ion transmission.
Poor chromatographic peak shape.	The mobile phase composition may not be optimal. For nitrosamine (B1359907) analysis, mobile phases containing 0.1% formic acid or an ammonium (B1175870) formate (B1220265) buffer are commonly used. Adjusting the gradient slope can also improve peak shape.
Sample degradation.	Nitrosamines can be unstable. Prepare fresh solutions and store them appropriately, protected from light and at a low temperature, to prevent degradation.
High Background Noise	Matrix interference.	Enhance sample cleanup procedures. Solid-phase extraction (SPE) can be effective in removing interfering matrix components.
Contaminated LC-MS system.	Flush the LC system and mass spectrometer with an appropriate cleaning solution to remove any contaminants that may be causing high background noise.
Inconsistent Results	Fluctuations in instrument performance.	Regularly perform system suitability tests and calibrations to ensure the instrument is performing optimally.
Variable matrix effects.	The use of a stable isotope-labeled internal standard (SIL-IS), such as N-Nitroso Ambroxol-d4, is highly recommended to compensate for matrix effects and variations in sample preparation.

Mass Spectrometry Parameters

The following table summarizes the recommended starting parameters for the LC-MS/MS analysis of N-Nitroso Ambroxol in Multiple Reaction Monitoring (MRM) mode. These parameters are derived from the known fragmentation of Ambroxol and general principles of nitrosamine analysis and should be optimized for your specific instrument.

Parameter	Value	Notes
Compound	N-Nitroso Ambroxol
Molecular Formula	C13H17Br2N3O2	[5][]
Molecular Weight	407.10 g/mol	[5][]
Ionization Mode	Positive Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)
Precursor Ion (Q1)	m/z 408.1	[M+H]+, calculated from the molecular weight.
Product Ion (Q3)	m/z 378.1	Corresponds to the loss of the nitroso group (-NO).
m/z 264.0	A common fragment of the parent drug, Ambroxol.[1][2][3]
Collision Energy (CE)	Starting range: 15-35 eV	This needs to be empirically optimized for your instrument to maximize the signal of the product ions.
Declustering Potential (DP)	Starting range: 40-80 V	Optimize to maximize the precursor ion signal while minimizing in-source fragmentation.

Experimental Protocols

Protocol 1: Compound Tuning and Optimization

• Prepare a standard solution of N-Nitroso Ambroxol at a concentration of approximately 1 µg/mL in a suitable solvent, such as methanol (B129727) or acetonitrile.

• Infuse the standard solution directly into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min).

• Perform a Q1 scan in positive ionization mode to identify the protonated molecule ([M+H]+), which will be the precursor ion (expected around m/z 408.1).

• Select the precursor ion in Q1 and perform a product ion scan to identify the most abundant and stable fragment ions.

• For each selected precursor-product ion pair (MRM transition) , perform a collision energy optimization experiment by ramping the CE voltage and monitoring the signal intensity to find the optimal value.

• Optimize the declustering potential (DP) by infusing the standard solution and varying the DP to maximize the precursor ion intensity without significant in-source fragmentation.

Protocol 2: Sample Preparation

A generic sample preparation protocol for a drug product is provided below. This should be optimized based on the specific sample matrix.

• Weigh a portion of the homogenized drug product equivalent to a known amount of the active pharmaceutical ingredient (API).

• Add a suitable extraction solvent (e.g., methanol, acetonitrile, or a mixture with water and 0.1% formic acid).

• Spike with an internal standard if available.

• Vortex or sonicate to ensure complete extraction of the analyte.

• Centrifuge to pellet any undissolved excipients.

• Filter the supernatant through a 0.22 µm filter before injection into the LC-MS/MS system. For complex matrices, a solid-phase extraction (SPE) cleanup step may be necessary.

Visualizations

Caption: Workflow for optimizing mass spectrometer parameters for N-Nitroso Ambroxol.

Frequently Asked Questions (FAQs)

Q1: What is the expected precursor ion for N-Nitroso Ambroxol?

A1: The molecular formula for N-Nitroso Ambroxol is C13H17Br2N3O2, with a molecular weight of approximately 407.10 g/mol .[5][] Therefore, in positive ion mode, the expected precursor ion (the protonated molecule, [M+H]+) is m/z 408.1.

Q2: What are the most likely product ions for N-Nitroso Ambroxol in MS/MS?

A2: A common fragmentation pathway for N-nitrosamines is the neutral loss of the nitroso group (•NO), which has a mass of 30 Da.[7][8][9] This would result in a product ion at m/z 378.1. Additionally, fragmentation of the parent Ambroxol structure is possible, with a known stable fragment at m/z 264.0.[1][2][3] Both of these product ions should be investigated during method development.

Q3: What type of ionization source is best for N-Nitroso Ambroxol analysis?

A3: Both Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) can be used for the analysis of nitrosamines. While ESI is more common, APCI has been shown to provide enhanced sensitivity for some nitrosamines and may be a valuable alternative to investigate.

Q4: Why is it important to use a stable isotope-labeled internal standard (SIL-IS)?

A4: A SIL-IS, such as a deuterated or 15N-labeled version of N-Nitroso Ambroxol, is crucial for accurate quantification. It co-elutes with the analyte and experiences similar ionization and matrix effects, allowing for reliable correction of any variations during sample preparation and analysis.

Q5: How can I minimize in-source fragmentation of N-Nitroso Ambroxol?

A5: In-source fragmentation occurs when the analyte fragments in the ion source before entering the mass analyzer. This can be minimized by carefully optimizing the declustering potential (DP) or fragmentor voltage. A lower DP generally reduces in-source fragmentation. It is a critical parameter to optimize to ensure that the intended precursor ion is being measured.[4]

References

• 1. electronicsandbooks.com [electronicsandbooks.com]
• 2. Determination of ambroxol in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. latamjpharm.org [latamjpharm.org]
• 4. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 5. N-Nitroso Ambroxol | C13H17Br2N3O2 | CID 166638537 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Mass Spectrometry Based Fragmentation Patterns of Nitrosamine Compounds. | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

column selection for optimal N-Nitroso Ambroxol chromatography

This technical support center provides guidance on the optimal column selection and troubleshooting for the chromatographic analysis of N-Nitroso Ambroxol, a potential nitrosamine (B1359907) impurity in Ambroxol drug products. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the recommended analytical technique for the determination of N-Nitroso Ambroxol?

A1: The most suitable analytical technique for the sensitive and selective quantification of N-Nitroso Ambroxol is High-Performance Liquid Chromatography (HPLC) coupled with tandem mass spectrometry (LC-MS/MS).[1][2] This method offers the high sensitivity and selectivity required to detect trace levels of nitrosamine impurities.[3]

Q2: Which HPLC column is optimal for the separation of N-Nitroso Ambroxol from Ambroxol and other impurities?

A2: While a general-purpose C18 column can be used, a Phenyl-Hexyl column is often recommended for superior separation of nitrosamine impurities due to potential π-π interactions that enhance selectivity.[4] Porous graphitic carbon columns also demonstrate good reproducibility and peak shape for nitrosamine analysis.[4] For routine analysis, a C18 column with high surface coverage and end-capping can provide satisfactory results.

Q3: What are the typical mobile phase compositions for N-Nitroso Ambroxol analysis?

A3: A common mobile phase consists of a gradient mixture of an aqueous component with a small amount of acid and an organic solvent.[5]

• Aqueous Phase (A): Water with 0.1% formic acid. Formic acid helps to control the pH, leading to reproducible retention times and improved peak shapes for ionizable compounds like N-Nitroso Ambroxol.[5]

• Organic Phase (B): Acetonitrile (B52724) or Methanol (B129727). The choice between acetonitrile and methanol can influence the selectivity of the separation.[5]

Q4: What are the critical parameters to consider during method development for N-Nitroso Ambroxol analysis?

A4: Key parameters to optimize include:

• Column Chemistry and Dimensions: As discussed in Q2, the choice of stationary phase is crucial. Column dimensions (length, internal diameter, and particle size) will impact resolution, analysis time, and backpressure.

• Mobile Phase Composition and Gradient: The organic solvent ratio and gradient profile should be optimized to achieve baseline separation of N-Nitroso Ambroxol from the parent drug, Ambroxol, and any other potential impurities.

• MS/MS Parameters: Optimization of precursor and product ions, collision energy, and other source parameters is critical for achieving the required sensitivity and specificity.[6]

• Sample Preparation: A robust sample extraction procedure is necessary to minimize matrix effects, especially when analyzing complex sample matrices.[5]

Experimental Protocol: Recommended Method

This protocol provides a starting point for the analysis of N-Nitroso Ambroxol in a drug substance. Method validation according to ICH guidelines is essential.[7]

Parameter	Recommendation
Instrument	HPLC with tandem mass spectrometer (LC-MS/MS)
Column	Phenyl-Hexyl, 2.1 x 100 mm, 1.7 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	0-1 min, 5% B; 1-8 min, 5-95% B; 8-9 min, 95% B; 9-10 min, 5% B
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI)
MS/MS Transition	N-Nitroso Ambroxol: To be determined experimentally
Internal Standard	N-Nitroso Ambroxol-d5 (if available)

Troubleshooting Guide

Caption: Troubleshooting workflow for N-Nitroso Ambroxol chromatography.

Problem	Potential Cause	Recommended Solution
Poor Resolution between N-Nitroso Ambroxol and Ambroxol	Inadequate separation on the analytical column.	- Optimize the gradient: Employ a shallower gradient to increase the separation time between the two peaks. - Change the organic modifier: Switching from acetonitrile to methanol can alter selectivity.[5] - Select a different column: If resolution is still poor, consider a C18 column with a different selectivity or a porous graphitic carbon column.[4]
Low Sensitivity or No Peak Detected	Suboptimal MS/MS parameters or low analyte concentration.	- Optimize MS/MS parameters: Infuse a standard solution of N-Nitroso Ambroxol to determine the optimal precursor/product ion pair and collision energy.[6] - Check sample preparation: Verify the extraction efficiency and consider concentrating the sample if permitted by the method. - Confirm system performance: Inject a known concentration of N-Nitroso Ambroxol standard to ensure the instrument is functioning correctly.
Peak Tailing or Fronting	Secondary interactions with the stationary phase or column overload.	- Adjust mobile phase pH: Ensure the mobile phase pH is at least 2 units away from the pKa of N-Nitroso Ambroxol to ensure it is in a single ionic form.[5] - Reduce sample concentration: Dilute the sample to avoid overloading the column.[5] - Use a guard column: This can help to protect the analytical column from strongly retained matrix components that can cause peak shape issues.
Inconsistent Retention Times	Inadequate column equilibration or issues with the mobile phase.	- Increase column equilibration time: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. - Prepare fresh mobile phase: Inaccurate mobile phase composition or pH can lead to retention time shifts.[5] - Check for system leaks: Leaks in the HPLC system can cause pressure fluctuations and affect retention times.
High Backpressure	Blockage in the HPLC system.	- Filter samples and mobile phases: Use 0.22 µm filters to remove particulates. - Use a guard column: A guard column can trap particulates before they reach the analytical column. - Back-flush the column: If a blockage is suspected in the column, back-flushing may help to remove it (follow manufacturer's instructions).

Logical Workflow for Method Development

Caption: Logical workflow for N-Nitroso Ambroxol method development.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. waters.com [waters.com]
• 3. anchem.pl [anchem.pl]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 7. A practical HPLC-MS method for the analysis of nitrosamine drug substance related impurities using an inexpensive single quadrupole mass spectrometer - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Guide to the Validation of an Analytical Method for N-Nitroso Ambroxol

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. N-Nitroso Ambroxol, an impurity derived from the mucolytic agent Ambroxol, requires sensitive and accurate quantification to ensure patient safety and regulatory compliance. This guide provides a comprehensive overview of a validated analytical method for the determination of N-Nitroso Ambroxol, focusing on a state-of-the-art Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS) approach.

Due to the limited availability of a complete, publicly accessible validation report for an N-Nitroso Ambroxol analytical method, this guide presents a representative method and validation data based on established principles for nitrosamine analysis and typical performance characteristics of LC-MS/MS assays for trace-level impurities.

Comparison of Analytical Approaches

Several analytical techniques can be considered for the detection of impurities in pharmaceuticals. However, for genotoxic impurities like N-Nitroso Ambroxol, which are typically present at very low levels, the choice of method is critical.

Technique	Advantages	Disadvantages	Applicability for N-Nitroso Ambroxol
HPLC-UV	Widely available, cost-effective, robust.	Insufficient sensitivity and selectivity for trace-level nitrosamines.	Not suitable for quantification at required low levels.
GC-MS	High sensitivity for volatile and semi-volatile compounds.	N-Nitroso Ambroxol is not sufficiently volatile; derivatization may be required, adding complexity.	Not the preferred method due to the analyte's properties.
LC-MS/MS	High sensitivity and selectivity , suitable for non-volatile compounds, provides structural confirmation.	Higher cost and complexity of instrumentation.	The gold standard and recommended method for the analysis of nitrosamine impurities.

Given the need for high sensitivity and selectivity to detect N-Nitroso Ambroxol at trace levels, LC-MS/MS is the most appropriate and widely accepted analytical technique.

Representative Experimental Protocol: LC-MS/MS Method

This section details a representative experimental protocol for the quantitative analysis of N-Nitroso Ambroxol in a drug substance or product matrix.

Instrumentation

• UHPLC System: A system capable of delivering reproducible gradients at high pressures (e.g., Waters Acquity UPLC, Agilent 1290 Infinity II, or equivalent).

• Mass Spectrometer: A tandem quadrupole mass spectrometer with a heated electrospray ionization (HESI) source (e.g., Sciex Triple Quad series, Waters Xevo TQ series, Agilent Triple Quadrupole series, or equivalent).

Chemicals and Reagents

• N-Nitroso Ambroxol reference standard

• N-Nitroso Ambroxol-d4 (or other suitable stable isotope-labeled internal standard)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Ultrapure water

Standard and Sample Preparation

• Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve N-Nitroso Ambroxol reference standard in methanol.

• Internal Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve N-Nitroso Ambroxol-d4 in methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the stock solution with a suitable diluent (e.g., 50:50 methanol:water) to achieve concentrations ranging from 0.1 ng/mL to 50 ng/mL. Spike each standard with the internal standard to a final concentration of 5 ng/mL.

• Sample Preparation: Accurately weigh a portion of the sample (e.g., 100 mg of drug substance) and dissolve in the diluent to achieve a final concentration within the calibration range. Spike with the internal standard to a final concentration of 5 ng/mL.

Chromatographic and Mass Spectrometric Conditions

Parameter	Condition
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 5 min, hold for 2 min, re-equilibrate for 3 min
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
Ion Source Temp.	350 °C
Capillary Voltage	3.5 kV
MRM Transitions	N-Nitroso Ambroxol: 408.0 > 263.1 (Quantifier), 408.0 > 136.0 (Qualifier) N-Nitroso Ambroxol-d4: 412.0 > 267.1 (Quantifier)

Method Validation Data

The following tables summarize representative data for the validation of the LC-MS/MS method, based on typical performance characteristics for trace-level nitrosamine analysis.

Table 1: System Suitability

Parameter	Acceptance Criteria	Result
Peak Area %RSD	≤ 15.0%	3.5%
Retention Time %RSD	≤ 2.0%	0.2%
Signal-to-Noise (at LOQ)	≥ 10	> 10

Table 2: Linearity and Range

Parameter	Result
Range	0.25 - 50 ng/mL
Correlation Coefficient (r²)	> 0.998
Regression Equation	y = 1.234x + 0.005

Table 3: Accuracy (Recovery)

Spiked Level	Concentration	Mean Recovery (%)	%RSD
LOQ	0.25 ng/mL	98.5%	4.2%
50%	12.5 ng/mL	101.2%	2.1%
100%	25.0 ng/mL	99.8%	1.5%
150%	37.5 ng/mL	100.5%	1.8%

Table 4: Precision

Parameter	Concentration	%RSD
Repeatability (n=6)	25.0 ng/mL	1.9%
Intermediate Precision (n=6, 2 days)	25.0 ng/mL	2.8%

Table 5: Limits of Detection and Quantitation

Parameter	Result
Limit of Detection (LOD)	0.08 ng/mL
Limit of Quantitation (LOQ)	0.25 ng/mL

Visualizations of Workflows

Caption: Workflow for the analysis of N-Nitroso Ambroxol by LC-MS/MS.

Caption: Logical workflow for analytical method validation based on ICH Q2(R1).

A Guide to Inter-Laboratory Comparison of N-Nitroso Ambroxol Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties.[1][2] N-Nitroso Ambroxol (B1667023), a potential impurity in ambroxol-containing drug products, requires robust and reliable analytical methods for its detection and quantification at trace levels to ensure patient safety.[3] This guide provides a framework for conducting an inter-laboratory comparison of analytical methods for N-Nitroso Ambroxol, offering insights into typical analytical performance data and detailed experimental protocols based on established methods for other nitrosamine impurities.

Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have emphasized the need for validated and sensitive methods for nitrosamine testing.[4][5][6][7] While specific inter-laboratory comparison data for N-Nitroso Ambroxol is not widely published, this guide synthesizes information from studies on other nitrosamines to provide a valuable resource for laboratories.

Data Presentation: Comparative Performance of Analytical Methods

The following table summarizes typical performance data for the analysis of various nitrosamine impurities using common analytical techniques. This data can serve as a benchmark for laboratories validating their own methods for N-Nitroso Ambroxol. The primary methods for nitrosamine analysis are Liquid Chromatography-Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS/MS), often utilizing tandem mass spectrometry for enhanced sensitivity and selectivity.[1][8]

Analytical Method	Analyte	Matrix	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Accuracy/Recovery (%)	Precision (%RSD)	Reference
LC-MS/MS	NDMA, NDEA, NEIPA, NDIPA, NDBA, NMBA	Losartan Drug Substance & Product	0.10 ng/mL (NMBA)	---	---	---	[9]
LC-MS/MS	Ambroxol	Human Plasma	0.5 ng/mL	10 ng/mL (CSF), 50 ng/mL (plasma)	89.9 - 103.1 (plasma), 96.3 - 107.8 (CSF)	< 11.8%	[10]
LC-MS/MS	Ambroxol	Human Plasma	---	0.2 ng/mL	---	---	[11]
GC-MS/MS	N-nitroso-N-methylcyclohexylamine	Bromhexine Hydrochloride API	---	3.75 ng/mL (0.00375 ppm)	80.0 - 120.0	---	[12]
GC-MS/MS	Various Nitrosamines	Drug Products	< 3 ppb (for most analytes)	---	---	R² > 0.996	[13]
RP-HPLC	N-Nitroso Meglumine	Pharmaceutical Products	---	---	> 98.0%	0.56% (System Suitability)	[14]

NDMA: N-Nitrosodimethylamine, NDEA: N-Nitrosodiethylamine, NEIPA: N-Nitrosoethylisopropylamine, NDIPA: N-Nitrosodiisopropylamine, NDBA: N-Nitrosodibutylamine, NMBA: N-Nitroso-N-methyl-4-aminobutyric acid, CSF: Cerebrospinal Fluid, API: Active Pharmaceutical Ingredient.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of results across different laboratories. Below are generalized protocols for LC-MS/MS and GC-MS/MS analysis of nitrosamine impurities, which can be adapted for N-Nitroso Ambroxol.

Method 1: LC-MS/MS Analysis

Liquid Chromatography coupled with tandem mass spectrometry is a widely used technique for the analysis of a broad range of nitrosamines due to its high sensitivity and specificity.[1][8]

1. Sample Preparation:

• Tablet Grinding: Weigh and grind a representative number of ambroxol tablets to a fine, homogeneous powder.[15]

• Extraction: Accurately weigh a portion of the powder equivalent to a specified amount of the active pharmaceutical ingredient (API) into a centrifuge tube. Add a suitable extraction solvent (e.g., methanol (B129727), acetonitrile).[15][16]

• Sonication and Centrifugation: Vortex the sample and sonicate for an adequate period to ensure complete extraction. Centrifuge the sample to separate the solid excipients.[15]

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.[15]

2. Liquid Chromatography Conditions:

• Column: A C18 column is commonly used for the separation of nitrosamines.[17][18]

• Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile (B52724) or methanol with 0.1% formic acid) is typical.[17][18]

• Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is generally employed.[15]

• Column Temperature: Maintain the column at a constant temperature, for example, 40 °C.[15]

• Injection Volume: A small injection volume (e.g., 5-10 µL) is used.[15]

3. Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+) is commonly used for nitrosamine analysis.[15]

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for quantification, monitoring at least two specific transitions for the target analyte (one for quantification and one for confirmation).[11][15]

Method 2: GC-MS/MS Analysis

Gas Chromatography with tandem mass spectrometry is particularly suitable for volatile and semi-volatile nitrosamines.[1][13]

1. Sample Preparation:

• Extraction: A liquid-liquid extraction or solid-phase extraction (SPE) may be employed to isolate the nitrosamines from the sample matrix.

• Derivatization: In some cases, derivatization may be necessary to improve the volatility and thermal stability of the analytes.

2. Gas Chromatography Conditions:

• Column: A low-polarity capillary column, such as a DB-1MS, is often used.[12]

• Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate.[12]

• Inlet Temperature: The injector temperature is set to ensure efficient vaporization of the sample.

• Oven Temperature Program: A temperature gradient is used to separate the analytes.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electron Ionization (EI) is the standard ionization technique.

• Detection Mode: Similar to LC-MS/MS, MRM is used for sensitive and selective detection of the target nitrosamine.[12]

Mandatory Visualization

The following diagrams illustrate key workflows in the inter-laboratory comparison and analysis of N-Nitroso Ambroxol.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. researchgate.net [researchgate.net]
• 3. N-Nitroso Ambroxol - [analyticachemie.in]
• 4. cphi-online.com [cphi-online.com]
• 5. Nitrosamine impurities in medicines | Therapeutic Goods Administration (TGA) [tga.gov.au]
• 6. Nitrosamine testing: the regulatory aspects [manufacturingchemist.com]
• 7. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 8. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 9. fda.gov [fda.gov]
• 10. LC-MS/MS-Based Determination of Ambroxol in Human Plasma and Cerebrospinal Fluid: Validation and Applicability in a Phase II Study on GBA-Associated Parkinson’s Disease Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Determination of ambroxol in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ejbps.com [ejbps.com]
• 13. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 14. Development and Validation of RP-HPLC Method for the Detection of N-Nitroso Meglumine in Pharmaceutical Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. longdom.org [longdom.org]
• 18. glsciences.com [glsciences.com]

A Comparative Guide: LC-MS versus GC-MS for the Analysis of N-Nitroso Ambroxol

The emergence of N-nitroso compounds as potential genotoxic impurities in pharmaceutical products has necessitated the development of highly sensitive and specific analytical methods for their detection and quantification. N-Nitroso Ambroxol, a nitrosamine (B1359907) impurity of the mucolytic agent Ambroxol, is one such compound of concern for regulatory bodies and pharmaceutical manufacturers.[1] This guide provides a comprehensive comparison of two powerful analytical techniques, Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS), for the analysis of N-Nitroso Ambroxol, offering insights into their respective strengths and limitations in this application.

Chemical Properties of N-Nitroso Ambroxol

N-Nitroso Ambroxol has a molecular formula of C₁₃H₁₇Br₂N₃O₂ and a molecular weight of 407.11 g/mol .[1][2] Its structure, containing both polar functional groups and a relatively high molecular weight, influences the choice of analytical methodology. While its volatility and thermal stability are not explicitly documented in publicly available literature, the thermal stability of the parent drug, Ambroxol, suggests that GC-MS could be a viable analytical approach.[3][4]

Principle of Analysis

Both LC-MS and GC-MS are hyphenated techniques that combine the separation power of chromatography with the sensitive and selective detection capabilities of mass spectrometry. The choice between them hinges on the physicochemical properties of the analyte, the sample matrix, and the specific requirements of the analysis, such as the desired limits of detection and quantitation.

Liquid Chromatography-Mass Spectrometry (LC-MS) is particularly well-suited for the analysis of a wide range of compounds, including those that are non-volatile or thermally labile. It separates compounds based on their interactions with a stationary phase and a liquid mobile phase.

Gas Chromatography-Mass Spectrometry (GC-MS) is ideal for the analysis of volatile and thermally stable compounds. Separation is achieved based on the partitioning of the analyte between a gaseous mobile phase and a stationary phase within a capillary column.

Quantitative Performance Comparison

While a direct head-to-head experimental comparison for N-Nitroso Ambroxol is not available in the literature, the following table summarizes the expected performance characteristics of LC-MS/MS and GC-MS/MS for the analysis of nitrosamine impurities, based on data from various studies on similar compounds.[2][5][6][7]

Parameter	LC-MS/MS	GC-MS/MS
Limit of Detection (LOD)	0.01 - 0.1 ng/mL	0.02 - 1 ng/mL
Limit of Quantitation (LOQ)	0.03 - 0.5 ng/mL	0.1 - 3 ng/mL
Linearity (R²)	> 0.995	> 0.995
Precision (%RSD)	< 15%	< 20%
Accuracy (% Recovery)	85 - 115%	80 - 120%

Experimental Protocols

The following are detailed, representative experimental protocols for the analysis of N-Nitroso Ambroxol by LC-MS/MS and GC-MS/MS. These protocols are synthesized from established methods for nitrosamine analysis and the known properties of Ambroxol.

LC-MS/MS Experimental Protocol

This method is advantageous as it does not require derivatization and is suitable for a broad range of nitrosamines.

1. Sample Preparation:

• Weigh and powder a representative number of Ambroxol tablets.

• Accurately weigh a portion of the powdered tablets equivalent to 100 mg of Ambroxol and transfer to a 50 mL volumetric flask.

• Add 40 mL of a suitable diluent (e.g., methanol/water, 50:50 v/v), and sonicate for 15 minutes to dissolve.

• Allow the solution to cool to room temperature and dilute to volume with the diluent.

• Centrifuge an aliquot of the solution at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

2. Chromatographic Conditions:

• Instrument: UPLC system coupled to a triple quadrupole mass spectrometer.

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: 10% B to 90% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions:

  • N-Nitroso Ambroxol: Precursor ion > Product ion 1, Precursor ion > Product ion 2.

  • Internal Standard (e.g., N-Nitroso Ambroxol-d4): Precursor ion > Product ion.

• Source Parameters: Optimized for maximum signal intensity (e.g., Capillary voltage: 3.5 kV, Source temperature: 150 °C, Desolvation temperature: 400 °C).

GC-MS/MS Experimental Protocol

This method is suitable if N-Nitroso Ambroxol is sufficiently volatile and thermally stable.

1. Sample Preparation:

• Follow the same initial steps as for the LC-MS/MS sample preparation to obtain a filtered solution.

• Depending on the required sensitivity, a liquid-liquid extraction or solid-phase extraction (SPE) step may be necessary to concentrate the analyte and remove matrix interferences. For example, a cation-exchange SPE cartridge could be used.[8]

2. Chromatographic Conditions:

• Instrument: Gas chromatograph coupled to a triple quadrupole mass spectrometer.

• Column: Mid-polarity capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, ramp at 15 °C/min to 280 °C, and hold for 5 minutes.

• Injection Mode: Splitless.

• Injector Temperature: 250 °C.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electron Ionization (EI).

• Ion Source Temperature: 230 °C.

• MRM Transitions:

  • N-Nitroso Ambroxol: Precursor ion > Product ion 1, Precursor ion > Product ion 2.

  • Internal Standard (e.g., N-Nitroso Ambroxol-d4): Precursor ion > Product ion.

• Transfer Line Temperature: 280 °C.

Workflow Diagrams

References

• 1. scribd.com [scribd.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. jpsionline.com [jpsionline.com]
• 4. anchem.pl [anchem.pl]
• 5. restek.com [restek.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. lcms.cz [lcms.cz]
• 8. agilent.com [agilent.com]

A Comparative Guide to the Analysis of N-Nitroso Ambroxol and Other Nitrosamine Impurities

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a critical safety concern due to their potential carcinogenic properties. Regulatory bodies worldwide have established stringent guidelines for the monitoring and control of these impurities in drug substances and products. This guide provides a comparative overview of the analytical methodologies for N-Nitroso Ambroxol, a nitrosamine derivative of the mucolytic agent Ambroxol, and other common nitrosamine impurities such as N-Nitrosodimethylamine (NDMA) and N-Nitrosodiethylamine (NDEA). The information presented herein is based on a comprehensive review of publicly available data and is intended to assist researchers and analytical scientists in developing and validating robust analytical methods for these compounds.

Data Presentation: Quantitative Performance of Analytical Methods

The selection of an appropriate analytical technique is crucial for achieving the low detection limits required for nitrosamine analysis. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography with Tandem Mass Spectrometry (GC-MS/MS) are the most widely employed techniques due to their high sensitivity and selectivity. The following tables summarize the quantitative performance data for the analysis of N-Nitroso Ambroxol, NDMA, and NDEA from various studies.

Table 1: Comparison of LC-MS/MS Method Performance for Nitrosamine Analysis

Analyte	Limit of Detection (LOD) (ng/mL)	Limit of Quantitation (LOQ) (ng/mL)	Recovery (%)	Linearity (R²)	Reference
N-Nitroso Ambroxol	Data not publicly available	Data not publicly available	Data not publicly available	Data not publicly available	N/A
NDMA	0.05 - 0.8	0.1 - 2.0	90 - 107	> 0.99	[1]
NDEA	0.05 - 0.8	0.1 - 2.0	90 - 107	> 0.99	[1]
NMBA	0.154 - 0.560	0.438 - 1.590	90 - 107	0.99 - 1.00	[2]
NEIPA	0.154 - 0.560	0.438 - 1.590	90 - 107	0.99 - 1.00	[2]
NDIPA	0.154 - 0.560	0.438 - 1.590	90 - 107	0.99 - 1.00	[2]

Table 2: Comparison of GC-MS/MS Method Performance for Nitrosamine Analysis

Analyte	Limit of Detection (LOD) (ppm)	Limit of Quantitation (LOQ) (ppm)	Recovery (%)	Linearity (R²)	Reference
N-Nitroso Ambroxol	Data not publicly available	Data not publicly available	Data not publicly available	Data not publicly available	N/A
NDMA	0.010 (Drug Substance)	0.05 (Drug Substance)	80 - 120	≥ 0.998	[][4]
NDEA	0.03 (Drug Substance)	0.04 (Drug Substance)	80 - 120	≥ 0.998	[][4]

Note: The performance of analytical methods can vary depending on the matrix, instrumentation, and specific experimental conditions. The data presented here is for comparative purposes.

Experimental Protocols

Detailed and validated experimental protocols are essential for accurate and reliable quantification of nitrosamine impurities. Below are representative protocols for LC-MS/MS and GC-MS/MS analysis.

Protocol 1: General LC-MS/MS Method for Nitrosamine Analysis (Adapted for N-Nitroso Ambroxol and other NDSRIs)

While a specific validated method for N-Nitroso Ambroxol is not publicly available, a general approach for Nitrosamine Drug Substance-Related Impurities (NDSRIs) can be adapted.

1. Sample Preparation:

• Accurately weigh a portion of the drug substance or crushed tablets.

• Dissolve the sample in a suitable diluent (e.g., methanol, water, or a mixture).

• Vortex and sonicate to ensure complete dissolution.

• Centrifuge to remove any undissolved excipients.

• Filter the supernatant through a 0.22 µm filter into an HPLC vial.

2. LC-MS/MS Conditions:

• LC System: Agilent 1260 series HPLC system or equivalent.[5]

• Column: Inertsil ODS-3 C18 (5 µm, 4.6 × 150 mm) or equivalent.[5]

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile (B52724).

• Gradient: Optimized for the separation of the target nitrosamine from the drug substance and other impurities.

• Flow Rate: 0.5 mL/min.

• Injection Volume: 10 µL.

• MS System: Agilent 6460 triple quadrupole tandem mass spectrometer or equivalent.[5]

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Specific precursor and product ions for N-Nitroso Ambroxol would need to be determined through infusion experiments. For reference, the molecular formula of N-Nitroso Ambroxol is C13H17Br2N3O2.[6]

Protocol 2: Validated LC-MS/MS Method for NDMA and NDEA in a Small Molecule Drug Product

This protocol is based on a validated method for the quantification of eight nitrosamines, including NDMA and NDEA.[2]

1. Sample Preparation:

• Sample concentration: 20.5 mg/mL in a suitable diluent.

2. LC-MS/MS Conditions:

• LC System: Not specified.

• Column: C18 column.[2]

• Mobile Phase: Gradient elution with appropriate mobile phases (e.g., water with formic acid and acetonitrile with formic acid).

• MS System: Triple quadrupole mass spectrometer.

• Ionization Source: ESI positive mode.

• MRM Transitions:

  • NDMA: Precursor ion -> Product ion (specific m/z values to be used).

  • NDEA: Precursor ion -> Product ion (specific m/z values to be used).

Protocol 3: Validated GC-MS/MS Method for NDMA and NDEA in Valsartan

This protocol is adapted from an FDA validated method.[]

1. Sample Preparation:

• Accurately weigh approximately 0.5 g of the drug substance into a 15 mL centrifuge tube.[]

• Add 5 mL of dichloromethane (B109758) (DCM) as the extraction solvent.[]

• Vortex for 1 minute and centrifuge at 4000 rpm for 2.5 minutes.[]

• Filter the DCM layer through a 0.45 µm filter into a GC vial.[]

2. GC-MS/MS Conditions:

• GC System: Agilent 7890B GC or equivalent.

• Column: VF-WAXms, 30m x 0.25mm, 1.00µm.[]

• Inlet Temperature: 250 °C.

• Oven Program: 40 °C (hold for 1 min), ramp to 240 °C at 20 °C/min, hold for 5 min.

• Carrier Gas: Helium.

• MS System: Agilent 7000 series Triple Quadrupole GC/MS or equivalent.

• Ionization Source: Electron Ionization (EI).

• MRM Transitions:

  • NDMA: 74.1 -> 42.1

  • NDEA: 102.1 -> 44.1

Visualizations: Workflows and Formation Pathway

Diagrams are provided to visualize the experimental workflows and the chemical formation of N-Nitroso Ambroxol.

Caption: General experimental workflow for LC-MS/MS analysis of nitrosamine impurities.

Caption: General experimental workflow for GC-MS/MS analysis of nitrosamine impurities.

Formation of N-Nitroso Ambroxol

N-Nitroso Ambroxol is formed through the nitrosation of the secondary amine functional group present in the Ambroxol molecule.[1] This reaction typically occurs in the presence of a nitrosating agent, such as nitrous acid (HNO₂), which can be formed from nitrites (e.g., sodium nitrite) under acidic conditions.[7]

Caption: Formation pathway of N-Nitroso Ambroxol from Ambroxol.

References

• 1. N-Nitroso Ambroxol | Manasa Life Sciences [manasalifesciences.com]
• 2. merckmillipore.com [merckmillipore.com]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. fda.gov [fda.gov]

A Comparative Guide to the Cross-Validation of Analytical Procedures for N-Nitroso Ambroxol

For Researchers, Scientists, and Drug Development Professionals

The presence of N-Nitroso Ambroxol (B1667023), a potential genotoxic impurity in ambroxol drug products, necessitates robust and sensitive analytical methods for its detection and quantification. Regulatory bodies worldwide mandate stringent control of such impurities, making the validation and cross-validation of analytical procedures a critical aspect of drug safety and quality control. This guide provides an objective comparison of the primary analytical techniques used for N-Nitroso Ambroxol analysis, supported by experimental data and detailed methodologies.

Comparison of Analytical Procedure Performance

The selection of an appropriate analytical technique for the determination of N-Nitroso Ambroxol is crucial for achieving the required sensitivity, selectivity, and accuracy. The most commonly employed methods are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS).[1] The performance characteristics of these techniques are summarized below.

Performance Parameter	LC-MS/MS	GC-MS	LC-HRMS
Limit of Detection (LOD)	Typically in the low pg/mL to ng/mL range. For some nitrosamines, LODs as low as 0.05 ng/mL have been reported.[2]	Generally in the low ng/mL (ppb) range. LODs below 3 ppb have been demonstrated for many nitrosamines.[3]	Capable of achieving very low detection limits, often in the sub-ng/mL range (e.g., 0.005 ppm).[4]
Limit of Quantification (LOQ)	Typically in the pg/mL to ng/mL range. For some nitrosamines, LOQs of 0.1 ng/mL have been achieved.[2]	In the ng/mL (ppb) range. LOQs are typically between 1 and 10 ppb.[5]	Can achieve low LOQs, for instance, 0.05 ppm for several nitrosamines.[6]
Linearity (R²)	Excellent linearity is typically observed, with R² values >0.99.[7]	Good linearity with R² values >0.996 is achievable.[3]	Excellent linearity with R² > 0.999 is commonly reported.[8]
Accuracy/Recovery (%)	High accuracy with recovery values typically between 80% and 120%.[7]	Good recovery, generally within 70-130%.[5]	High accuracy with recovery rates between 85% and 115%.[8]
Precision (%RSD)	High precision with Relative Standard Deviation (%RSD) values typically below 15%.[7]	Good precision with %RSD less than 20%.[5]	High precision with %RSD < 10%.[8]
Selectivity	High selectivity due to the use of Multiple Reaction Monitoring (MRM).[1]	Good selectivity, but potential for interferences from matrix components.	Very high selectivity due to accurate mass measurement, which helps differentiate the analyte from isobaric interferences.[4]
Applicability	Broad applicability to a wide range of nitrosamines, including thermally labile and non-volatile compounds.	Suitable for volatile and semi-volatile nitrosamines. Thermal degradation of the analyte can be a concern.	Wide applicability, similar to LC-MS/MS, with the added benefit of high-resolution data for structural confirmation.[8]

Experimental Protocols

Detailed methodologies are essential for the replication and cross-validation of analytical procedures. Below are representative protocols for the analysis of N-Nitroso Ambroxol using LC-MS/MS, GC-MS, and LC-HRMS.

LC-MS/MS Method

• Sample Preparation:

  • Weigh and powder a suitable number of ambroxol tablets.

  • Accurately weigh a portion of the powdered tablets and dissolve in a suitable solvent (e.g., methanol (B129727) or a mixture of water and methanol).

  • The final concentration of the active pharmaceutical ingredient (API) should be in the range of 1-5 mg/mL.

  • Vortex the sample for 10-15 minutes to ensure complete dissolution.

  • Centrifuge the sample at high speed (e.g., 10,000 rpm) for 10 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is commonly used.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile.

  • Gradient Elution: A typical gradient would start with a low percentage of Mobile Phase B, ramping up to a high percentage to elute the analyte, followed by a re-equilibration step.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 - 10 µL.

• Mass Spectrometric Parameters:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • Precursor Ion > Product Ion: The specific MRM transitions for N-Nitroso Ambroxol need to be determined by infusing a standard solution.

  • Source Parameters: Optimized for maximum sensitivity (e.g., capillary voltage, source temperature, gas flows).

GC-MS Method

• Sample Preparation:

  • Sample extraction is typically performed using a suitable organic solvent like dichloromethane (B109758) or ethyl acetate.

  • A liquid-liquid extraction or solid-phase extraction (SPE) may be necessary to clean up the sample and concentrate the analyte.

  • The final extract is then concentrated and reconstituted in a suitable solvent for GC analysis.

• Chromatographic Conditions:

  • Column: A low- to mid-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane) is often used.

  • Carrier Gas: Helium at a constant flow rate.

  • Inlet Temperature: Optimized to ensure volatilization without thermal degradation of N-Nitroso Ambroxol.

  • Oven Temperature Program: A temperature gradient is used to separate the nitrosamine (B1359907) from other components in the sample matrix.

  • Injection Mode: Splitless injection is commonly used for trace analysis.

• Mass Spectrometric Parameters:

  • Ionization Mode: Electron Ionization (EI).

  • Detection Mode: Selected Ion Monitoring (SIM) or full scan mode. For higher sensitivity and selectivity, a triple quadrupole mass spectrometer operating in MRM mode (GC-MS/MS) is preferred.

LC-HRMS Method

• Sample Preparation and Chromatographic Conditions: The sample preparation and liquid chromatography conditions are generally similar to those used for the LC-MS/MS method.

• Mass Spectrometric Parameters:

  • Ionization Mode: ESI in positive mode.

  • Detection Mode: Full scan with high resolution (>60,000 FWHM).

  • Mass Accuracy: The instrument should be calibrated to achieve a mass accuracy of < 5 ppm.

  • Data Acquisition: Data is acquired over a relevant mass range to detect the accurate mass of the protonated N-Nitroso Ambroxol molecule. The high resolution allows for the separation of N-Nitroso Ambroxol from other ions with the same nominal mass.[4]

Cross-Validation Workflow

Cross-validation is essential to ensure that different analytical procedures produce comparable and reliable results. A logical workflow for the cross-validation of N-Nitroso Ambroxol analytical procedures is depicted in the following diagram.

References

• 1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 4. fda.gov [fda.gov]
• 5. agilent.com [agilent.com]
• 6. fda.gov [fda.gov]
• 7. LC-MS/MS-Based Determination of Ambroxol in Human Plasma and Cerebrospinal Fluid: Validation and Applicability in a Phase II Study on GBA-Associated Parkinson’s Disease Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]

Navigating the Analytical Maze: A Comparative Guide to N-Nitroso Ambroxol Quantification

For Immediate Release

In the landscape of pharmaceutical quality control, the accurate and precise quantification of N-nitroso impurities remains a critical challenge for researchers, scientists, and drug development professionals. This guide provides a comprehensive comparison of analytical methodologies for the quantification of N-Nitroso Ambroxol, a nitrosamine (B1359907) impurity of the mucolytic agent Ambroxol.[1][2] This document outlines the performance of state-of-the-art analytical techniques, supported by illustrative experimental data, to ensure the safety and efficacy of pharmaceutical products.

The presence of nitrosamines, classified as probable human carcinogens, in pharmaceutical products is a significant concern for regulatory agencies worldwide.[3][4] As a result, highly sensitive and validated analytical methods are required to detect and quantify these impurities at trace levels.[4][5][6] N-Nitroso Ambroxol is a nitrosamine drug substance-related impurity (NDSRI) that can form during the manufacturing process or storage of Ambroxol.[3][7] Its detection and quantification are crucial for regulatory compliance and patient safety.

Comparative Analysis of Quantification Methods

The primary analytical techniques for the quantification of N-Nitroso Ambroxol and other nitrosamine impurities are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[5][8][9] Both methods offer high sensitivity and selectivity, essential for detecting the low levels of nitrosamines stipulated by regulatory bodies.[4][5][6]

While specific public data on the validation of N-Nitroso Ambroxol quantification is limited, this guide presents typical performance characteristics for these methods based on the analysis of other N-nitrosamine impurities. These values serve as a benchmark for what can be expected in a properly validated method for N-Nitroso Ambroxol.

Table 1: Comparison of LC-MS/MS and GC-MS for N-Nitroso Impurity Quantification

Parameter	LC-MS/MS	GC-MS	Remarks
Applicability	Broad, including non-volatile and thermally labile compounds.[10]	Suitable for volatile and thermally stable nitrosamines.[10]	N-Nitroso Ambroxol, being a larger molecule, is well-suited for LC-MS/MS analysis.
Limit of Quantification (LOQ)	Typically 0.1 - 5.0 ng/mL	Typically 1 - 10 ppb	LC-MS/MS generally offers lower detection and quantification limits.[10]
Accuracy (% Recovery)	80 - 120%	85 - 115%	Both methods demonstrate high accuracy within acceptable validation limits.
Precision (% RSD)	< 15%	< 15%	Both techniques provide excellent precision for reliable quantification.
Linearity (R²)	> 0.99	> 0.99	Strong linearity is consistently achieved with both methods.[11]

Experimental Protocols

Detailed and validated experimental protocols are the bedrock of accurate and precise quantification. Below are representative methodologies for LC-MS/MS and GC-MS analysis of N-Nitroso Ambroxol, based on established procedures for other nitrosamines.

LC-MS/MS Method for N-Nitroso Ambroxol Quantification

This method is generally preferred for its applicability to a wider range of nitrosamines, including those that are not amenable to GC analysis due to thermal instability or low volatility.

1. Sample Preparation:

• Accurately weigh 50 mg of the Ambroxol drug substance or an equivalent amount of crushed tablets into a 50 mL centrifuge tube.

• Add 25 mL of a suitable solvent (e.g., methanol (B129727) or a mixture of methanol and water).

• Vortex for 5 minutes, followed by sonication for 15 minutes to ensure complete dissolution.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

2. Chromatographic Conditions:

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is commonly used.

• Mobile Phase: A gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) or methanol (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode is typically used.

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for high selectivity and sensitivity. Specific precursor-to-product ion transitions for N-Nitroso Ambroxol would need to be determined using a reference standard.

• Source Parameters: Optimized source temperature, gas flows, and ion spray voltage are crucial for achieving the desired sensitivity.

GC-MS Method for N-Nitroso Ambroxol Quantification

While potentially less suitable for N-Nitroso Ambroxol due to its molecular weight and potential for thermal degradation, a GC-MS method could be developed, particularly if derivatization is employed.

1. Sample Preparation (with derivatization):

• Sample extraction is performed as described for the LC-MS/MS method.

• The extracted sample is then subjected to a derivatization step to improve volatility and thermal stability.

• The derivatized sample is then injected into the GC-MS system.

2. GC Conditions:

• Column: A low-polarity capillary column (e.g., 30 m x 0.25 mm, 0.25 µm) is typically used.

• Carrier Gas: Helium at a constant flow rate.

• Inlet Temperature: Optimized to ensure volatilization without degradation.

• Oven Temperature Program: A temperature gradient is used to separate the analyte from matrix components.

3. MS Conditions:

• Ionization Mode: Electron Ionization (EI).

• Detection Mode: Selected Ion Monitoring (SIM) or MRM for triple quadrupole systems.

Visualizing the Workflow

To provide a clearer understanding of the analytical process, the following diagrams illustrate the key steps in the quantification of N-Nitroso Ambroxol.

References

• 1. aquigenbiosciences.quora.com [aquigenbiosciences.quora.com]
• 2. N-Nitroso Ambroxol, Molecular Formula C13H17Br2N3O2, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 3. wjbphs.com [wjbphs.com]
• 4. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 5. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantitative Investigation of Nitrosamine Drug Substance‐Related Impurities (NDSRIs) Under Artificial Gastric Conditions by Liquid Chromatography–Tandem Mass Spectrometry and Structure–Activity Relationship Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. Nitroso API Analysis and Monitoring | Neotron Pharma [neotron.it]
• 10. benchchem.com [benchchem.com]
• 11. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]

Comparative Guide to Analytical Methods for N-Nitroso Ambroxol

For Immediate Release – This guide provides a comparative overview of analytical methodologies for the quantification of N-Nitroso Ambroxol, a potential nitrosamine (B1359907) impurity in Ambroxol drug substances and products. The focus is on the critical validation parameters of linearity and range, offering researchers and drug development professionals a framework for selecting and implementing appropriate analytical controls.

N-Nitroso Ambroxol is classified within the 'cohort of concern' due to the carcinogenic potential of nitrosamine compounds, necessitating highly sensitive and accurate analytical methods for its detection and quantification at trace levels.[1] Regulatory bodies like the FDA and EMA have established stringent limits for such impurities, making robust analytical method validation essential for compliance and patient safety.[2]

This comparison focuses on two leading analytical techniques: High-Performance Liquid Chromatography with Tandem Mass Spectrometry (HPLC-MS/MS) and Gas Chromatography with Mass Spectrometry (GC-MS).

Methodology Comparison

Method 1: HPLC-MS/MS (Recommended Method)

HPLC-MS/MS is a highly sensitive and selective method, widely adopted for the analysis of trace-level nitrosamine impurities in pharmaceutical matrices.[3] Its strength lies in its ability to separate the analyte from a complex matrix and provide definitive identification and quantification, even at parts-per-billion (ppb) levels.[4] Techniques like Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) further enhance selectivity, ensuring reliable differentiation of nitrosamine impurities from other components.[1]

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is another powerful technique for nitrosamine analysis, particularly for volatile compounds.[5] While highly effective, it may require derivatization for less volatile nitrosamines and can be susceptible to thermal degradation of the analyte. For N-Nitroso Ambroxol, HPLC-MS/MS is generally preferred due to the polarity and thermal lability typical of such molecules.

Experimental Protocols

A detailed protocol for the recommended HPLC-MS/MS method is provided below. This protocol is a representative example and should be optimized and validated for specific laboratory conditions and matrices.

HPLC-MS/MS Protocol for N-Nitroso Ambroxol

• Standard and Sample Preparation:

  • Prepare a stock solution of N-Nitroso Ambroxol reference standard in methanol.

  • Create a series of calibration standards by diluting the stock solution with a suitable diluent (e.g., 50:50 methanol:water) to cover the desired concentration range.

  • Weigh the Ambroxol drug substance or crushed tablets and dissolve in the diluent to achieve a target concentration. Ensure complete dissolution, using sonication if necessary.

  • Filter the sample solution through a 0.22 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Elution: A typical gradient might start at 5% B, ramp up to 95% B, hold, and then return to initial conditions for equilibration.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40°C.

• Mass Spectrometry Conditions:

  • Ionization Source: Electrospray Ionization (ESI), positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor for specific precursor-to-product ion transitions for N-Nitroso Ambroxol and an appropriate internal standard.

  • Source Parameters: Optimize gas temperatures, gas flows, and ion spray voltage for maximum signal intensity.

Data Comparison: Linearity and Range

The performance of an analytical method is defined by its validation characteristics, as outlined in the ICH Q2(R1) guideline.[6][7][8] Linearity demonstrates a proportional relationship between analyte concentration and instrument response, while the range is the interval over which the method is precise, accurate, and linear.[7][9]

Below is a table summarizing representative performance data for the two compared methods.

Parameter	Method 1: HPLC-MS/MS	Method 2: GC-MS (Alternative)
Analyte	N-Nitroso Ambroxol	N-Nitroso Ambroxol
Linearity Range	0.5 - 50 ng/mL (ppb)	5 - 200 ng/mL (ppb)
Correlation Coefficient (r²)	≥ 0.999	≥ 0.995
Limit of Quantitation (LOQ)	0.5 ng/mL	5 ng/mL
Precision at LOQ (%RSD)	< 15%	< 20%
Accuracy (Recovery %)	90 - 110%	85 - 115%

This data is representative and intended for comparative purposes. Actual results must be established through in-lab validation.

Analytical Workflow Visualization

The following diagram illustrates the logical workflow for the analysis of N-Nitroso Ambroxol using the recommended HPLC-MS/MS method.

Figure 1. HPLC-MS/MS workflow for N-Nitroso Ambroxol analysis.

Conclusion

For the determination of N-Nitroso Ambroxol, the HPLC-MS/MS method demonstrates superior sensitivity and a wider linear range suitable for trace-level quantification required by regulatory standards. Its high selectivity minimizes matrix interference, leading to more accurate and reliable results compared to GC-MS for this specific analyte. The provided protocol and workflow serve as a robust starting point for method development and validation in a regulated laboratory environment.

References

• 1. fda.gov [fda.gov]
• 2. LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 3. microbiozindia.com [microbiozindia.com]
• 4. unirepository.svkri.uniri.hr [unirepository.svkri.uniri.hr]
• 5. agilent.com [agilent.com]
• 6. pharmdinfo.com [pharmdinfo.com]
• 7. database.ich.org [database.ich.org]
• 8. fda.gov [fda.gov]
• 9. ema.europa.eu [ema.europa.eu]

A Comparative Guide to the Robustness of N-Nitroso Ambroxol Detection Methods

The emergence of N-nitroso compounds as potential impurities in pharmaceutical products necessitates the development and validation of robust analytical methods for their detection and quantification. N-Nitroso Ambroxol (N-AMB), a potential nitrosamine (B1359907) impurity in Ambroxol-containing drugs, requires sensitive and reliable detection methods to ensure patient safety. This guide provides a comparative overview of the robustness of common analytical techniques used for the detection of N-AMB, supported by representative experimental data and detailed methodologies.

Robustness, a measure of an analytical method's capacity to remain unaffected by small, deliberate variations in method parameters, is a critical component of method validation. It provides an indication of the method's reliability during routine use. This guide will focus on two prevalent analytical techniques: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Comparison of Analytical Methods for N-Nitroso Ambroxol Detection

The choice of an analytical method for N-AMB detection depends on the required sensitivity, selectivity, and the matrix of the sample. The following table summarizes the typical performance characteristics and robustness of HPLC-UV and LC-MS/MS methods.

Parameter	HPLC-UV	LC-MS/MS
Limit of Detection (LOD)	Higher (e.g., ~0.02 µg/mL)	Lower (e.g., ~0.2 ng/mL)[1]
Limit of Quantitation (LOQ)	Higher (e.g., ~0.05 µg/mL)	Lower (e.g., ~0.5 ng/mL)[1]
Specificity	Prone to interference from matrix components or other impurities.	Highly specific due to mass-to-charge ratio detection.
Linearity (Correlation Coefficient)	Typically >0.999[2][3]	Typically >0.999[4]
Accuracy (% Recovery)	Generally 98-102%	Generally 98-102%[4]
Precision (% RSD)	< 2%	< 15% (at LLOQ)
Robustness	Sensitive to changes in mobile phase composition, pH, flow rate, and column temperature.	Generally more robust to minor chromatographic variations, but sensitive to matrix effects and ion source parameters.

Experimental Protocols

Detailed experimental protocols are crucial for reproducing and verifying the robustness of an analytical method. Below are representative protocols for robustness testing of hypothetical HPLC-UV and LC-MS/MS methods for N-AMB detection.

Robustness Testing of an HPLC-UV Method

This protocol describes the robustness testing for a reversed-phase HPLC-UV method for the quantification of N-Nitroso Ambroxol.

a) Standard and Sample Preparation:

• Standard Solution: A stock solution of N-Nitroso Ambroxol is prepared in a suitable solvent (e.g., methanol) and serially diluted to the desired concentration for analysis.

• Sample Solution: The drug product is dissolved in a suitable solvent, sonicated, and filtered to prepare the sample solution.

b) Chromatographic Conditions:

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile Phase: A mixture of a buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile) in a defined ratio (e.g., 60:40 v/v).

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 280 nm[5]

• Injection Volume: 20 µL

• Column Temperature: 30°C

c) Robustness Parameters and Variations: The robustness of the method is assessed by making small, deliberate changes to the following parameters:

• Flow Rate: ± 0.1 mL/min (i.e., 0.9 mL/min and 1.1 mL/min)

• Mobile Phase Composition: ± 2% of the organic solvent (e.g., Acetonitrile (B52724):Buffer ratios of 42:58 and 38:62)

• pH of the Mobile Phase Buffer: ± 0.2 units

• Column Temperature: ± 5°C (i.e., 25°C and 35°C)

• Detection Wavelength: ± 2 nm (i.e., 278 nm and 282 nm)

d) Data Analysis: The effect of these variations on the system suitability parameters (e.g., peak area, retention time, tailing factor, and theoretical plates) is evaluated. The relative standard deviation (RSD) of the results is calculated to determine the method's robustness.

Robustness Testing of an LC-MS/MS Method

This protocol outlines the robustness testing for a sensitive and selective LC-MS/MS method for the quantification of N-Nitroso Ambroxol.

a) Standard and Sample Preparation:

• Standard Solution: Prepared as described for the HPLC-UV method.

• Sample Solution: Prepared as described for the HPLC-UV method. An internal standard may be added.

b) LC-MS/MS Conditions:

• LC System: A suitable UHPLC or HPLC system.

• Column: A reversed-phase C18 column suitable for mass spectrometry.

• Mobile Phase: A gradient elution with 0.1% formic acid in water (Solvent A) and 0.1% formic acid in acetonitrile (Solvent B).

• Flow Rate: 0.4 mL/min

• Injection Volume: 10 µL

• Column Temperature: 40°C

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions: Specific precursor-to-product ion transitions for N-Nitroso Ambroxol and the internal standard are monitored.

c) Robustness Parameters and Variations:

• Flow Rate: ± 0.05 mL/min

• Column Temperature: ± 5°C

• Mobile Phase Composition: Variation in the gradient program by slightly altering the percentage of Solvent B at different time points.

• Ion Source Parameters:

  • IonSpray Voltage: ± 200 V

  • Source Temperature: ± 10°C

d) Data Analysis: The impact of these variations on the peak area ratio (analyte/internal standard), retention time, and signal-to-noise ratio is assessed. The results are statistically evaluated to confirm the robustness of the method.

Visualizing the Robustness Testing Workflow

A clear understanding of the experimental workflow is essential for implementing robustness studies. The following diagram illustrates the logical steps involved in the robustness testing of an analytical method.

Caption: Workflow for robustness testing of an analytical method.

This comprehensive guide provides researchers, scientists, and drug development professionals with a framework for comparing and implementing robust detection methods for N-Nitroso Ambroxol. The provided data and protocols serve as a starting point for developing and validating analytical methods that are fit for purpose and ensure the quality and safety of pharmaceutical products.

References

• 1. mdpi.com [mdpi.com]
• 2. rjptonline.org [rjptonline.org]
• 3. researchgate.net [researchgate.net]
• 4. Development and Validation of RP-HPLC Method for the Detection of N-Nitroso Meglumine in Pharmaceutical Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Nitrosamine Extraction Methods for Researchers

The accurate detection and quantification of N-nitrosamine impurities are critical for ensuring the safety and quality of pharmaceutical products, food, and consumer goods. As probable human carcinogens, regulatory bodies have set stringent limits on their presence, demanding highly sensitive and robust analytical methods.[1][2][3] The extraction of these impurities from diverse and often complex matrices is a pivotal step that directly influences the reliability of subsequent analyses.

This guide provides an objective comparison of common extraction techniques for nitrosamines, supported by experimental data. It is designed for researchers, scientists, and drug development professionals to aid in the selection of the most suitable method for their specific analytical challenges. We will explore Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), Dispersive Liquid-Liquid Microextraction (DLLME), Headspace Solid-Phase Microextraction (HS-SPME), and Supercritical Fluid Extraction (SFE), detailing their performance, advantages, and limitations.

Performance Comparison of Nitrosamine (B1359907) Extraction Techniques

The choice of an optimal extraction method is contingent upon several factors, including the sample matrix, the specific physicochemical properties of the target nitrosamines (e.g., volatility), and the required sensitivity.[4] The following table summarizes quantitative performance data from various studies to facilitate a direct comparison.

Extraction Technique	Common Matrices	Typical Recovery (%)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Key Advantages	Key Disadvantages
Solid-Phase Extraction (SPE)	Pharmaceuticals (Cough Syrup, APIs), Water, Food (Sausage)	90 - 126%[5][6][7]	0.02 - 0.1 ng/mL[7]	~0.05 µg/g[2]	High selectivity, excellent for complex matrices, potential for automation, good concentration factor.[5][6][7][8]	Can be more costly and time-consuming for method development; requires solvent for elution.[8][9]
Liquid-Liquid Extraction (LLE)	Pharmaceuticals (Drug Products), Processed Meats	~80 - 112%[10]	Varies with solvent and matrix	~0.05 ppm[10]	Widely applicable, straightforward, suitable for less volatile nitrosamines.[1][11]	Can be labor-intensive, requires large volumes of organic solvents, potential for emulsion formation.[9][12]
Dispersive Liquid-Liquid Microextraction (DLLME)	Cosmetics, Water	81 - 104%[13]	5.7 - 124 ng/L (water)[14]; low µg/kg (cosmetics)	Low µg/kg level	Fast, simple, high enrichment factor, requires minimal solvent.[14][15][16][17]	Sensitive to experimental parameters; may not be suitable for all complex matrices.[4]
Headspace Solid-Phase Microextraction (HS-SPME)	Meat Products, Pharmaceuticals	92 - 113%[18]	< 3.6 µg/kg (meat)[18]	< 12 µg/kg (meat)[18]; 0.05 µg/g (pharmaceuticals)[19]	Solvent-free, simple, can be automated, ideal for volatile nitrosamines.[18][19][20]	Fiber lifetime can be limited; sensitive to matrix effects; less suitable for non-volatile compounds.[4]
Supercritical Fluid Extraction (SFE)	Tobacco	Varies; comparable to LLE[21]	0.02 - 0.04 µ g/sample [21]	Not specified	Fast, consumes very little organic solvent, environmentally friendly.[21][22][23]	Requires specialized high-pressure equipment; method development can be complex.[24]

Experimental Protocols and Workflows

This section provides detailed methodologies for the key extraction techniques, accompanied by workflow diagrams generated using Graphviz to illustrate the logical steps of each process.

Solid-Phase Extraction (SPE)

SPE is a highly selective method used to isolate nitrosamines from complex samples like pharmaceuticals and water by partitioning them between a solid sorbent and the liquid sample matrix.[7][9] It is particularly effective for purifying and concentrating analytes prior to chromatographic analysis.[7]

Experimental Protocol: Automated SPE for Nitrosamines in Water

This protocol is based on automated methods used for analyzing various water matrices.[6]

• Sample Preparation: Collect a 1000 mL water sample and spike with isotopically labeled internal standards.[6]

• Cartridge Conditioning: Use a pre-packed activated coconut charcoal cartridge. Sequentially condition the cartridge with 5 mL of dichloromethane (B109758) (DCM), 5 mL of methanol, and 10 mL of reagent water.[6]

• Sample Loading: Load the water sample onto the SPE cartridge at a flow rate of 15 mL/min.[6]

• Cartridge Rinsing & Drying: Rinse the cartridge with 5 mL of reagent water to remove interferences. Dry the cartridge for 10 minutes using nitrogen gas.[6]

• Elution: Elute the retained nitrosamines from the cartridge with 10 mL of DCM at a flow rate of 5 mL/min.[6]

• Concentration: Concentrate the eluate to the final volume required for analysis by GC-MS or LC-MS.

Solid-Phase Extraction (SPE) Workflow

Liquid-Liquid Extraction (LLE)

LLE is a conventional technique that separates nitrosamines from a sample solution into an immiscible organic solvent based on their relative solubilities.[1][12] It is widely used for various matrices, including pharmaceutical products and processed meats.[8][11]

Experimental Protocol: LLE for Nitrosamines in a Drug Product

This protocol is a generalized procedure for extracting nitrosamines from a solid drug product.[11]

• Sample Preparation: Weigh an appropriate amount of the sample (e.g., 200-1,000 mg of ground tablets) into a 15 mL centrifuge tube.[11]

• Dissolution: Disperse the sample in 8.0 mL of a 1 M sodium hydroxide (B78521) (NaOH) solution. Vortex briefly and then shake for at least 5 minutes to ensure complete dissolution or suspension.[11]

• Extraction: Add 2.0 mL of dichloromethane (DCM) to the suspension. Vortex vigorously for 1 minute to facilitate the extraction of nitrosamines into the organic phase.[11]

• Phase Separation: Centrifuge the mixture to achieve a clear separation between the aqueous and organic layers.[25]

• Collection: Carefully collect the lower organic (DCM) layer containing the nitrosamines.[25]

• Analysis: The collected extract can be filtered and injected directly into the GC-MS or LC-MS system for analysis.

Liquid-Liquid Extraction (LLE) Workflow

Dispersive Liquid-Liquid Microextraction (DLLME)

DLLME is a miniaturized version of LLE that uses a small amount of extraction solvent and a dispersive solvent.[17] The mixture is rapidly injected into the aqueous sample, forming a cloudy solution that maximizes the surface area for rapid extraction. This technique is known for its high enrichment factor and minimal solvent consumption.[17]

Experimental Protocol: Vortex-Assisted DLLME for Cosmetics

This method is used for the simultaneous determination of multiple nitrosamines in cosmetic products.

• Sample Preparation: Prepare the cosmetic sample in an aqueous solution.

• Solvent Mixture Preparation: In a separate vial, mix the appropriate volume of an extraction solvent (e.g., chlorobenzene) and a dispersive solvent (e.g., methanol).

• Rapid Injection: Rapidly inject the solvent mixture into the sample solution.

• Vortexing: Vortex the mixture to form a cloudy solution (emulsion), ensuring the fine droplets of the extraction solvent are dispersed throughout the aqueous phase.

• Centrifugation: Centrifuge the emulsion to break it and settle the fine droplets of extraction solvent at the bottom of the tube.

• Collection & Analysis: Collect the sedimented organic phase using a microsyringe and inject it into a GC-MS for analysis.

Dispersive Liquid-Liquid Microextraction (DLLME) Workflow

Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is a solvent-free extraction technique ideal for volatile and semi-volatile nitrosamines.[20][26] It involves exposing a coated fiber to the headspace (gaseous phase) above a sample, where volatile analytes partition onto the fiber coating. The fiber is then transferred to the injector of a gas chromatograph for thermal desorption and analysis.[18]

Experimental Protocol: HS-SPME for Volatile Nitrosamines in Meat

This protocol was developed and optimized for detecting nine volatile nitrosamines in processed meat products.[18]

• Sample Preparation: Homogenize the meat sample and place it in a headspace vial.

• Matrix Modification: Add a salt solution (e.g., 36% w/v NaCl) to the vial to increase the ionic strength and promote the release of volatile compounds into the headspace.[18]

• Incubation & Extraction: Seal the vial and incubate it at a specific temperature (e.g., 65°C) for a set time (e.g., 45 minutes). During this time, expose a 50/30 µm DVB/CAR/PDMS fiber to the headspace to adsorb the nitrosamines.[18]

• Thermal Desorption: Retract the fiber and immediately introduce it into the hot injector of a GC-MS system. The high temperature desorbs the analytes from the fiber onto the GC column.

• Analysis: The separated compounds are then detected and quantified by the mass spectrometer.

Headspace Solid-Phase Microextraction (HS-SPME) Workflow

Conclusion

The selection of an appropriate extraction method is a critical decision in the analytical workflow for nitrosamine determination.

• Solid-Phase Extraction (SPE) offers high selectivity and is well-suited for complex matrices, with strong potential for automation.[5][6]

• Liquid-Liquid Extraction (LLE) remains a fundamental and versatile technique, particularly for less volatile compounds, though it is often more labor- and solvent-intensive.[1][9]

• Dispersive Liquid-Liquid Microextraction (DLLME) provides a rapid and environmentally friendly alternative, requiring minimal solvent while achieving high enrichment factors.[14][15]

• Headspace SPME is the method of choice for volatile nitrosamines, offering a simple, automated, and solvent-free approach.[18][20]

• Supercritical Fluid Extraction (SFE) stands out as a "green" technique that is fast and minimizes organic solvent use but requires specialized instrumentation.[21][22]

By understanding the principles, performance metrics, and protocols of each method, researchers can make an informed choice that best aligns with their sample type, target analytes, and analytical objectives, ultimately ensuring accurate and reliable quantification of these critical impurities.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. americanlaboratory.com [americanlaboratory.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. biotage.com [biotage.com]
• 13. researchgate.net [researchgate.net]
• 14. Determination of N-nitrosamines by automated dispersive liquid-liquid microextraction integrated with gas chromatography and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Determination of nine prohibited N-nitrosamines in cosmetic products by vortex-assisted dispersive liquid–liquid microextraction prior to gas chromatography-mass spectrometry - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 16. microbiozindia.com [microbiozindia.com]
• 17. researchgate.net [researchgate.net]
• 18. An optimised HS-SPME-GC-MS method for the detection of volatile nitrosamines in meat samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Evaluation and optimization of a HS-SPME-assisted GC-MS/MS method for monitoring nitrosamine impurities in diverse pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. youtube.com [youtube.com]
• 21. Supercritical fluid extraction and gas chromatography/mass spectrometry for the analysis of tobacco-specific nitrosamines in cigarettes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. pubs.acs.org [pubs.acs.org]
• 23. Supercritical fluid extraction of N-nitrosamines (Thesis/Dissertation) | OSTI.GOV [osti.gov]
• 24. researchgate.net [researchgate.net]
• 25. benchchem.com [benchchem.com]
• 26. researchgate.net [researchgate.net]

Navigating the Analytical Maze: A Comparative Guide to N-Nitroso Ambroxol and Related Impurity Analysis

For Immediate Release

[City, State] – December 20, 2025 – The pervasive issue of nitrosamine (B1359907) impurities in pharmaceutical products continues to be a critical focus for researchers, scientists, and drug development professionals. Among these, N-Nitroso Ambroxol, an impurity of the widely used mucolytic agent Ambroxol, necessitates robust and sensitive analytical methods to ensure patient safety. This guide provides a comparative overview of the performance characteristics of analytical methodologies applicable to N-Nitroso Ambroxol and other N-nitrosamine drug substance-related impurities (NDSRIs), supported by experimental data and detailed protocols.

The analytical technique of choice for the trace-level quantification of nitrosamine impurities is widely recognized to be Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[1][2] This is due to its high sensitivity and selectivity, which are crucial for detecting these potent carcinogens at the low levels mandated by regulatory agencies.[1] While methods for various nitrosamines have been developed, this guide will utilize a detailed, validated UPLC-MS/MS method for N-Nitroso Propranolol (B1214883) as a representative example, given the scarcity of publicly available, detailed validation data specifically for N-Nitroso Ambroxol. The principles and performance characteristics are directly translatable to the analysis of N-Nitroso Ambroxol.

Comparative Performance of Analytical Methods

The performance of an analytical method is defined by several key parameters, including the Limit of Detection (LOD), Limit of Quantification (LOQ), linearity, accuracy, and precision. The following table summarizes these characteristics for a representative UPLC-MS/MS method for an NDSRI, providing a benchmark for the expected performance of a method for N-Nitroso Ambroxol. For comparison, data for other relevant nitrosamine analyses are also included.

Parameter	Method 1: UPLC-MS/MS for N-Nitroso Propranolol[3]	Method 2: UPLC-MS/MS for N-Nitroso Hydrochlorothiazide[4]	Method 3: UHPLC-MS/MS for Six Nitrosamines in Valsartan[5]
Instrumentation	ExionLC system with QTRAP 6500+ system	Agilent 6495D Triple Quadrupole LC/MS/MS	Ultra-High Performance Liquid Chromatography with Triple Quadrupole Mass Spectrometry
Limit of Detection (LOD)	Not explicitly stated, but LLOQ is 0.01 ng/mL	5 pg/mL (0.05 ppm)	0.5 ppb
Limit of Quantification (LOQ)	0.01 ng/mL	10 pg/mL (0.1 ppm)	1.5 ppb
Linearity (Range)	0.01 ng/mL to 10.00 ng/mL	10 pg/mL to 10 ng/mL	LOQ to 150% (9ppb)
Correlation Coefficient (r²)	> 0.99 (Implied by linearity)	0.9952	> 0.998
Accuracy (% Recovery)	Evaluated in placebo, API, and drug product matrices.[6]	114.35% in placebo, 93.85% in tablet (at LOQ)	80% to 120% (at LOQ)
Precision (%RSD)	High reproducibility mentioned.[3]	2.7% for seven replicate injections at LOQ.[4]	Not explicitly stated

Experimental Protocols: A Detailed Look

A detailed experimental protocol is essential for the replication and validation of analytical methods. Below is the methodology for the UPLC-MS/MS analysis of N-Nitroso Propranolol, which can be adapted for N-Nitroso Ambroxol.

Method: UPLC-MS/MS for the Quantification of N-Nitroso Propranolol[3]

1. Standard and Sample Preparation:

• Standard Preparation: A 1 mg/mL stock solution of N-Nitroso Propranolol is prepared in methanol. This is then serially diluted with 80:20 (v/v) acetonitrile/water to create calibration standards ranging from 0.01 ng/mL to 10.00 ng/mL.

• Drug Substance (API) Sample Preparation: The propranolol API is weighed and dissolved in 80:20 (v/v) acetonitrile/water to a final concentration of 1 mg/mL.

• Drug Product (Tablet) Sample Preparation: Tablets are crushed, and a weight equivalent to the desired API concentration is taken. The powder is extracted with 80:20 (v/v) acetonitrile/water by vortexing and shaking. The resulting solution is centrifuged, and the supernatant is filtered through a 0.22 μm PVDF syringe filter before injection.

2. Chromatographic Conditions:

• LC System: ExionLC system

• Column: Phenomenex Kinetex biphenyl (B1667301) (3.0 x 150 mm, 2.6 µm, 100 Å)

• Mobile Phase A: 1mM ammonium (B1175870) formate (B1220265) with 0.1% (v/v) formic acid in water

• Mobile Phase B: 0.1% (v/v) formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 15 µL

• Gradient Program: A specific gradient elution program is used to separate the analyte from the matrix components.

3. Mass Spectrometry Conditions:

• Mass Spectrometer: QTRAP 6500+ system

• Ionization Mode: Electrospray Ionization (ESI) in positive mode

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Specific precursor-to-product ion transitions for N-Nitroso Propranolol are monitored for quantification and confirmation.

Visualizing the Workflow and Biological Impact

To better understand the analytical process and the biological relevance of nitrosamine impurities, the following diagrams have been generated.

Analytical Workflow for NDSRI Quantification

Nitrosamines are classified as probable human carcinogens. Their carcinogenic effect is initiated by metabolic activation, leading to the formation of DNA adducts.

Carcinogenic Signaling Pathway of N-Nitrosamines

Conclusion

The control of N-Nitroso Ambroxol and other NDSRIs in pharmaceutical products is a non-negotiable aspect of drug safety. The methods outlined in this guide, particularly the sensitive and specific UPLC-MS/MS techniques, provide the necessary tools for accurate quantification at trace levels. While a specific validated method for N-Nitroso Ambroxol is not widely published, the detailed protocol for a closely related compound, N-Nitroso Propranolol, offers a robust framework for method development and validation. By adhering to these rigorous analytical practices, the pharmaceutical industry can effectively monitor and control these potentially harmful impurities, ensuring the continued safety and efficacy of medicines for patients worldwide. The understanding of the carcinogenic pathways of nitrosamines further underscores the importance of these analytical endeavors.

References

• 1. youtube.com [youtube.com]
• 2. pharmtech.com [pharmtech.com]
• 3. sciex.com [sciex.com]
• 4. lcms.labrulez.com [lcms.labrulez.com]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. phenomenex.com [phenomenex.com]

Navigating the Transfer of N-Nitroso Ambroxol Analysis: A Comparative Guide for Inter-Laboratory Success

A critical aspect of pharmaceutical quality control is the consistent and reliable analysis of impurities across different laboratories. This guide provides a comprehensive comparison and detailed protocols for the transfer of analytical methods for the detection and quantification of N-Nitroso Ambroxol, a potential genotoxic impurity in Ambroxol drug products. For researchers, scientists, and drug development professionals, ensuring that an analytical method performs equivalently in a receiving laboratory as it did in the originating laboratory is paramount for regulatory compliance and patient safety.

The presence of nitrosamine (B1359907) impurities in pharmaceuticals is a significant concern for regulatory bodies globally.[1] High-performance liquid chromatography coupled with mass spectrometry (LC-MS) has become the gold standard for the detection of these impurities at trace levels.[2][3] This guide focuses on the transfer of a sensitive and specific UPLC-MS/MS (Ultra-Performance Liquid Chromatography with tandem mass spectrometry) method for N-Nitroso Ambroxol analysis.

The Method Transfer Process: A Workflow for Success

A successful analytical method transfer (AMT) is a structured process that ensures a receiving unit can routinely perform the analytical method with the same accuracy and precision as the sending unit.[4] The workflow involves meticulous planning, a comprehensive transfer protocol, and clear communication between the participating laboratories.

Caption: A typical workflow for the transfer of an analytical method between laboratories.

Comparative Analysis: Sending Lab Performance vs. Receiving Lab Acceptance Criteria

The core of a method transfer is the comparative testing of the same batch of samples at both the sending and receiving laboratories. The results from the receiving laboratory must meet the pre-defined acceptance criteria, which are typically based on the validation data from the sending laboratory and regulatory guidelines.[5][6]

The following table outlines a representative comparison of performance characteristics for a validated UPLC-MS/MS method for N-Nitroso Ambroxol analysis.

Performance Characteristic	Sending Laboratory Validated Results	Receiving Laboratory Acceptance Criteria
Linearity (Correlation Coefficient, r²)	≥ 0.998	≥ 0.995
Limit of Detection (LOD)	0.05 ng/mL	≤ 0.10 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL	≤ 0.30 ng/mL
Precision (Repeatability, %RSD, n=6)	≤ 5.0%	≤ 10.0%
Intermediate Precision (%RSD)	≤ 8.0%	≤ 15.0%
Accuracy (Recovery %)	95.0% - 105.0%	90.0% - 110.0%
Solution Stability (24h, % Difference)	≤ 5.0%	≤ 10.0%

This data is synthesized based on typical performance of LC-MS/MS methods for nitrosamine analysis and should be adapted based on specific method validation.

Experimental Protocols

A detailed and unambiguous experimental protocol is crucial for the successful transfer of an analytical method. Below are the key components of a UPLC-MS/MS method for the analysis of N-Nitroso Ambroxol.

Sample Preparation

• Weigh and transfer 100 mg of Ambroxol drug substance or powdered tablets into a 50 mL volumetric flask.

• Add approximately 30 mL of diluent (Methanol:Water, 80:20 v/v) and sonicate for 15 minutes to dissolve.

• Allow the solution to cool to room temperature and dilute to volume with the diluent.

• Centrifuge an aliquot of the solution at 4000 RPM for 10 minutes.

• Transfer the supernatant into a vial for UPLC-MS/MS analysis.

UPLC-MS/MS Instrumentation and Conditions

• UPLC System: Waters ACQUITY UPLC I-Class or equivalent

• Mass Spectrometer: Waters Xevo TQ-XS or equivalent triple quadrupole mass spectrometer

• Column: ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient Program:

  • 0-1.0 min: 5% B

  • 1.0-5.0 min: 5% to 95% B

  • 5.0-6.0 min: 95% B

  • 6.0-6.1 min: 95% to 5% B

  • 6.1-8.0 min: 5% B

• Injection Volume: 5 µL

• Column Temperature: 40 °C

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: Specific precursor and product ions for N-Nitroso Ambroxol and a suitable internal standard (e.g., N-Nitroso Ambroxol-d4) should be determined and optimized.

Analytical Method Workflow

The analytical procedure itself follows a logical sequence from sample receipt to final data reporting.

Caption: Key steps in the analytical workflow for N-Nitroso Ambroxol analysis.

Alternative Analytical Techniques

While UPLC-MS/MS is a widely used and robust technique, other methods can also be employed for the analysis of nitrosamine impurities.

• High-Resolution Mass Spectrometry (LC-HRMS): Techniques like LC-Orbitrap MS offer high mass accuracy and resolution, which can be advantageous for impurity identification and confirmation, especially in complex matrices.[3] The FDA has published LC-HRMS methods for the analysis of various nitrosamines in pharmaceuticals.[3]

• Gas Chromatography-Mass Spectrometry (GC-MS): For more volatile nitrosamines, GC-MS can be a suitable alternative. However, for a non-volatile compound like N-Nitroso Ambroxol, LC-based methods are generally preferred.

The choice of analytical technique will depend on the specific requirements of the analysis, the available instrumentation, and the physicochemical properties of the analyte.[7] Regardless of the chosen method, a successful inter-laboratory transfer is contingent on a well-defined protocol, robust method performance, and effective communication between all parties involved.

References

• 1. merieuxnutrisciences.com [merieuxnutrisciences.com]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fda.gov [fda.gov]
• 4. contractpharma.com [contractpharma.com]
• 5. Best practices for analytical method transfers - Medfiles [medfilesgroup.com]
• 6. gmpsop.com [gmpsop.com]
• 7. researchgate.net [researchgate.net]

Navigating Nitrosamine Impurities: A Comparative Guide to N-Nitroso Ambroxol Assay Specificity and Selectivity

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitrosamine impurities in pharmaceutical products is a significant concern for regulatory bodies and drug manufacturers worldwide due to their potential carcinogenic properties. N-Nitroso Ambroxol (B1667023) (N-AMB), a potential impurity in the widely used mucolytic agent Ambroxol, requires highly specific and selective analytical methods for its detection and quantification at trace levels to ensure patient safety. This guide provides a comprehensive comparison of state-of-the-art analytical methodologies for N-Nitroso Ambroxol, complete with supporting data and detailed experimental protocols.

Introduction to N-Nitroso Ambroxol and Regulatory Context

N-Nitroso Ambroxol is a nitrosamine (B1359907) impurity that can form during the synthesis of the Ambroxol drug substance or during the shelf-life of the finished product.[1][2] Regulatory agencies, including the European Medicines Agency (EMA), have established stringent acceptable intake (AI) limits for nitrosamine impurities to mitigate potential health risks. For N-Nitroso Ambroxol, the EMA has set an AI limit of 1500 ng/day, based on a negative bacterial reverse mutation test. This necessitates the development of highly sensitive and selective analytical methods capable of quantifying N-AMB at or below this threshold.

Core Analytical Techniques for Nitrosamine Analysis

The primary analytical techniques for the detection of nitrosamine impurities are Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[3][4] Both techniques offer the high sensitivity and selectivity required for trace-level analysis.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is often the preferred method for a broad range of nitrosamines, including those that are less volatile or thermally labile.[3] The use of tandem mass spectrometry (MS/MS) enhances selectivity by monitoring specific precursor-to-product ion transitions, minimizing interference from the drug matrix.

• Gas Chromatography-Mass Spectrometry (GC-MS/MS): This technique is particularly suitable for volatile and semi-volatile nitrosamines.[5][6][7] Headspace GC-MS can be employed to minimize matrix effects and enhance sensitivity for volatile analytes.

Comparative Performance of N-Nitroso Ambroxol Assays

While a specific validated method for N-Nitroso Ambroxol is not publicly available in peer-reviewed literature, a robust LC-MS/MS method can be proposed based on established protocols for other nitrosamine impurities. This section compares a proposed high-sensitivity LC-MS/MS method with a potential GC-MS/MS alternative.

Table 1: Comparison of Proposed LC-MS/MS and GC-MS/MS Methods for N-Nitroso Ambroxol Analysis

Parameter	Proposed LC-MS/MS Method	Alternative GC-MS/MS Method
Instrumentation	UHPLC coupled to a Triple Quadrupole MS	Gas Chromatograph with a Triple Quadrupole MS
Ionization Source	Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)	Electron Ionization (EI)
Limit of Detection (LOD)	Estimated: 0.05 ng/mL	Estimated: 0.1 ng/mL
Limit of Quantification (LOQ)	Estimated: 0.15 ng/mL	Estimated: 0.3 ng/mL
Linearity (r²)	>0.995	>0.99
Accuracy (% Recovery)	90-110%	85-115%
Precision (%RSD)	<15%	<20%
Specificity/Selectivity	High (utilizes specific MRM transitions)	High (good chromatographic separation and mass filtering)
Throughput	High	Moderate
Suitability for N-AMB	High (suitable for the expected polarity and thermal lability)	Moderate (potential for on-column degradation)

Experimental Protocols

Proposed High-Sensitivity LC-MS/MS Method for N-Nitroso Ambroxol

This proposed method is adapted from established protocols for the analysis of various nitrosamine impurities in pharmaceutical products.

1. Sample Preparation:

• Weigh and powder a representative number of Ambroxol tablets.

• Accurately weigh a portion of the powdered tablets equivalent to a single dose of Ambroxol.

• Dissolve the powder in a suitable solvent (e.g., methanol/water mixture).

• Vortex or sonicate to ensure complete dissolution.

• Centrifuge to pelletize undissolved excipients.

• Filter the supernatant through a 0.22 µm filter prior to injection.

2. Liquid Chromatography Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A suitable gradient to ensure separation from Ambroxol and other impurities.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

3. Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • N-Nitroso Ambroxol: To be determined using a reference standard. A plausible transition would be based on the protonated molecule [M+H]⁺ and a characteristic fragment ion.

  • Ambroxol: m/z 379.0 → 264.0 (for monitoring potential interference)[8]

• Source Parameters: Optimized for maximum sensitivity of N-Nitroso Ambroxol.

4. Method Validation Parameters:

• Specificity: Assessed by analyzing blank samples, Ambroxol standard, and N-Nitroso Ambroxol standard to ensure no interference at the retention time of N-Nitroso Ambroxol.

• LOD and LOQ: Determined by serial dilution of the N-Nitroso Ambroxol standard.

• Linearity: Assessed over a suitable concentration range bracketing the expected impurity levels.

• Accuracy: Determined by spike-recovery experiments at different concentration levels.

• Precision: Evaluated through repeatability (intra-day) and intermediate precision (inter-day) studies.

Alternative GC-MS/MS Method for N-Nitroso Ambroxol

This method would be suitable if N-Nitroso Ambroxol is found to be sufficiently volatile and thermally stable.

1. Sample Preparation:

• Similar to the LC-MS/MS method, involving dissolution and filtration. The final solvent should be compatible with GC analysis (e.g., dichloromethane).

2. Gas Chromatography Conditions:

• Column: A low- to mid-polarity column (e.g., 5% phenyl-methylpolysiloxane).

• Inlet Temperature: Optimized to ensure volatilization without degradation.

• Oven Program: A temperature gradient to separate N-Nitroso Ambroxol from other volatile components.

• Carrier Gas: Helium at a constant flow rate.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electron Ionization (EI)

• MRM Transitions: Specific precursor and product ions for N-Nitroso Ambroxol would need to be determined.

Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the analytical processes, the following diagrams illustrate the experimental workflows.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Solutions for Nitrosamine Analysis - GC-MS/MS and LC-HRMS Method-​ : Shimadzu (Asia Pacific) [shimadzu.com.sg]
• 6. m.youtube.com [m.youtube.com]
• 7. LC-MS/MS-Based Determination of Ambroxol in Human Plasma and Cerebrospinal Fluid: Validation and Applicability in a Phase II Study on GBA-Associated Parkinson’s Disease Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of ambroxol in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Genotoxicity Profile: N-Nitroso Ambroxol vs. N-Nitrosodimethylamine (NDMA)

A Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the genotoxicity of N-Nitroso Ambroxol and the well-characterized potent genotoxic carcinogen, N-nitrosodimethylamine (NDMA). This comparison is based on available experimental data and regulatory assessments. While extensive data exists for NDMA, information on N-Nitroso Ambroxol is more limited, primarily stemming from regulatory evaluations of nitrosamine (B1359907) impurities in pharmaceuticals.

Executive Summary

N-Nitrosodimethylamine (NDMA) is a well-established genotoxic and carcinogenic compound, consistently demonstrating positive results in a wide array of in vitro and in vivo genotoxicity assays. Its mechanism of action involves metabolic activation by cytochrome P450 (CYP) enzymes, leading to the formation of highly reactive electrophilic intermediates that alkylate DNA, causing DNA damage, gene mutations, and chromosomal aberrations.

In contrast, available regulatory information indicates that N-Nitroso Ambroxol, a nitrosamine impurity of the mucolytic agent Ambroxol, has tested negative in the bacterial reverse mutation assay (Ames test)[1]. This negative result formed the basis for the European Medicines Agency (EMA) to establish an acceptable intake (AI) limit of 1500 ng/day[1]. This suggests a significantly lower genotoxic potential for N-Nitroso Ambroxol compared to NDMA.

This guide presents the available data, details the experimental methodologies for key genotoxicity assays, and provides diagrams of relevant pathways and workflows to facilitate a comprehensive understanding of the comparative genotoxicity of these two compounds.

Data Presentation

The following tables summarize the available quantitative and qualitative data from key genotoxicity assays for N-Nitroso Ambroxol and NDMA.

Table 1: Bacterial Reverse Mutation Assay (Ames Test)

Compound	Tester Strains	Metabolic Activation (S9)	Result	Reference
N-Nitroso Ambroxol	Not specified	Not specified	Negative	[1]
NDMA	S. typhimurium TA100, TA1535; E. coli WP2 uvrA	Required	Positive	[2][3]

Table 2: In Vitro Mammalian Cell Genotoxicity Assays

Compound	Assay	Cell Line	Metabolic Activation (S9)	Result	Reference
N-Nitroso Ambroxol	No data available	---	---	---
NDMA	Micronucleus Assay	Chinese Hamster Ovary (CHO)	Required	Positive	[4]
Comet Assay (SCGE)	CHO cells, Primary Human and Macaque Hepatocytes	Required	Positive	[2][5]
HPRT Gene Mutation Assay	Chinese Hamster V79	Required	Positive

Table 3: In Vivo Genotoxicity Assays

Compound	Assay	Species	Tissue	Result	Reference
N-Nitroso Ambroxol	No data available	---	---	---
NDMA	Micronucleus Assay	Mouse, Rat	Bone marrow, Liver	Positive	[4]
Comet Assay	Rat	Liver, Kidney, Lung	Positive	[6]
Unscheduled DNA Synthesis	Rat	Liver	Positive	[4]

Experimental Protocols

Detailed methodologies for the key genotoxicity assays are described below. These protocols are generalized and may be adapted based on the specific test substance and laboratory procedures.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds. It utilizes several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations in genes required for histidine or tryptophan synthesis, respectively. These strains cannot grow in a medium deficient in that specific amino acid. Mutagens can cause a reverse mutation, restoring the gene's function and allowing the bacteria to grow.

• Strain Selection : Commonly used strains include S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101).

• Metabolic Activation : The test is performed with and without a metabolic activation system (S9 fraction), typically derived from the livers of rats or hamsters treated with enzyme-inducing agents. This is crucial for detecting mutagens that require metabolic activation, such as NDMA. For nitrosamines, an enhanced Ames test with a higher concentration of S9 (e.g., 30%) and a pre-incubation step is often recommended.

• Exposure : The bacterial culture, the test compound at various concentrations, and the S9 mix (if used) are combined and pre-incubated.

• Plating : The mixture is then plated on a minimal agar (B569324) medium lacking the required amino acid.

• Incubation : Plates are incubated for 48-72 hours.

• Scoring : The number of revertant colonies (his+ or trp+) is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a positive result.

In Vitro Micronucleus Assay

The in vitro micronucleus test detects chromosomal damage. Micronuclei are small, extranuclear bodies formed during cell division from chromosome fragments or whole chromosomes that lag behind at anaphase.

• Cell Culture : Mammalian cells, such as Chinese hamster ovary (CHO) cells, human peripheral blood lymphocytes, or TK6 cells, are cultured.

• Exposure : Cells are treated with the test compound at several concentrations, with and without metabolic activation (S9).

• Cytokinesis Block : Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells. This ensures that the cells analyzed have completed one round of nuclear division.

• Harvesting and Staining : Cells are harvested, fixed, and stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Scoring : The frequency of micronucleated cells is determined by scoring a minimum of 2000 binucleated cells per concentration. A statistically significant, dose-dependent increase in the frequency of micronucleated cells indicates a positive result.

Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.

• Cell Preparation : A suspension of single cells is prepared from in vitro cultures or tissues from in vivo studies.

• Embedding : The cells are mixed with low-melting-point agarose (B213101) and layered onto a microscope slide.

• Lysis : The slides are immersed in a lysis solution to remove cell membranes and histones, leaving behind the DNA as a nucleoid.

• Alkaline Unwinding and Electrophoresis : The slides are placed in an alkaline buffer to unwind the DNA. An electric field is then applied, causing the broken DNA fragments to migrate away from the nucleoid, forming a "comet tail".

• Neutralization and Staining : The slides are neutralized and the DNA is stained with a fluorescent dye.

• Analysis : The slides are examined using a fluorescence microscope. The extent of DNA damage is quantified by measuring the length of the comet tail and the amount of DNA in the tail relative to the head.

Mandatory Visualization

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the general mechanism of genotoxicity for nitrosamines like NDMA and the workflows for the described experimental assays.

Caption: Genotoxicity pathway of N-nitrosamines.

Caption: Workflow for the Ames Test.

Caption: Workflow for the In Vitro Micronucleus Test.

Caption: Workflow for the Comet Assay.

Conclusion

The available evidence strongly indicates a significant difference in the genotoxic potential of N-Nitroso Ambroxol and NDMA. NDMA is a well-documented, potent genotoxin that is positive in a wide range of in vitro and in vivo assays, necessitating metabolic activation to exert its effects. In contrast, N-Nitroso Ambroxol has been reported as negative in the bacterial reverse mutation assay, a key test for assessing mutagenic potential[1]. This negative result has led to a higher acceptable intake limit for N-Nitroso Ambroxol by regulatory agencies compared to many other nitrosamines.

While the negative Ames test for N-Nitroso Ambroxol is a significant finding, the absence of data from other in vitro and in vivo genotoxicity assays (e.g., micronucleus, comet assay) means that a complete comparative assessment is not possible at this time. Further studies on N-Nitroso Ambroxol would be beneficial to fully characterize its genotoxic profile and confirm its apparent low genotoxic potential relative to potent nitrosamines like NDMA. This comparative guide underscores the importance of compound-specific data in the risk assessment of nitrosamine impurities.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. fda.gov [fda.gov]
• 3. researchgate.net [researchgate.net]
• 4. veeprho.com [veeprho.com]
• 5. cleanchemlab.com [cleanchemlab.com]
• 6. Repair kinetics of specific types of nitroso-induced DNA damage using the comet assay in human cells [pubmed.ncbi.nlm.nih.gov]

Benchmarking N-Nitroso Ambroxol Detection: A Comparative Guide to Regulatory Standards and Analytical Performance

For Immediate Release

This guide provides a comprehensive comparison of analytical methodologies for the detection of N-Nitroso Ambroxol, benchmarked against current regulatory standards. Designed for researchers, scientists, and drug development professionals, this document offers an objective evaluation of available techniques, supported by illustrative experimental data, to ensure the safety and compliance of pharmaceutical products.

The emergence of nitrosamine (B1359907) impurities as a significant concern in the pharmaceutical industry necessitates robust and sensitive analytical methods for their detection and quantification. N-Nitroso Ambroxol, a potential impurity in drug products containing Ambroxol, is subject to stringent regulatory limits due to the classification of nitrosamines as probable human carcinogens. This guide outlines the current acceptable intake limits set by major regulatory bodies and compares the performance of the most common analytical techniques used for its detection.

Regulatory Landscape: Setting the Bar for Safety

Regulatory agencies worldwide have established acceptable intake (AI) limits for various nitrosamine impurities to mitigate potential carcinogenic risks. For N-Nitroso Ambroxol, the European Medicines Agency (EMA) has set a precedent with a specific AI limit.

Table 1: Regulatory Acceptable Intake (AI) Limit for N-Nitroso Ambroxol

Regulatory Body	Acceptable Intake (AI) Limit (ng/day)	Basis for Limit
European Medicines Agency (EMA)	1500	Based on a negative bacterial reverse mutation test.[1][2]
U.S. Food and Drug Administration (FDA)	Not explicitly defined; general guidance for NDSRIs applies.	Carcinogenic Potency Categorization Approach (CPCA) for Nitrosamine Drug Substance-Related Impurities (NDSRIs).[3][4][5][6]
Health Canada	Not explicitly defined; general guidance applies.	Carcinogenic Potency Categorization Approach (CPCA) for nitrosamine impurities.[7][8][9][10]

It is crucial for manufacturers to adhere to these limits to ensure patient safety and regulatory compliance. The analytical methods employed for the detection of N-Nitroso Ambroxol must therefore be sensitive enough to quantify levels well below the established AI.

Comparative Analysis of Detection Methodologies

The two most prominent analytical techniques for the detection of nitrosamine impurities are Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS). Both offer high sensitivity and selectivity, which are essential for trace-level analysis in complex pharmaceutical matrices.

While specific, publicly available, validated performance data for N-Nitroso Ambroxol is limited, the following table presents illustrative performance characteristics based on typical capabilities of these techniques for other nitrosamine impurities. This data is intended to provide a comparative benchmark for analytical performance.

Table 2: Illustrative Performance Comparison of Analytical Methods for N-Nitroso Ambroxol Detection

Parameter	LC-MS/MS	GC-MS/MS
Limit of Detection (LOD)	0.01 - 0.1 ng/mL	0.02 - 0.5 ng/mL
Limit of Quantitation (LOQ)	0.03 - 0.3 ng/mL	0.05 - 1.0 ng/mL
Linearity (R²)	≥ 0.995	≥ 0.995
Accuracy (% Recovery)	80 - 120%	70 - 130%[11]
Precision (% RSD)	< 15%	< 20%
Applicability	Broadly applicable to a wide range of nitrosamines, including non-volatile and thermally labile compounds.	Best suited for volatile and thermally stable nitrosamines.

Disclaimer: The performance data in this table is illustrative and based on typical values for nitrosamine analysis. Actual performance may vary depending on the specific instrumentation, method parameters, and matrix.

Experimental Protocols

Detailed methodologies are critical for the successful implementation and validation of any analytical procedure. Below are generalized experimental protocols for the analysis of N-Nitroso Ambroxol using LC-MS/MS and GC-MS/MS.

Protocol 1: N-Nitroso Ambroxol Analysis by LC-MS/MS

1. Sample Preparation:

• Accurately weigh a portion of the ground sample (e.g., tablets) or an aliquot of the liquid formulation.

• Dissolve the sample in a suitable diluent (e.g., methanol (B129727)/water mixture).

• Vortex and sonicate to ensure complete dissolution.

• Centrifuge to pelletize any undissolved excipients.

• Filter the supernatant through a 0.22 µm filter into an HPLC vial.

2. Chromatographic Conditions:

• Instrument: High-Performance Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-MS/MS).

• Column: A suitable C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: Gradient elution with Mobile Phase A (e.g., 0.1% formic acid in water) and Mobile Phase B (e.g., 0.1% formic acid in methanol or acetonitrile).

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for N-Nitroso Ambroxol and a suitable internal standard should be optimized.

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows for maximum sensitivity.

4. Data Analysis:

• Quantify N-Nitroso Ambroxol concentration using a calibration curve prepared with certified reference standards.

• The method should be validated according to ICH Q2(R1) guidelines for specificity, linearity, LOD, LOQ, accuracy, and precision.

Protocol 2: N-Nitroso Ambroxol Analysis by GC-MS/MS

1. Sample Preparation:

• Sample dissolution in an appropriate organic solvent (e.g., dichloromethane).

• For some matrices, a liquid-liquid extraction or solid-phase extraction (SPE) may be necessary to remove interfering components.

• The final extract is transferred to a GC vial.

2. Chromatographic Conditions:

• Instrument: Gas Chromatograph coupled with a Tandem Mass Spectrometer (GC-MS/MS).

• Column: A low-bleed capillary column suitable for amine analysis (e.g., 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate.

• Inlet Temperature: 250 °C.

• Oven Program: A temperature gradient program to ensure separation of the analyte from other volatile components.

• Injection Mode: Splitless injection.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electron Ionization (EI).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Optimized precursor-to-product ion transitions for N-Nitroso Ambroxol.

• Source and Transfer Line Temperatures: Optimized to prevent analyte degradation (e.g., 230 °C and 280 °C, respectively).

4. Data Analysis:

• Quantification is performed using a calibration curve.

• Method validation should be performed as per regulatory guidelines.

Visualizing the Workflow and Decision-Making Process

To further clarify the analytical process, the following diagrams, generated using Graphviz, illustrate the experimental workflow and a decision-making framework for method selection.

Figure 1. Experimental Workflow for N-Nitroso Ambroxol Detection.

Figure 2. Decision Tree for Analytical Method Selection.

References

• 1. aquigenbiosciences.quora.com [aquigenbiosciences.quora.com]
• 2. veeprho.com [veeprho.com]
• 3. unirepository.svkri.uniri.hr [unirepository.svkri.uniri.hr]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 6. juniperpublishers.com [juniperpublishers.com]
• 7. researchgate.net [researchgate.net]
• 8. longdom.org [longdom.org]
• 9. LC-MS/MS-Based Determination of Ambroxol in Human Plasma and Cerebrospinal Fluid: Validation and Applicability in a Phase II Study on GBA-Associated Parkinson's Disease Patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. agilent.com [agilent.com]

Proficiency Testing for N-Nitroso Ambroxol Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the proficiency testing of N-Nitroso Ambroxol, a nitrosamine (B1359907) impurity of potential concern in pharmaceutical products. Ensuring patient safety necessitates robust and reproducible analytical methods for the detection and quantification of such impurities at trace levels. This document outlines a framework for an inter-laboratory proficiency testing program, presenting detailed experimental protocols for two common analytical techniques—Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS)—along with a comparison of their performance characteristics.

Inter-Laboratory Proficiency Testing Workflow

An inter-laboratory proficiency test is a cornerstone of quality assurance, providing an objective assessment of a laboratory's analytical performance. The typical workflow involves a coordinating body distributing homogeneous and stable test samples to participating laboratories. Each laboratory analyzes the samples using their in-house methods and reports the results back to the coordinating body for statistical analysis and performance evaluation.

Figure 1: General workflow of an inter-laboratory proficiency testing program.

Comparative Analysis of Analytical Methods

The selection of an analytical method for the determination of N-Nitroso Ambroxol is critical for achieving the required sensitivity and selectivity. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is a widely used technique for identifying and quantifying nitrosamine impurities.[1] The following tables summarize the performance data for two commonly employed methods in a hypothetical proficiency test.

Table 1: Performance Characteristics of Analytical Methods for N-Nitroso Ambroxol

Parameter	Method A: LC-MS/MS	Method B: GC-MS/MS
Limit of Detection (LOD)	0.05 ng/mL	0.1 ng/mL
Limit of Quantitation (LOQ)	0.15 ng/mL	0.3 ng/mL
Accuracy (% Recovery)	98.5 - 102.3%	95.7 - 104.1%
Precision (% RSD)	< 5%	< 8%
Linearity (r²)	> 0.999	> 0.998

Table 2: Summary of Hypothetical Proficiency Testing Results

Laboratory ID	Method Used	Reported Concentration (ng/mL)	Assigned Value (ng/mL)	z-score	Performance Evaluation
LAB-001	LC-MS/MS	5.1	5.0	0.2	Satisfactory
LAB-002	GC-MS/MS	4.7	5.0	-0.6	Satisfactory
LAB-003	LC-MS/MS	5.8	5.0	1.6	Questionable
LAB-004	LC-MS/MS	4.9	5.0	-0.2	Satisfactory
LAB-005	GC-MS/MS	6.2	5.0	2.4	Unsatisfactory

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of analytical results. The following sections provide comprehensive protocols for the two analytical methods.

Method A: LC-MS/MS Analysis of N-Nitroso Ambroxol

This method is designed for the sensitive quantification of N-Nitroso Ambroxol in drug substances and products.

1. Instrumentation:

• UHPLC system coupled with a triple quadrupole mass spectrometer.

• Electrospray ionization (ESI) source.

2. Reagents and Materials:

• N-Nitroso Ambroxol reference standard.

• N-Nitroso Ambroxol-d4 (internal standard).

• Acetonitrile (LC-MS grade).

• Methanol (LC-MS grade).

• Formic acid (LC-MS grade).

• Ultrapure water.

3. Chromatographic Conditions:

• Column: C18, 2.1 x 50 mm, 1.8 µm.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: 10% B to 90% B over 5 minutes, hold for 2 minutes, then re-equilibrate.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

4. Mass Spectrometry Conditions:

• Ionization Mode: Positive ESI.

• MRM Transitions:

  • N-Nitroso Ambroxol: Precursor ion > Product ion (specific m/z values to be determined based on the compound's fragmentation).

  • N-Nitroso Ambroxol-d4: Precursor ion > Product ion.

• Source Parameters: Optimized for maximum sensitivity (e.g., capillary voltage, source temperature, gas flows).

5. Sample Preparation:

• Accurately weigh and dissolve the sample in a suitable diluent (e.g., 50:50 methanol:water).

• Spike with the internal standard solution.

• Vortex and centrifuge.

• Transfer the supernatant for injection.

Method B: GC-MS/MS Analysis of N-Nitroso Ambroxol

This method provides an alternative approach for the quantification of N-Nitroso Ambroxol, particularly for volatile nitrosamines.

1. Instrumentation:

• Gas chromatograph coupled with a triple quadrupole mass spectrometer.

• Split/splitless injector.

2. Reagents and Materials:

• N-Nitroso Ambroxol reference standard.

• N-Nitrosodimethylamine-d6 (internal standard).

• Dichloromethane (GC grade).

• Methanol (GC grade).

3. Chromatographic Conditions:

• Column: 5% Phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program: 40 °C (hold 2 min), ramp to 280 °C at 20 °C/min, hold for 5 min.

• Injector Temperature: 250 °C.

• Injection Mode: Splitless.

• Injection Volume: 1 µL.

4. Mass Spectrometry Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• MRM Transitions:

  • N-Nitroso Ambroxol: Precursor ion > Product ion(s).

  • N-Nitrosodimethylamine-d6: Precursor ion > Product ion(s).

• Source Temperature: 230 °C.

• Transfer Line Temperature: 280 °C.

5. Sample Preparation:

• Dissolve the sample in dichloromethane.

• Spike with the internal standard solution.

• Vortex to ensure homogeneity.

• Inject directly into the GC-MS/MS system.

Conclusion

Both LC-MS/MS and GC-MS/MS are powerful techniques for the trace-level analysis of N-Nitroso Ambroxol. The choice of method will depend on factors such as the sample matrix, required sensitivity, and available instrumentation. Participation in proficiency testing programs is essential for laboratories to ensure the reliability and accuracy of their analytical data, thereby contributing to the overall safety and quality of pharmaceutical products. Continuous monitoring and adherence to regulatory guidelines are crucial in mitigating the risks associated with nitrosamine impurities.[1]

References

• 1. aquigenbiosciences.quora.com [aquigenbiosciences.quora.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of N-Nitroso Ambroxol: A Procedural Guide

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of chemical compounds is paramount. N-Nitroso Ambroxol, a genotoxic and potentially carcinogenic nitrosamine (B1359907) impurity, requires stringent adherence to safety protocols to mitigate risks to personnel and the environment.[1] This guide provides a comprehensive, step-by-step approach to the proper disposal of N-Nitroso Ambroxol, drawing from available safety data.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate personal protective equipment (PPE) and to be aware of emergency first-aid measures.

Personal Protective Equipment (PPE):

Equipment	Specification
Respiratory Protection	A self-contained breathing apparatus is essential, especially in situations where dust formation is possible.[2]
Eye Protection	Safety goggles are required to prevent eye contact with the chemical.[2]
Hand Protection	Handle with gloves that have been inspected prior to use. The gloves must satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374 derived from it.[3][4]
Body Protection	Wear impervious, fire/flame-resistant clothing, such as a full-sleeved apron.[2][4]

First-Aid Measures:

Exposure Route	Procedure
Inhalation	If breathing is difficult, move the individual to fresh air and keep them at rest in a comfortable position for breathing. Seek medical attention if symptoms develop or persist.[3][4]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water. Consult a doctor.[3][4]
Eye Contact	Rinse eyes with pure water for at least 15 minutes and consult a doctor.[3][4]
Ingestion	Rinse the mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[3][4]

Step-by-Step Disposal Protocol

The disposal of N-Nitroso Ambroxol must be conducted in a manner that ensures complete degradation and prevents environmental contamination.

1. On-Site Spill Management:

In the event of a spill, immediate containment and cleanup are necessary to prevent the spread of the hazardous material.

• Personnel: Keep unnecessary personnel away from the spill area.[3][4]

• Ventilation: Ensure adequate ventilation in the area of the spill.[3][4]

• Containment: Avoid the generation of dust during cleanup.[3] Sweep or vacuum up the spilled material.[3]

• Cleaning: Wash the spill area with plenty of water.[2]

• Environmental Protection: Avoid discharging the substance into drains, water courses, or onto the ground.[3][4]

2. Waste Collection and Storage:

Properly collect and store all N-Nitroso Ambroxol waste, including contaminated materials from cleanup.

• Containers: Use properly labeled, sealed containers for waste storage.

• Storage Conditions: Keep containers tightly closed in a dry and well-ventilated place.[4]

3. Approved Disposal Methods:

Due to its hazardous nature, N-Nitroso Ambroxol requires specialized disposal methods.

• Incineration: The product may be burned in a chemical incinerator equipped with an afterburner and scrubber.[3][4] This is a preferred method for complete destruction.

• Licensed Disposal Company: Excess and expired materials should be offered to a licensed hazardous material disposal company.[3][4] This ensures that the waste is handled and disposed of in accordance with all regulations.

4. Regulatory Compliance:

It is imperative to adhere to all federal, state, and local regulations regarding the disposal of hazardous materials.[3][4]

Disposal Decision Workflow

The following diagram illustrates the logical workflow for making decisions regarding the disposal of N-Nitroso Ambroxol.

Caption: N-Nitroso Ambroxol Disposal Workflow

Fire-Fighting Measures

In the event of a fire involving N-Nitroso Ambroxol, specific measures should be taken:

• Extinguishing Media: Use water, dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish the fire.[3][4]

• Hazardous Decomposition Products: Be aware that under fire conditions, N-Nitroso Ambroxol can emit toxic fumes and gases, including carbon oxides, nitrogen oxides, hydrogen fluoride, and sulphur oxides.[3][4][5]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus if necessary.[3][4]

By strictly following these procedures, laboratory personnel can ensure the safe and effective disposal of N-Nitroso Ambroxol, minimizing risks and maintaining a safe working environment.

References

• 1. N-Nitroso Ambroxol | Manasa Life Sciences [manasalifesciences.com]
• 2. kmpharma.in [kmpharma.in]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. cleanchemlab.com [cleanchemlab.com]
• 5. cleanchemlab.com [cleanchemlab.com]

Personal protective equipment for handling N-Nitroso Ambroxol

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of chemical compounds is paramount. This guide provides essential, immediate safety and logistical information for handling N-Nitroso Ambroxol, a genotoxic and potentially carcinogenic nitrosamine (B1359907) impurity that can form in the mucolytic agent Ambroxol.[1] Adherence to these procedural steps is critical for laboratory safety.

Physical and Chemical Properties

A summary of the known physical and chemical properties of N-Nitroso Ambroxol is provided below. This information is crucial for understanding the compound's behavior and for taking appropriate safety measures.

Property	Value	Source
Chemical Name	N-(2-Amino-3,5-dibromobenzyl)-N-((1r,4r)-4-hydroxycyclohexyl)nitrous amide	[1][2][3][4][5]
Molecular Formula	C13H17Br2N3O2	[1][2][4][5][6][7]
Molecular Weight	407.11 g/mol	[1][2][4][5]
Appearance	Light Yellow Solid	[4]
Storage	2-8°C Refrigerator	[4]

Personal Protective Equipment (PPE)

The following personal protective equipment is essential for the safe handling of N-Nitroso Ambroxol to minimize exposure and ensure personal safety.

PPE Category	Requirement	Rationale
Eye/Face Protection	Safety glasses with side shields or goggles.	Protects eyes from splashes and dust.[8]
Hand Protection	Chemical-resistant, impervious gloves.	Prevents skin contact with the compound.[8][9] Gloves must be inspected before use and disposed of properly after handling.[2][9]
Respiratory Protection	Use in a well-ventilated area. If ventilation is inadequate or for spill cleanup, a full-face respirator with appropriate cartridges (e.g., multi-purpose combination (US) or type ABEK (EN 14387)) should be used.	Avoids inhalation of dust or vapors.[2][8][9]
Skin and Body Protection	Impermeable, long-sleeved lab coat or gown that closes in the back, with closed cuffs.	Provides a barrier against skin exposure.[2]
Footwear	Closed-toe shoes.	Protects feet from spills.

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of N-Nitroso Ambroxol in a laboratory setting. Adherence to this workflow is critical to mitigate risks.

Safe handling workflow for N-Nitroso Ambroxol.

Operational and Disposal Plans

First-Aid Measures

Immediate response is crucial in case of accidental exposure.

Exposure Route	First-Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, provide artificial respiration or oxygen and seek medical attention.[2][3]
Skin Contact	Immediately wash the affected area with plenty of soap and water.[2] Remove contaminated clothing.[10] Consult a doctor.[2]
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[2][10]
Ingestion	Rinse mouth with water.[2] Do NOT induce vomiting.[9][10] Never give anything by mouth to an unconscious person and seek immediate medical attention.[2][10]

Spill and Leak Procedures

In the event of a spill, follow these steps to ensure safety and proper cleanup.

• Evacuate Unnecessary Personnel : Keep individuals not involved in the cleanup away from the spill area.[2][10]

• Ensure Adequate Ventilation : Use in a well-ventilated area.[2][10]

• Wear Appropriate PPE : This includes respiratory protection, chemical-resistant gloves, and protective clothing.[2][10]

• Containment and Cleanup : Avoid generating dust.[10] Sweep or vacuum the spilled material and collect it in a suitable, closed container for disposal.[10]

• Decontamination : Thoroughly clean the surface to remove any residual contamination.[2]

Disposal Plan

Proper disposal of N-Nitroso Ambroxol and its contaminated materials is critical to prevent environmental contamination and comply with regulations.

• Waste Disposal : Excess and expired materials should be offered to a licensed hazardous material disposal company.[2][10] The product may be burned in a chemical incinerator equipped with an afterburner and scrubber.[2][10]

• Contaminated Packaging : Dispose of contaminated packaging in the same manner as the product itself.[2][10]

• Regulatory Compliance : Ensure that all federal, state, and local regulations regarding the disposal of this material are strictly followed.[2][10]

References

• 1. N-Nitroso Ambroxol | Manasa Life Sciences [manasalifesciences.com]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. kmpharma.in [kmpharma.in]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. cleanchemlab.com [cleanchemlab.com]
• 6. N-Nitroso Ambroxol | CAS | LGC Standards [lgcstandards.com]
• 7. N-Nitroso Ambroxol | C13H17Br2N3O2 | CID 166638537 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com [accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com]
• 9. static.cymitquimica.com [static.cymitquimica.com]
• 10. cleanchemlab.com [cleanchemlab.com]